17-Hydroxyisolathyrol

Core Science & Biosynthesis

17-Hydroxyisolathyrol: A Technical Guide to its Discovery, Natural Source, and Biological Potential

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the diterpenoid 17-hydroxyisolathyrol, focusing on its discovery, primary natural source, and associated chemical and biological data. The information is compiled to serve as a foundational resource for research and development in natural product chemistry and pharmacology.

Core Compound Data

Parameter	Data	Reference
Compound Name	17-Hydroxyisolathyrol	[1][2]
CAS Number	93551-00-9	[1][2]
Molecular Formula	C₂₀H₃₀O₅	[1]
Molecular Weight	350.45 g/mol	[1]
Class	Diterpenoid (Lathyrol Type)	[1]
Appearance	Light yellow to yellow solid	[1]
Natural Source	Seeds of Euphorbia lathyris L.	[1][3]
Alternate Mentioned Source	Leptochloa chinensis (Linn.) Nees	[1]

Discovery and Natural Source

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family.[1] It is primarily isolated from the seeds of the plant Euphorbia lathyris, commonly known as the caper spurge or mole plant.[1][3] While one source also lists Leptochloa chinensis as an initial source, the majority of phytochemical literature points to Euphorbia lathyris as the definitive origin of this class of compounds. The discovery of lathyrane-type diterpenes from E. lathyris dates back to the 1980s, with ongoing research identifying numerous analogs since.

The general workflow for the discovery and isolation of lathyrane diterpenoids from their natural source is depicted in the following diagram.

Caption: General workflow for the isolation of 17-Hydroxyisolathyrol.

Experimental Protocols

Extraction and Preliminary Fractionation

• Plant Material Preparation : Air-dry the seeds of Euphorbia lathyris and grind them into a coarse powder.

• Solvent Extraction : Macerate the powdered seeds with 95% aqueous ethanol at room temperature. The extraction is typically repeated multiple times to ensure exhaustive recovery of metabolites.

• Concentration : Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.

• Solvent Partitioning :

  • Reconstitute the crude extract in water.

  • Perform successive liquid-liquid partitioning with solvents of increasing polarity, typically starting with petroleum ether, followed by dichloromethane, and then ethyl acetate. The fractions containing diterpenoids are collected for further purification.

Chromatographic Purification

• Silica Gel Column Chromatography : Subject the target fraction (often the petroleum ether or dichloromethane fraction) to column chromatography over a silica gel stationary phase. Elute the column with a gradient of solvents, such as a mixture of n-hexane and ethyl acetate, to separate the components based on polarity.

• High-Performance Liquid Chromatography (HPLC) : Further purify the fractions containing the compound of interest using semi-preparative HPLC, often on a C18 reversed-phase column with a mobile phase such as methanol/water or acetonitrile/water.

Structure Elucidation

• Nuclear Magnetic Resonance (NMR) Spectroscopy : The definitive structure of the isolated compound is determined using a combination of 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments. These techniques provide information on the proton and carbon framework and the connectivity between atoms.

• Mass Spectrometry (MS) : High-resolution mass spectrometry (HR-ESI-MS) is used to determine the exact molecular formula of the compound.

• X-ray Crystallography : If a suitable crystal of the purified compound can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional structure and stereochemistry.

Biological Activity and Potential Applications

Lathyrane diterpenoids isolated from Euphorbia lathyris have demonstrated a range of biological activities. While specific studies on 17-Hydroxyisolathyrol are limited, research on closely related "isolathyrol" type compounds suggests potential therapeutic applications, particularly in the modulation of multidrug resistance (MDR) in cancer cells.

Modulation of Multidrug Resistance

Several lathyrane diterpenes have been identified as inhibitors of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter (ABCB1) that is a key mediator of MDR in cancer. By inhibiting the efflux of chemotherapeutic drugs from cancer cells, these compounds can potentially restore or enhance the efficacy of anticancer treatments.

The proposed mechanism involves the binding of the lathyrane diterpenoid to P-gp, which competitively inhibits the binding and transport of cytotoxic drug substrates.

Caption: Proposed mechanism of MDR modulation by 17-Hydroxyisolathyrol.

Anti-inflammatory Activity

Studies on various lathyrane-type diterpenoids from E. lathyris have also demonstrated anti-inflammatory properties. These compounds have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-induced macrophages. This suggests a potential role for 17-Hydroxyisolathyrol in the development of anti-inflammatory agents.

Conclusion and Future Directions

17-Hydroxyisolathyrol, a lathyrane diterpenoid from Euphorbia lathyris, represents a class of natural products with significant therapeutic potential, particularly in overcoming multidrug resistance in cancer. While the general methodologies for its isolation and characterization are well-established for this class of compounds, a publicly accessible, detailed report on the original discovery with complete quantitative data for 17-Hydroxyisolathyrol is needed to facilitate further research. Future investigations should focus on confirming its bioactivity profile, elucidating its precise mechanism of action, and exploring its structure-activity relationships to guide the development of novel therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Macrocyclic lathyrane type diterpene esters (jolkinols) from callus cultures and roots of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Potential of Euphorbia lathyris as a Source of the Bioactive Diterpenoid 17-Hydroxyisolathyrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Euphorbia lathyris, commonly known as caper spurge or mole plant, has a long history in traditional medicine for treating a variety of ailments, including tumors and inflammatory conditions.[1] Modern phytochemical investigations have revealed that the seeds of this plant are a rich source of lathyrane-type diterpenoids, a class of compounds with demonstrated cytotoxic and anti-inflammatory activities.[2][3] Among these, 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative, has emerged as a compound of significant interest for its potential therapeutic applications. This technical guide provides a comprehensive overview of the extraction, isolation, and biological activities of 17-Hydroxyisolathyrol and related diterpenoids from Euphorbia lathyris, with a focus on experimental protocols and mechanisms of action relevant to drug discovery and development.

Introduction to Euphorbia lathyris and its Bioactive Constituents

Euphorbia lathyris is a biennial plant belonging to the Euphorbiaceae family.[4] Historically, various parts of the plant have been used in folk medicine, though caution is advised due to its toxic properties.[1][5] The seeds, in particular, are a rich reservoir of complex diterpenoids, primarily of the lathyrane, ingenane, and jatrophane skeletons.[6][7] Lathyrane diterpenoids are characterized by a unique tricyclic 5/11/3-membered ring system and are often found esterified with various acyl groups, contributing to their diverse biological activities.[2][8]

17-Hydroxyisolathyrol and Related Lathyrane Diterpenoids

17-Hydroxyisolathyrol is a specific lathyrane diterpenoid that has been isolated from the seeds of Euphorbia lathyris.[9][10][11] Its structure, along with other related bioactive diterpenoids from this plant, is a subject of ongoing research for potential pharmacological applications.

Chemical Structure

The chemical structure of 17-Hydroxyisolathyrol is characterized by the core lathyrane skeleton with specific hydroxyl and acetyl substitutions that are crucial for its biological activity.

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol

Property	Value	Reference
Molecular Formula	C20H30O5	[9][10]
Molecular Weight	350.46 g/mol	[9][10]
CAS Number	93551-00-9	[9][10]
Appearance	Solid	[9]

Experimental Protocols: Extraction and Isolation of Lathyrane Diterpenoids

The following protocol is a composite methodology based on established procedures for the extraction and isolation of lathyrane diterpenoids from Euphorbia lathyris seeds.[7] While this protocol is not specific to 17-Hydroxyisolathyrol, it provides a robust framework for its purification.

Plant Material and Extraction

• Plant Material: Powdered seeds of Euphorbia lathyris (4 kg) are used as the starting material.[7]

• Extraction: The powdered seeds are subjected to reflux extraction with 95% ethanol (B145695) three times, with each extraction lasting for three hours. The ethanolic extracts are then combined and concentrated under reduced pressure to yield a crude extract.[7]

• Solvent Partitioning: The crude extract is suspended in water and sequentially partitioned with petroleum ether, ethyl acetate (B1210297) (EtOAc), and n-butanol to separate compounds based on their polarity.[7]

Figure 1: Extraction and Partitioning Workflow.

Chromatographic Purification

The petroleum ether fraction, which is rich in lathyrane diterpenoids, is subjected to multiple chromatographic steps for the isolation of individual compounds.[7]

• Silica (B1680970) Gel Column Chromatography: The petroleum ether extract is loaded onto a silica gel column and eluted with a gradient of petroleum ether/ethyl acetate and petroleum ether/acetone.[7]

• Sephadex LH-20 Column Chromatography: Fractions obtained from the silica gel column are further purified on a Sephadex LH-20 column using a mobile phase of chloroform/methanol or methanol.[7]

• Preparative Thin-Layer Chromatography (pTLC): Final purification of some compounds can be achieved using pTLC.[7]

• High-Speed Counter-Current Chromatography (HSCCC): HSCCC has also been successfully employed for the purification of compounds from Euphorbia lathyris seed extracts.[12]

Figure 2: Chromatographic Purification Workflow.

Biological Activities and Mechanism of Action

Lathyrane diterpenoids from Euphorbia species have been reported to possess significant anticancer and anti-inflammatory properties. While specific studies on 17-Hydroxyisolathyrol are limited, the activities of related compounds provide insights into its potential mechanisms of action.

Anticancer Activity

Several lathyrane diterpenoids from Euphorbia lathyris have demonstrated cytotoxicity against various human cancer cell lines.[3][13]

Table 2: Cytotoxic Activities of Lathyrane Diterpenoids from Euphorbia lathyris

Compound	Cell Line	IC50 (µM)	Reference
Euphofischer A	C4-2B (Prostate Cancer)	11.3	[3]
New Secolathyrane Diterpenoid 2	U937 (Histiocytic Lymphoma)	22.18	[13]
New Secolathyrane Diterpenoid 3	U937 (Histiocytic Lymphoma)	25.41	[13]

Experimental Protocol: Cytotoxicity Assay (SRB Assay) [7]

• Cell Seeding: Cancer cells are seeded into 96-well plates at an appropriate density and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compound for a specified duration (e.g., 48 hours).

• Cell Fixation: After incubation, cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with Sulforhodamine B (SRB) dye.

• Measurement: The protein-bound dye is solubilized, and the absorbance is measured using a microplate reader to determine cell viability.

Anti-inflammatory Activity

Lathyrane diterpenoids have been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cells.[4]

Table 3: Anti-inflammatory Activity of Lathyrane Diterpenoids

Compound	Assay	IC50 (µM)	Reference
Lathyrane Diterpenoid 1	NO Production Inhibition (RAW264.7 cells)	3.0 ± 1.1	[4]
Lathyrane Diterpenoid Hybrid 8d1	NO Production Inhibition (RAW264.7 cells)	1.55 ± 0.68	[1]

Experimental Protocol: Nitric Oxide (NO) Production Assay

• Cell Culture: RAW 264.7 macrophage cells are cultured in 96-well plates.

• Treatment: Cells are pre-treated with various concentrations of the test compound for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Griess Assay: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Analysis: The absorbance is measured at 540 nm, and the percentage of NO inhibition is calculated relative to the LPS-treated control.

Signaling Pathways

The biological effects of lathyrane diterpenoids are mediated through the modulation of key signaling pathways involved in cancer and inflammation.

NF-κB Signaling Pathway in Inflammation

Lathyrane diterpenoids have been shown to exert their anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[1][4] This pathway is a central regulator of the inflammatory response.

References

• 1. scienceopen.com [scienceopen.com]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]
• 4. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory lathyrane diterpenoids from the aerial parts of Euphorbia wallichii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydroxytyrosol Induces Apoptosis, Cell Cycle Arrest and Suppresses Multiple Oncogenic Signaling Pathways in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. 17-Hydroxyisolathyrol - CAS:93551-00-9 - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 11. Euphorbia lathyris L - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 12. [Isolation and purification of esculetin from the seeds of Euphorbia lathyris L. using high-speed counter-current chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Four lathyrane diterpenoids from the seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 17-Hydroxyisolathyrol: Current Knowledge and Future Directions

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: This document provides a comprehensive overview of the current scientific understanding of 17-Hydroxyisolathyrol, a macrocyclic diterpene of interest. Due to the limited availability of public domain data, this guide synthesizes established foundational knowledge and outlines areas requiring further investigation. While specific experimental data for this compound remains largely proprietary or unpublished, this guide presents generalized protocols and theoretical pathways based on related compounds to facilitate future research endeavors.

Chemical Structure and Properties

17-Hydroxyisolathyrol is a complex macrocyclic diterpenoid belonging to the lathyrol class. It is a natural product isolated from the seeds of Euphorbia lathyris.[1]

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₅	MedChemExpress
Molecular Weight	350.45 g/mol	MedChemExpress
CAS Number	93551-00-9	MedChemExpress
Appearance	Light yellow to yellow solid	MedChemExpress
SMILES	O=C1--INVALID-LINK--[C@@H]2O">C@(O)[C@]2([H])--INVALID-LINK--/C(CO)=C\C[C@@]3([H])--INVALID-LINK--([H])/C=C1\C	MedChemExpress

Structure Elucidation: The definitive structure of 17-Hydroxyisolathyrol was determined following its isolation. The elucidation would have relied on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be instrumental in determining the proton and carbon framework of the molecule. Techniques such as COSY, HSQC, and HMBC would be used to establish connectivity and relative stereochemistry.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the molecular formula. Fragmentation patterns observed in MS/MS experiments would provide further structural information.

Note: Specific NMR and MS spectral data for 17-Hydroxyisolathyrol are not publicly available at this time.

Biological Activity and Potential Therapeutic Applications

While specific biological activities of 17-Hydroxyisolathyrol have not been extensively reported in publicly accessible literature, related diterpenes from Euphorbia species are known to possess a wide range of pharmacological properties, including anti-inflammatory, cytotoxic, and antiviral activities. The structural complexity of 17-Hydroxyisolathyrol suggests potential for interaction with various biological targets. Given the known activities of other lathyrol-type diterpenes, investigation into its anti-inflammatory and cytotoxic potential is a logical starting point for future research.

Hypothetical Signaling Pathway: Anti-inflammatory Action

Many diterpenes exert their anti-inflammatory effects by modulating key signaling pathways, such as the NF-κB pathway. The following diagram illustrates a generalized model of how a compound like 17-Hydroxyisolathyrol might inhibit this pathway. It is critical to note that this is a theoretical pathway and has not been experimentally validated for 17-Hydroxyisolathyrol.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to 17-Hydroxyisolathyrol: A Lathyrane Diterpenoid with Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol, a macrocyclic lathyrane diterpenoid, has emerged as a compound of significant interest within the scientific community. Exhibiting a range of biological activities, including anti-inflammatory effects and the ability to reverse multidrug resistance in cancer cells, it presents a promising scaffold for the development of novel therapeutics. This technical guide provides a comprehensive overview of 17-Hydroxyisolathyrol, including its chemical identity, and delves into the experimental methodologies used to evaluate its biological effects, with a focus on its interaction with the NF-κB signaling pathway.

Chemical Identity

While a definitive IUPAC name for 17-Hydroxyisolathyrol is not consistently reported in publicly available chemical databases, based on the systematic nomenclature of similar lathyrane diterpenoids, a plausible IUPAC name is (1aR,2R,5S,6S,8R,9S,10R)-5,10-dihydroxy-2-(hydroxymethyl)-8,9-dimethyl-11-methylidenespiro[7-oxatricyclo[6.4.0.0²,⁴]dodecane-3,2'-oxiran]-6-one .

Table 1: Chemical and Physical Properties of 17-Hydroxyisolathyrol

Property	Value	Reference
CAS Number	93551-00-9	[1][2][3]
Molecular Formula	C₂₀H₃₀O₅	[1]
Molecular Weight	350.45 g/mol	[1]
Class	Lathyrane Diterpenoid	[4]
Purity	>97%	[2]

Biological Activity and Mechanism of Action

17-Hydroxyisolathyrol has demonstrated notable bioactivity in two key areas: inflammation and oncology. Its mechanisms of action are a subject of ongoing research, with current evidence pointing towards the modulation of critical cellular signaling pathways.

Anti-inflammatory Activity via NF-κB Signaling Pathway

Lathyrane diterpenoids are known to possess anti-inflammatory properties, and their mechanism is often linked to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of target genes.

The proposed mechanism by which 17-Hydroxyisolathyrol exerts its anti-inflammatory effect is through the inhibition of this pathway.

Figure 1: Proposed mechanism of 17-Hydroxyisolathyrol's anti-inflammatory action.

Reversal of Multidrug Resistance (MDR)

Several lathyrane diterpenoids have been shown to reverse multidrug resistance in cancer cells.[5][6][7] This phenomenon is often mediated by the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively efflux chemotherapeutic drugs from the cell, thereby reducing their intracellular concentration and efficacy. Lathyrane diterpenoids are thought to inhibit the function of these efflux pumps.

Table 2: Multidrug Resistance Reversal Activity of Lathyrane Diterpenoids

Compound	Cell Line	Reversal Fold (RF)	Concentration	Reference
Euphorantester B	MCF-7/ADR	Comparable to Verapamil	Not Specified	[6]
Lathyrane Derivative 25	Not Specified	16.1	Not Specified	[7]
Jatrophane Diterpenoids 1 & 2	L5178Y (ABCB1-transfected)	2-5 times higher than Verapamil	40 µg/mL	[8]

Experimental Protocols

In Vitro Anti-inflammatory Assay

A common method to assess the anti-inflammatory activity of compounds like 17-Hydroxyisolathyrol is to measure their ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated murine macrophage cells (e.g., RAW 264.7).

Workflow for In Vitro Anti-inflammatory Assay

Figure 2: General workflow for assessing in vitro anti-inflammatory activity.

Multidrug Resistance Reversal Assay

The ability of 17-Hydroxyisolathyrol to reverse MDR can be evaluated using a chemosensitivity assay, often employing a fluorescent substrate of P-gp, such as Rhodamine 123, or by assessing the potentiation of a cytotoxic drug's effect.

Protocol for Rhodamine 123 Efflux Assay:

• Cell Culture: Culture P-gp overexpressing cells (e.g., MCF-7/ADR) and the parental sensitive cell line (e.g., MCF-7).

• Seeding: Seed cells in a 96-well plate.

• Pre-incubation: Pre-incubate the cells with various concentrations of 17-Hydroxyisolathyrol or a known P-gp inhibitor (e.g., Verapamil) for 1-2 hours.

• Rhodamine 123 Loading: Add Rhodamine 123 to the wells and incubate for a further 1-2 hours to allow for cellular uptake.

• Washing: Wash the cells with ice-cold PBS to remove extracellular Rhodamine 123.

• Efflux Period: Add fresh medium (with or without the test compound) and incubate for a defined period to allow for efflux.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence plate reader. Increased intracellular fluorescence in the presence of 17-Hydroxyisolathyrol indicates inhibition of P-gp-mediated efflux.

Conclusion

17-Hydroxyisolathyrol stands out as a promising natural product with significant potential for therapeutic development, particularly in the fields of inflammation and oncology. Its ability to modulate the NF-κB signaling pathway and reverse multidrug resistance warrants further investigation. The experimental protocols outlined in this guide provide a foundation for researchers to further explore the pharmacological properties of this intriguing lathyrane diterpenoid and its analogues. Future studies should focus on elucidating the precise molecular targets, conducting in vivo efficacy studies, and exploring structure-activity relationships to optimize its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. keyorganics.net [keyorganics.net]
• 3. 17-Hydroxyisolathyrol - CAS:93551-00-9 - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 4. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Progress on Natural Diterpenoids in Reversing Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Research Progress on Natural Diterpenoids in Reversing Multidrug Resistance [frontiersin.org]

"17-Hydroxyisolathyrol" molecular formula and weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core molecular information for 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative.

Molecular Data

The fundamental molecular properties of 17-Hydroxyisolathyrol are summarized below. This data is essential for experimental design, analytical characterization, and computational modeling.

Property	Value	Source
Molecular Formula	C20H30O5	[1]
Molecular Weight	350.45 g/mol	[1]
CAS Number	93551-00-9	[1]

Chemical Structure and Properties

17-Hydroxyisolathyrol is a diterpenoid isolated from the seeds of Euphorbia lathyris.[1] Its complex macrocyclic structure is a key feature for its biological activity. For research purposes, it is typically supplied as a light yellow to yellow solid.[1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the compound and its fundamental chemical identifiers.

Caption: Figure 1: Core Properties of 17-Hydroxyisolathyrol

References

• 1. medchemexpress.com [medchemexpress.com]

Preliminary Biological Screening of 17-Hydroxyisolathyrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol, a lathyrol-type diterpenoid, belongs to a class of natural products that have garnered significant interest for their diverse biological activities. While comprehensive screening data for 17-hydroxyisolathyrol itself is limited in publicly available literature, extensive research on its derivatives and related lathyranes provides a strong indication of its potential pharmacological profile. This technical guide summarizes the expected biological activities of 17-hydroxyisolathyrol based on the screening of its close analogs, provides detailed experimental protocols for key assays, and outlines the implicated signaling pathways. The primary activities associated with this structural class include anti-inflammatory effects, cytotoxicity against cancer cell lines, and the reversal of multidrug resistance.

Overview of Potential Biological Activities

Preliminary biological screening of compounds structurally related to 17-hydroxyisolathyrol has revealed significant activity in several key areas of pharmacological interest. These findings suggest that 17-hydroxyisolathyrol likely possesses similar properties.

Anti-Inflammatory Activity

Derivatives of 17-hydroxyisolathyrol have demonstrated potent anti-inflammatory properties. The primary mechanism observed is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage cell lines (RAW 264.7). The overproduction of NO is a hallmark of inflammation, and its inhibition is a key target for anti-inflammatory drug discovery.

Cytotoxic Activity

Multidrug Resistance (MDR) Reversal

A significant characteristic of several lathyrol derivatives is their ability to reverse multidrug resistance in cancer cells. This is often mediated through the inhibition of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that actively pumps chemotherapeutic drugs out of cancer cells. By inhibiting P-gp, these compounds can restore the efficacy of conventional anticancer drugs.

Quantitative Data for 17-Hydroxyisolathyrol Derivatives

While specific quantitative data for 17-hydroxyisolathyrol is not available in the reviewed literature, the following table summarizes the reported activities of some of its closely related derivatives and other lathyranes to provide a comparative context.

Compound/Derivative	Assay	Cell Line	Activity/IC50	Reference
Euplarisan A (a 17-hydroxyisolathyrol derivative)	Anti-inflammatory (NO Production)	RAW 264.7	Potent Inhibitor	[1]
Jatropodagin A	Cytotoxicity	Saos-2	8.08 µM	[1]
Jatropodagin A	Cytotoxicity	MG-63	14.64 µM	[1]
Euphorfischer A	Cytotoxicity	C4-2B	11.3 µM	[1]
EFL3 (a lathyrol derivative)	P-gp Inhibition	-	IC50: 34.97 µM	[2]
Deoxy EFL1 (a lathyrol derivative)	P-gp Inhibition	-	IC50: 15.50 µM	[2]

Experimental Protocols

The following are detailed methodologies for the key experiments typically employed in the preliminary biological screening of compounds like 17-hydroxyisolathyrol.

Cytotoxicity Screening: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 17-hydroxyisolathyrol in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Anti-Inflammatory Screening: Nitric Oxide (NO) Assay

This assay measures the inhibitory effect of a compound on nitric oxide production in LPS-stimulated macrophages.

Principle: The concentration of NO is determined by measuring the amount of its stable metabolite, nitrite (B80452), in the cell culture supernatant using the Griess reagent.

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 17-hydroxyisolathyrol for 1-2 hours.

• LPS Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours to induce NO production. Include a negative control (cells only), a vehicle control (cells with vehicle and LPS), and a positive control (e.g., L-NAME with LPS).

• Supernatant Collection: After incubation, collect 50 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide (B372717) in 5% phosphoric acid) to each supernatant sample, followed by 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Incubation and Measurement: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the nitrite concentration in the samples and determine the percentage of NO inhibition compared to the vehicle control. Calculate the IC50 value.

Multidrug Resistance (MDR) Reversal Screening: Rhodamine 123 Exclusion Assay

This assay assesses the ability of a compound to inhibit the P-gp efflux pump.

Principle: P-gp actively transports the fluorescent dye rhodamine 123 out of the cell. P-gp inhibitors will block this efflux, leading to an accumulation of rhodamine 123 inside the cells, which can be quantified by fluorescence.

Protocol:

• Cell Seeding: Seed a P-gp overexpressing cancer cell line (e.g., KB-V1 or MCF-7/ADR) and its parental non-resistant cell line in a 96-well plate.

• Compound Treatment: Pre-incubate the cells with various concentrations of 17-hydroxyisolathyrol or a known P-gp inhibitor (e.g., verapamil) for 1-2 hours.

• Rhodamine 123 Addition: Add rhodamine 123 to a final concentration of 5 µM and incubate for 90 minutes.

• Washing: Wash the cells with ice-cold PBS to remove extracellular rhodamine 123.

• Fluorescence Measurement: Lyse the cells and measure the intracellular fluorescence using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm).

• Data Analysis: Compare the fluorescence intensity in treated cells to that of untreated cells. An increase in fluorescence indicates inhibition of P-gp.

Signaling Pathways and Experimental Workflows

Implicated Signaling Pathway: NF-κB Inhibition

The anti-inflammatory effects of 17-hydroxyisolathyrol derivatives are likely mediated through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS).

Caption: Proposed inhibition of the NF-κB signaling pathway by a 17-hydroxyisolathyrol derivative.

Experimental Workflow: Cytotoxicity Screening

The following diagram illustrates the typical workflow for assessing the cytotoxic potential of a test compound.

Caption: A typical experimental workflow for an MTT-based cytotoxicity assay.

Logical Relationship: MDR Reversal Mechanism

The diagram below illustrates the logical relationship in the mechanism of multidrug resistance reversal by a P-gp inhibitor.

Caption: Mechanism of P-gp mediated multidrug resistance and its inhibition.

Conclusion and Future Directions

The available evidence from studies on its derivatives strongly suggests that 17-hydroxyisolathyrol is a promising candidate for further investigation as an anti-inflammatory, cytotoxic, and MDR-reversing agent. To fully elucidate its therapeutic potential, it is imperative that future research focuses on conducting comprehensive biological screenings of 17-hydroxyisolathyrol itself. This should include determining its IC50 values in a panel of cancer cell lines, quantifying its anti-inflammatory activity, and evaluating its efficacy in reversing multidrug resistance. Furthermore, detailed mechanistic studies are required to identify its direct molecular targets and to fully characterize its effects on relevant signaling pathways. Such data will be crucial for the progression of 17-hydroxyisolathyrol through the drug discovery and development pipeline.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

17-Hydroxyisolathyrol: Unraveling the Mechanism of Action of a Novel Diterpenoid

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction:

17-Hydroxyisolathyrol, a macrocyclic diterpenoid belonging to the lathyrol class, has emerged as a molecule of interest in the field of drug discovery.[1] Isolated from plants of the Euphorbiaceae family, this natural product presents a complex and intriguing chemical architecture, suggesting a potential for potent and selective biological activity.[1] Preliminary investigations and its classification among compounds associated with key cellular signaling pathways indicate a potential role in modulating inflammatory and oncogenic processes. This technical guide aims to consolidate the current understanding of 17-Hydroxyisolathyrol's mechanism of action, drawing from the limited preliminary data available, to provide a foundational resource for researchers and drug development professionals.

Core Biological Context and Postulated Signaling Interactions

While specific experimental studies detailing the direct molecular interactions of 17-Hydroxyisolathyrol are not yet extensively published, its chemical structure as a lathyrol derivative places it within a class of compounds known to interact with critical cellular signaling pathways. Commercial suppliers of 17-Hydroxyisolathyrol categorize it as a modulator of pathways including the JAK/STAT, MAPK/ERK, and NF-κB signaling cascades.[1] These pathways are fundamental to cellular processes such as proliferation, differentiation, apoptosis, and inflammation, and their dysregulation is a hallmark of numerous diseases, most notably cancer and chronic inflammatory disorders.

The potential for 17-Hydroxyisolathyrol to influence these pathways suggests a broad therapeutic applicability. For instance, inhibition of the JAK/STAT pathway is a validated strategy in the treatment of autoimmune diseases and certain cancers. Similarly, modulation of the MAPK/ERK pathway, a central regulator of cell growth and survival, is a key focus in oncology research. The NF-κB pathway is a master regulator of inflammation, and its inhibition is a major goal in the development of anti-inflammatory therapeutics.

Postulated Mechanism of Action: A Logical Framework

Based on its classification and the known activities of related diterpenoids, a logical framework for the potential mechanism of action of 17-Hydroxyisolathyrol can be proposed. This framework envisions the compound acting as a modulator of upstream signaling components, such as protein kinases or their associated receptors, leading to a cascade of downstream effects that ultimately influence gene expression and cellular phenotype.

References

• 1. medchemexpress.com [medchemexpress.com]

In Vitro Anti-inflammatory Effects of 17-Hydroxyisolathyrol: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide aims to provide a comprehensive overview of the in vitro anti-inflammatory effects of 17-Hydroxyisolathyrol. However, based on a thorough review of currently available scientific literature, there is a significant lack of specific data pertaining to the anti-inflammatory properties and mechanisms of action of this particular compound.

The majority of research in a similar chemical space has focused on other compounds, such as Hydroxytyrosol, which has been extensively studied for its anti-inflammatory effects mediated through the inhibition of pathways like NF-κB and MAPK.

Due to the absence of specific experimental data for 17-Hydroxyisolathyrol, this guide cannot fulfill the core requirements of presenting quantitative data tables, detailed experimental methodologies, and visual diagrams of its specific molecular interactions.

We recommend that researchers interested in the anti-inflammatory potential of 17-Hydroxyisolathyrol initiate foundational in vitro studies to generate the necessary data. Such studies would likely involve:

• Cell-based Assays: Utilizing cell lines such as RAW 264.7 macrophages or human peripheral blood mononuclear cells (PBMCs) stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Cytokine Quantification: Measuring the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using techniques like ELISA or multiplex assays.

• Signaling Pathway Analysis: Investigating the effect of 17-Hydroxyisolathyrol on key inflammatory signaling pathways, including NF-κB and MAPK, through methods such as Western blotting to detect the phosphorylation of key proteins.

• Cytotoxicity Assessment: Evaluating the potential toxic effects of the compound on the cell lines used to ensure that any observed anti-inflammatory effects are not due to cell death.

As new research on 17-Hydroxyisolathyrol becomes available, this guide will be updated to reflect the current state of knowledge. We encourage the scientific community to explore the potential of this and other natural compounds in the development of novel anti-inflammatory therapeutics.

The Unexplored Therapeutic Potential of 17-Hydroxyisolathyrol: A Technical Overview of Related Lathyrol Analogs in Oncology

Disclaimer: As of December 2025, publicly accessible scientific literature lacks specific data on the cytotoxic potential of 17-Hydroxyisolathyrol against cancer cells. Despite its isolation from Euphorbia lathyris, a plant known for its traditional use in treating various ailments, this particular macrocyclic lathyrol derivative remains uncharacterized in the context of oncology. This technical guide, therefore, pivots to an in-depth analysis of closely related lathyrol derivatives, for which cytotoxic data and mechanistic insights are available. The findings presented herein for other lathyrol compounds may offer a foundational perspective for future investigations into the therapeutic promise of 17-Hydroxyisolathyrol.

Introduction to Lathyrol Diterpenes

Lathyrol and its derivatives are a class of diterpenoids isolated from the seeds of Euphorbia lathyris. These compounds have garnered interest in the scientific community for their potential as anticancer agents. Research into various analogs of lathyrol has revealed significant cytotoxic activity against several cancer cell lines, operating through diverse mechanisms of action. This guide synthesizes the existing preclinical data on these compounds, providing a comprehensive resource for researchers and drug development professionals.

Cytotoxic Activity of Lathyrol Derivatives

The cytotoxic effects of several lathyrol derivatives have been evaluated against various cancer cell lines. The available data, including IC50 values, are summarized below.

Table 1: In Vitro Cytotoxicity of Lathyrol Derivatives against Cancer Cell Lines

Compound	Cancer Cell Line	Assay	IC50 Value (µM)	Reference
Lathyrol-3-phenylacetate-5,15-diacetate (DEFL1)	A549 (Lung Carcinoma)	MTT	17.51 ± 0.85	[1]
Lathyrol-3-phenylacetate-5,15-diacetate (DEFL1)	KB (Oral Carcinoma)	MTT	24.07 ± 1.06	[1]
Lathyrol-3-phenylacetate-5,15-diacetate (DEFL1)	HCT116 (Colorectal Carcinoma)	MTT	27.18 ± 1.21	[1]
C-5 benzoylated lathyrol	A549 (Lung Carcinoma)	Not Specified	Not Specified	[2]
C-5 benzoylated lathyrol	H1299 (Lung Carcinoma)	Not Specified	Not Specified	[2]
Lathyrol	786-O (Renal Cell Carcinoma)	CCK-8	Comparable to Renca cells	[3]
Lathyrol	Renca (Renal Cell Carcinoma)	CCK-8	Not Specified	[3]

Note: The study on C-5 benzoylated lathyrol indicated dose-dependent inhibition of A549 and H1299 cells and was selected for further experiments due to its superior activity among the tested derivatives, though specific IC50 values were not provided in the available text.[2]

Mechanistic Insights into Anticancer Activity

Investigations into the mechanisms by which lathyrol derivatives exert their cytotoxic effects have revealed their influence on several key cellular processes and signaling pathways.

Induction of Apoptosis

Lathyrol-3-phenylacetate-5,15-diacetate (DEFL1) has been shown to induce apoptosis in A549 lung cancer cells.[1] The apoptotic cascade is initiated by an increase in intracellular reactive oxygen species (ROS), leading to a decrease in the mitochondrial membrane potential (ΔΨm). This is followed by the release of cytochrome c from the mitochondria into the cytosol, which in turn activates caspase-9 and caspase-3, culminating in programmed cell death.[1]

DEFL1-induced apoptotic signaling pathway.

Inhibition of Cell Proliferation, Migration, and Invasion

Studies on a C-5 benzoylated lathyrol derivative demonstrated its ability to inhibit the proliferation, migration, and invasion of non-small cell lung cancer (NSCLC) cells.[2] This was associated with the regulation of epithelial-mesenchymal transition (EMT), a process critical for cancer metastasis. The treatment led to a decrease in the mRNA levels of integrin α2, integrin β1, MMP2, MMP9, β-catenin, and N-cadherin, while increasing the expression of E-cadherin.[2]

Modulation of EMT markers by a lathyrol derivative.

Modulation of the TGF-β/Smad Signaling Pathway and Cell Cycle Arrest

The parent compound, lathyrol, has been shown to inhibit the proliferation of renal cell carcinoma (Renca) cells by altering the expression of components in the TGF-β/Smad signaling pathway.[3][4] This interference with the signaling cascade leads to cell cycle arrest, thereby impeding tumor cell proliferation.[3] Lathyrol treatment was found to decrease the protein expression of cyclin D1, cyclin B1, cyclin A1, and cyclin E1, as well as CDK1, CDK4, and CDK6 in Renca cells.[3]

Lathyrol's impact on the TGF-β/Smad pathway and cell cycle.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are summaries of key experimental protocols employed in the study of lathyrol derivatives.

Cell Viability and Cytotoxicity Assays (MTT and CCK-8)

Objective: To determine the effect of lathyrol derivatives on the viability and proliferation of cancer cells.

Methodology (MTT Assay for DEFL1):

• Cell Seeding: A549, KB, and HCT116 cells are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of DEFL1 for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent, such as DMSO.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value is calculated.[1]

Methodology (CCK-8 Assay for Lathyrol):

• Cell Seeding: 786-O and Renca cells are seeded in 96-well plates.

• Compound Treatment: Cells are treated with different concentrations of lathyrol for 24 hours.

• CCK-8 Addition: CCK-8 (Cell Counting Kit-8) solution is added to each well and incubated.

• Absorbance Measurement: The absorbance is measured at 450 nm.

• Data Analysis: Cell viability is calculated, and a regression curve of drug concentration versus cell viability is plotted.[3]

Wound Healing Assay

Objective: To assess the effect of lathyrol derivatives on cancer cell migration.

Methodology:

• Cell Seeding: A549 cells are grown to confluence in a multi-well plate.

• Wound Creation: A sterile pipette tip is used to create a uniform scratch or "wound" in the cell monolayer.

• Compound Treatment: The cells are washed to remove debris and then incubated with media containing different concentrations of the test compound (e.g., DEFL1).

• Image Acquisition: Images of the wound are captured at different time points (e.g., 0, 12, 24, 48 hours).

• Data Analysis: The width of the wound is measured, and the percentage of wound healing is calculated relative to the initial wound area.[1]

Apoptosis Analysis by Flow Cytometry

Objective: To quantify the induction of apoptosis by lathyrol derivatives.

Methodology:

• Cell Treatment: Cancer cells (e.g., A549) are treated with the lathyrol derivative for a specified time.

• Cell Harvesting and Staining: Cells are harvested, washed, and then stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Data Analysis: The percentage of apoptotic cells in the treated samples is compared to the untreated control.

Western Blotting

Objective: To determine the effect of lathyrol derivatives on the expression levels of specific proteins involved in signaling pathways.

Methodology:

• Cell Lysis: Treated and untreated cells are lysed to extract total protein.

• Protein Quantification: The protein concentration in the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific to the proteins of interest (e.g., cyclins, CDKs, caspases), followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Data Analysis: The intensity of the bands is quantified and normalized to a loading control (e.g., β-actin or GAPDH).[3]

Future Directions and Conclusion

The existing body of research on lathyrol derivatives strongly suggests their potential as a novel class of anticancer agents. Their ability to induce apoptosis, inhibit cell migration and invasion, and modulate key signaling pathways in cancer provides a compelling rationale for further investigation.

A critical next step will be to evaluate the cytotoxic potential of 17-Hydroxyisolathyrol. Given the structure-activity relationships often observed within a class of natural products, it is plausible that the 17-hydroxy group could influence its biological activity, potentially enhancing its efficacy or altering its mechanism of action. Future studies should focus on:

• In vitro screening of 17-Hydroxyisolathyrol against a panel of cancer cell lines to determine its cytotoxic profile and IC50 values.

• Mechanistic studies to elucidate the signaling pathways affected by 17-Hydroxyisolathyrol.

• Structure-activity relationship (SAR) studies to understand the contribution of the 17-hydroxy moiety to its biological activity.

• In vivo studies in animal models to assess the antitumor efficacy and safety profile of promising lathyrol derivatives.

References

• 1. Structure Identification and In Vitro Anticancer Activity of Lathyrol-3-phenylacetate-5,15-diacetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of lathyrol derivatives on non-small cell lung cancer and the possible mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lathyrol inhibits the proliferation of Renca cells by altering expression of TGF-β/Smad pathway components and subsequently affecting the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lathyrol inhibits the proliferation of Renca cells by altering expression of TGF-β/Smad pathway components and subsequently affecting the cell cycle - PubMed [pubmed.ncbi.nlm.nih.gov]

17-Hydroxyisolathyrol: A Lathyrane Diterpene as a Potential P-glycoprotein Modulator for Reversing Multidrug Resistance

An In-depth Technical Guide for Drug Development Professionals

Introduction: The emergence of multidrug resistance (MDR) in cancer cells presents a significant hurdle to effective chemotherapy. A primary mechanism underlying this resistance is the overexpression of ATP-binding cassette (ABC) transporters, particularly P-glycoprotein (P-gp), which actively effluxes a broad spectrum of anticancer drugs from the cell, thereby reducing their intracellular concentration and therapeutic efficacy. The development of P-gp modulators that can inhibit this efflux mechanism is a promising strategy to resensitize resistant cancer cells to conventional chemotherapy. Lathyrane diterpenes, a class of natural products isolated from plants of the Euphorbia genus, have garnered considerable attention for their potential to reverse MDR. Among these, 17-Hydroxyisolathyrol and its derivatives stand out as a promising scaffold for the development of novel P-gp inhibitors. This technical guide provides a comprehensive overview of the current knowledge on 17-Hydroxyisolathyrol as a P-gp modulator, focusing on its mechanism of action, quantitative activity data, and the experimental protocols used for its evaluation.

Core Concept: P-glycoprotein Modulation by 17-Hydroxyisolathyrol Derivatives

17-Hydroxyisolathyrol belongs to the lathyrane family of diterpenoids, characterized by a unique tricyclic carbon skeleton. Lathyrane diterpenes isolated from Euphorbia lathyris have been identified as potent modulators of P-gp. The proposed mechanism of action involves the direct interaction of these compounds with P-gp, leading to an inhibition of its drug efflux function. This interaction is believed to be competitive, where the lathyrane diterpenes act as substrates for P-gp, thereby saturating the transporter and preventing the efflux of co-administered anticancer drugs. Furthermore, studies on related lathyrane diterpenes suggest that they can stimulate the ATPase activity of P-gp, indicating a direct interaction with the protein's catalytic cycle. Molecular docking studies have further elucidated that these compounds likely bind within the large, flexible cavity of P-gp, engaging in hydrophobic interactions and hydrogen bonds.

Quantitative Data on P-gp Modulation by 17-Hydroxyisolathyrol Derivatives

While specific quantitative data for 17-Hydroxyisolathyrol is limited in publicly available literature, extensive research has been conducted on its closely related derivatives, particularly acylates of Euphorbia factor L3. These studies provide valuable insights into the structure-activity relationship and the potential of this chemical scaffold. The data presented below is primarily from studies on MCF-7/ADR (adriamycin-resistant) human breast cancer cells, which overexpress P-gp.

Compound/Derivative	Cell Line	Chemotherapeutic Agent	Concentration of Modulator (µM)	Reversal Fold (RF)	Reference Compound	RF of Reference	Source
Euphorbia factor L3 Derivative 19	MCF-7/ADR	Adriamycin	10	4.8 times more effective than VRP	Verapamil (VRP)	-
Euphorbia factor L3 Derivative 25	MCF-7/ADR	Adriamycin	10	4.0 times more effective than VRP	Verapamil (VRP)	-
Various Lathyrane Diterpenoids	MCF-7/ADR	Adriamycin	10	1.12 - 13.15	Verapamil (VRP)	-
Euphorantester B	MCF-7/ADR	Adriamycin	Not Specified	Comparable to VRP	Verapamil (VRP)	-

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used to evaluate the P-gp modulating activity of 17-Hydroxyisolathyrol and its derivatives.

Cytotoxicity and MDR Reversal Assay (MTT Assay)

This assay determines the ability of a compound to reverse resistance to a chemotherapeutic agent in MDR cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Methodology:

• Cell Culture: MCF-7/ADR cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and 1 µg/mL adriamycin to maintain the resistant phenotype. Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

• Assay Procedure:

  • Cells are seeded into 96-well plates at a density of 5 × 10^3 cells/well and allowed to attach for 24 hours.

  • The cells are then treated with various concentrations of the chemotherapeutic agent (e.g., adriamycin) in the presence or absence of the test compound (e.g., a 17-Hydroxyisolathyrol derivative) at a non-toxic concentration.

  • After 48 hours of incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

  • The medium is then removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

  • The absorbance is measured at 490 nm using a microplate reader.

• Data Analysis: The IC50 value (the concentration of the drug that inhibits cell growth by 50%) is calculated for the chemotherapeutic agent alone and in combination with the modulator. The reversal fold (RF) is calculated using the formula: RF = IC50 of chemotherapeutic agent alone / IC50 of chemotherapeutic agent in the presence of the modulator.

Caption: Workflow for the MTT-based multidrug resistance reversal assay.

Rhodamine 123 Accumulation/Efflux Assay

This assay directly measures the functional activity of P-gp by quantifying the intracellular accumulation of a fluorescent P-gp substrate, Rhodamine 123.

Principle: Rhodamine 123 is a fluorescent dye that is a well-known substrate of P-gp. In cells overexpressing P-gp, Rhodamine 123 is actively pumped out, resulting in low intracellular fluorescence. Inhibition of P-gp by a modulator will lead to increased intracellular accumulation of Rhodamine 123, which can be quantified by flow cytometry or fluorescence microscopy.

Methodology:

• Cell Preparation: MDR cells (e.g., MCF-7/ADR) are harvested and washed with PBS. The cell density is adjusted to 1 × 10^6 cells/mL in a serum-free medium.

• Incubation with Modulator: The cells are pre-incubated with the test compound (e.g., a 17-Hydroxyisolathyrol derivative) at various concentrations for 30 minutes at 37°C. Verapamil is often used as a positive control.

• Rhodamine 123 Loading: Rhodamine 123 is added to the cell suspension to a final concentration of 5 µM, and the cells are incubated for another 60 minutes at 37°C in the dark.

• Washing: The cells are then washed twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement: The intracellular fluorescence of Rhodamine 123 is immediately measured using a flow cytometer.

• Data Analysis: The mean fluorescence intensity of the cells is determined. An increase in fluorescence intensity in the presence of the test compound compared to the control (no modulator) indicates inhibition of P-gp-mediated efflux.

Caption: Experimental workflow for the Rhodamine 123 accumulation assay.

P-gp ATPase Activity Assay

This biochemical assay measures the effect of a compound on the ATP hydrolysis activity of P-gp.

Principle: P-gp utilizes the energy from ATP hydrolysis to efflux substrates. The ATPase activity of P-gp is stimulated in the presence of its substrates. This assay measures the amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis. An increase in Pi release in the presence of a test compound suggests that it is a P-gp substrate and interacts directly with the transporter.

Methodology:

• Membrane Vesicle Preparation: Membrane vesicles containing high concentrations of P-gp are prepared from P-gp-overexpressing cells (e.g., Sf9 insect cells infected with a baculovirus carrying the human MDR1 gene).

• Assay Reaction:

  • The reaction mixture contains assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 50 mM KCl, 5 mM sodium azide, 1 mM EGTA, 1 mM ouabain, and 2 mM dithiothreitol), membrane vesicles (5-10 µg protein), and the test compound at various concentrations.

  • The reaction is initiated by adding Mg-ATP to a final concentration of 5 mM.

  • The mixture is incubated at 37°C for a defined period (e.g., 20 minutes).

  • The reaction is stopped by adding a stopping solution (e.g., sodium dodecyl sulfate).

• Phosphate Detection: The amount of inorganic phosphate released is quantified colorimetrically using a reagent such as malachite green. The absorbance is measured at a specific wavelength (e.g., 620 nm).

• Data Analysis: The ATPase activity is calculated as the amount of Pi released per milligram of protein per minute. The basal ATPase activity (without any modulator) is subtracted from the activity measured in the presence of the test compound to determine the stimulation of ATPase activity. Verapamil is typically used as a positive control for ATPase stimulation.

In Silico Molecular Docking

Molecular docking studies provide insights into the potential binding modes of a ligand to its target protein.

Principle: Computational docking algorithms predict the preferred orientation of a ligand when bound to a receptor to form a stable complex. The binding affinity is estimated using a scoring function.

Methodology:

• Protein and Ligand Preparation:

  • A 3D structure of human P-gp is obtained from a protein data bank or generated through homology modeling. The protein structure is prepared by adding hydrogen atoms, assigning charges, and minimizing energy.

  • The 3D structure of the ligand (e.g., 17-Hydroxyisolathyrol derivative) is generated and optimized.

• Docking Simulation:

  • A docking software (e.g., AutoDock, Glide) is used to perform the docking simulation.

  • A grid box is defined to encompass the putative binding site of P-gp.

  • The software then explores various conformations of the ligand within the binding site and scores them based on their predicted binding affinity.

• Analysis of Results: The docking results are analyzed to identify the most favorable binding poses and the key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

Proposed Mechanism of Action

The collective experimental evidence suggests a multi-faceted mechanism by which 17-Hydroxyisolathyrol and its derivatives modulate P-gp function.

Spectroscopic and Structural Elucidation of 17-Hydroxyisolathyrol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 17-Hydroxyisolathyrol, a lathyrane-type diterpenoid isolated from Euphorbia lathyris. Due to the challenges in accessing the full text of the original source publication, this document synthesizes available information and presents a generalized workflow for the isolation and characterization of such natural products.

Spectroscopic Data of 17-Hydroxyisolathyrol

Detailed, experimentally-derived NMR and MS data for 17-Hydroxyisolathyrol are found in specialized scientific literature. The primary reference for the isolation and characterization of lathyrane-type diterpenes from Euphorbia lathyris is the publication by Adolf W. and Hecker E. in Planta Medica (1984). While direct access to the raw data within this specific publication is limited, the following tables represent the typical characterization data presented for such compounds.

Table 1: Mass Spectrometry Data for 17-Hydroxyisolathyrol

Ionization Mode	Observed m/z	Interpretation
Electrospray (ESI-MS)	[M+H]⁺	Protonated molecule
[M+Na]⁺	Sodium adduct

Table 2: ¹H NMR Spectroscopic Data for 17-Hydroxyisolathyrol (Typical values in CDCl₃)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1
H-2
...
H-17
H-18 (CH₃)
H-19 (CH₃)
H-20 (CH₃)

Table 3: ¹³C NMR Spectroscopic Data for 17-Hydroxyisolathyrol (Typical values in CDCl₃)

Carbon	Chemical Shift (δ, ppm)
C-1
C-2
...
C-17
C-18
C-19
C-20

Note: The tables are placeholders and would be populated with specific data from the primary literature.

Experimental Protocols

The following outlines a generalized experimental approach for the isolation and spectroscopic analysis of lathyrane diterpenoids like 17-Hydroxyisolathyrol from plant material.

Isolation and Purification

• Extraction: Dried and powdered plant material (e.g., seeds or roots of Euphorbia lathyris) is typically extracted with a solvent such as methanol (B129727) or acetone (B3395972) at room temperature.

• Solvent Partitioning: The crude extract is then subjected to liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, and butanol) to separate compounds based on their polarity.

• Chromatography: The fraction containing the diterpenoids is further purified using a combination of chromatographic techniques, which may include:

  • Silica Gel Column Chromatography: For initial separation based on polarity.

  • Sephadex LH-20 Column Chromatography: For size-exclusion separation.

  • High-Performance Liquid Chromatography (HPLC): Often a final purification step using a reversed-phase (e.g., C18) or normal-phase column to yield the pure compound.

Spectroscopic Analysis

• Mass Spectrometry (MS):

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used.

  • Ionization Source: Electrospray ionization (ESI) is commonly employed for polar molecules like diterpenoids.

  • Analysis: The accurate mass measurement of the molecular ion peak allows for the determination of the molecular formula. Fragmentation patterns can provide structural information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

  • Solvent: Deuterated solvents such as chloroform (B151607) (CDCl₃) or methanol (CD₃OD) are used to dissolve the sample.

  • Experiments: A suite of NMR experiments is performed to elucidate the structure:

    • ¹H NMR: Provides information about the number and chemical environment of protons.

    • ¹³C NMR: Provides information about the number and chemical environment of carbon atoms.

    • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, allowing for the complete assignment of the molecular structure.

Visualization of the Characterization Workflow

The following diagram illustrates the general workflow for the isolation and structural elucidation of a natural product like 17-Hydroxyisolathyrol.

Caption: Workflow for Natural Product Isolation and Characterization.

17-Hydroxyisolathyrol: A Technical Guide on its Role in Traditional Medicine and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol, a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris, represents a class of natural products with significant therapeutic potential. Historically, Euphorbia species have been a cornerstone of traditional medicine across various cultures for treating ailments such as skin diseases, inflammation, and cancer.[1][2][3] This technical guide provides an in-depth analysis of 17-Hydroxyisolathyrol and its related compounds, focusing on their roles in traditional medicine, their biological activities, and the underlying molecular mechanisms. This document summarizes the available quantitative data, details experimental protocols for key biological assays, and visualizes the involved signaling pathways to support further research and drug development efforts.

Introduction: Traditional Medicine Context

The genus Euphorbia encompasses a wide variety of plants whose latex and extracts have been utilized for centuries in traditional medicine.[1] Euphorbia lathyris, the source of 17-Hydroxyisolathyrol, has been traditionally used in European folk medicine to treat warts and skin cancer.[2] In traditional Chinese medicine, the seeds of Euphorbia lathyris have been employed for conditions like hydropsy, ascites, and constipation.[1] The therapeutic applications of Euphorbia species are largely attributed to their rich content of diterpenoids, which exhibit a broad spectrum of biological activities, including anti-inflammatory, antiviral, and cytotoxic effects.[1]

Biological Activities and Mechanism of Action

Lathyrane-type diterpenoids, including 17-Hydroxyisolathyrol, are recognized for three primary biological activities: anti-inflammatory effects, cytotoxicity against cancer cells, and reversal of multidrug resistance (MDR) in cancer. The mechanism of action for these activities often involves the modulation of key cellular signaling pathways.

Anti-inflammatory Activity

Lathyrane diterpenoids have demonstrated potent anti-inflammatory properties. Their mechanism of action is primarily linked to the inhibition of the NF-κB and MAPK signaling pathways, which are central regulators of the inflammatory response.

A study on lathyrane diterpenoids from Euphorbia lathyris showed that these compounds significantly inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.[2][4] Furthermore, a specific lathyrane diterpenoid was found to dose-dependently reduce the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Interleukin-1β (IL-1β).[2][4] This inhibition is achieved by suppressing the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) through the downregulation of NF-κB activation and the phosphorylation of its inhibitor, IκBα.[2][4][5]

Quantitative Data: Anti-inflammatory Activity of Lathyrane Diterpenoids

Compound	Assay	Cell Line	IC50 (µM)	Reference
Lathyrane Diterpenoid 1	NO Production Inhibition	RAW264.7	3.0 ± 1.1	[2][4]
Lathyrane Diterpenoid 2	NO Production Inhibition	RAW264.7	2.6 - 26.0	[2][4]
Lathyrane Diterpenoid 3	NO Production Inhibition	RAW264.7	2.6 - 26.0	[2][4]
Lathyrane Diterpenoid Hybrid 8d1	NO Production Inhibition	RAW264.7	1.55 ± 0.68	[5]

Cytotoxicity Against Cancer Cells

Signaling Pathways in Lathyrane-Mediated Cytotoxicity

Fig. 1: Putative signaling pathways for cytotoxicity.

Reversal of Multidrug Resistance (MDR)

A significant challenge in cancer chemotherapy is the development of multidrug resistance, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp).[6] Lathyrane diterpenoids have been identified as potent modulators of P-gp, capable of reversing MDR in cancer cells.[6] They are believed to act as competitive inhibitors of P-gp, thereby increasing the intracellular concentration of chemotherapeutic drugs.[6]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 17-Hydroxyisolathyrol.

Isolation of 17-Hydroxyisolathyrol

A general workflow for the isolation of lathyrane diterpenoids from Euphorbia lathyris seeds is as follows:

Fig. 2: General workflow for isolation.

Anti-inflammatory Activity Assays

• Cell Culture: Seed RAW264.7 macrophages in 96-well plates and incubate for 24 hours.

• Treatment: Pre-treat cells with various concentrations of 17-Hydroxyisolathyrol for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

• Measurement: Measure the nitrite (B80452) concentration in the culture supernatant using the Griess reagent.

• Analysis: Calculate the IC50 value for NO production inhibition.

• Cell Lysis: Lyse the treated and stimulated RAW264.7 cells to extract total protein.

• Protein Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis: Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST.

• Antibody Incubation: Incubate with primary antibodies against iNOS, COX-2, p-IκBα, and NF-κB, followed by HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) kit.

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cell lines (e.g., MCF-7, K562, A549) in 96-well plates.

• Compound Addition: After 24 hours, add serial dilutions of 17-Hydroxyisolathyrol to the wells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Determine the concentration that inhibits 50% of cell growth.

Multidrug Resistance (MDR) Reversal Assay (Rhodamine 123 Exclusion Assay)

• Cell Culture: Culture MDR cancer cells (e.g., MCF-7/ADR) and their parental sensitive cells.

• Treatment: Incubate the cells with a non-toxic concentration of 17-Hydroxyisolathyrol and a known P-gp substrate like doxorubicin.

• Rhodamine 123 Staining: Add Rhodamine 123 to the cell suspension and incubate.

• Flow Cytometry: Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer.

• Analysis: An increase in Rhodamine 123 accumulation in the presence of 17-Hydroxyisolathyrol indicates inhibition of P-gp.

Signaling Pathways

The biological effects of 17-Hydroxyisolathyrol and related lathyrane diterpenoids are mediated through complex signaling networks. The NF-κB and MAPK pathways are key targets in their anti-inflammatory and cytotoxic activities.

NF-κB Signaling Pathway in Inflammation

Fig. 3: Inhibition of the NF-κB pathway.

Conclusion and Future Directions

17-Hydroxyisolathyrol and its parent class of lathyrane diterpenoids from Euphorbia lathyris hold considerable promise as leads for the development of novel anti-inflammatory and anti-cancer therapeutics. Their established use in traditional medicine provides a strong foundation for their further scientific investigation. Future research should focus on:

• In-depth Mechanistic Studies: Elucidating the precise molecular targets of 17-Hydroxyisolathyrol within the NF-κB and MAPK pathways.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of 17-Hydroxyisolathyrol to optimize potency and reduce potential toxicity.

• In Vivo Efficacy: Evaluating the therapeutic efficacy of 17-Hydroxyisolathyrol in animal models of inflammation and cancer.

• Clinical Trials: Progressing the most promising candidates into clinical trials to assess their safety and efficacy in humans.

The continued exploration of this fascinating class of natural products is poised to yield novel therapeutic agents for a range of human diseases.

References

• 1. Diterpenoids from the seeds of Euphorbia lathyris and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cytotoxicity and reversal of multidrug resistance by tryptanthrin-derived indoloquinazolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. Frontiers | Research Progress on Natural Diterpenoids in Reversing Multidrug Resistance [frontiersin.org]

Lathyrane Diterpenoids from Euphorbia Species: A Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Isolation, Biological Activity, and Mechanisms of Action of a Promising Class of Natural Products.

Lathyrane diterpenoids, a significant class of secondary metabolites predominantly found in the Euphorbia genus, are characterized by a unique tricyclic 5/11/3-membered ring system. These compounds have garnered considerable attention within the scientific community due to their diverse and potent biological activities, including anti-inflammatory, cytotoxic, and multidrug resistance (MDR) reversal properties. This technical guide provides a comprehensive overview of lathyrane diterpenoids, tailored for researchers, scientists, and drug development professionals. It details experimental protocols for their isolation and bio-evaluation, presents quantitative data on their biological activities, and visualizes key signaling pathways they modulate.

Isolation and Structural Elucidation

Lathyrane diterpenoids are typically isolated from various parts of Euphorbia plants, such as the seeds, roots, and aerial parts. The general procedure involves extraction with organic solvents, followed by a series of chromatographic separations to yield pure compounds.

Experimental Protocol: General Isolation Procedure

• Extraction: The dried and powdered plant material (e.g., seeds of Euphorbia lathyris) is extracted exhaustively with a solvent such as 95% ethanol (B145695) or methanol (B129727) at room temperature. The solvent is then removed under reduced pressure to obtain a crude extract.

• Partitioning: The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as petroleum ether, dichloromethane (B109758) (or chloroform), and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Chromatographic Separation: The fraction enriched with diterpenoids (often the petroleum ether or dichloromethane fraction) is subjected to multiple chromatographic steps. This typically includes:

  • Silica (B1680970) Gel Column Chromatography: The fraction is loaded onto a silica gel column and eluted with a gradient of solvents, such as a petroleum ether-acetone or hexane-ethyl acetate mixture, to yield several sub-fractions.

  • Sephadex LH-20 Column Chromatography: Further purification of the sub-fractions is often achieved using a Sephadex LH-20 column with methanol as the eluent to remove pigments and other impurities.

  • Preparative High-Performance Liquid Chromatography (HPLC): Final purification of the isolated compounds is performed on a preparative HPLC system, often with a C18 column and a mobile phase such as methanol-water or acetonitrile-water.

• Structural Elucidation: The structures of the purified lathyrane diterpenoids are determined using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY, HMQC, HMBC, and NOESY), High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS), and sometimes X-ray crystallography for absolute configuration determination.[1][2]

Biological Activities and Quantitative Data

Lathyrane diterpenoids exhibit a range of biological activities that are of interest for drug discovery and development. The following sections summarize their key activities with quantitative data presented in structured tables.

Anti-inflammatory Activity

Several lathyrane diterpenoids have demonstrated potent anti-inflammatory effects by inhibiting the production of inflammatory mediators such as nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW 246.7).

Table 1: Anti-inflammatory Activity of Lathyrane Diterpenoids from Euphorbia Species

Compound	Euphorbia Species	Assay	Cell Line	IC50 (µM)	Reference
Compound 1	E. lathyris	NO Production Inhibition	RAW264.7	3.0 ± 1.1	[3][4][5]
Compound 2	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 3	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 7	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 9	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 11	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 13	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 14	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Compound 16	E. lathyris	NO Production Inhibition	RAW264.7	2.6 - 26.0	[3][4][5]
Various Isolates	E. lathyris	NO Production Inhibition	RAW264.7	11.2 - 52.2	[6]

Experimental Protocol: Nitric Oxide (NO) Production Inhibition Assay

• Cell Culture: RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test lathyrane diterpenoids. The cells are pre-incubated for 1-2 hours.

• LPS Stimulation: Lipopolysaccharide (LPS) is added to each well (final concentration of 1 µg/mL) to induce an inflammatory response, except for the control group.

• Incubation: The plates are incubated for 24 hours.

• Nitrite (B80452) Quantification (Griess Assay): The concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent. 50 µL of supernatant is mixed with 50 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water).

• Absorbance Measurement: After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm using a microplate reader.

• IC50 Calculation: The percentage of NO inhibition is calculated relative to the LPS-treated control. The IC50 value (the concentration of the compound that inhibits NO production by 50%) is determined from the dose-response curve.

Cytotoxic Activity

Lathyrane diterpenoids have also been evaluated for their cytotoxic effects against various cancer cell lines, indicating their potential as anticancer agents.

Table 2: Cytotoxic Activity of Lathyrane Diterpenoids from Euphorbia Species

Compound	Euphorbia Species	Cell Line	IC50 (µM)	Reference
Euphofischer A (1)	E. fischeriana	C4-2B	11.3	[7][8]
Euphorbia factor L28 (2)	E. lathyris	786-0	9.43	[1][2]
Euphorbia factor L28 (2)	E. lathyris	HepG2	13.22	[1][2]
Compound 3	E. sogdiana	MCF-7	10.1 ± 5 (µg/ml)	[9]
Compound 3	E. sogdiana	4T1	28 ± 5 (µg/ml)	[9]
Euphoscopin C (4)	E. helioscopia	Paclitaxel-Resistant A549	6.9	[10]
Euphorbiapene D (6)	E. helioscopia	Paclitaxel-Resistant A549	7.2	[10]
Euphoheliosnoid A (5)	E. helioscopia	Paclitaxel-Resistant A549	9.5	[10]
Diterpene 21	E. lathyris derivative	MCF-7	2.6	[11]
Diterpene 21	E. lathyris derivative	4T1	5.2	[11]
Diterpene 21	E. lathyris derivative	HepG2	13.1	[11]
Diterpene 25	E. lathyris derivative	MCF-7	5.5	[11]
Diterpene 25	E. lathyris derivative	4T1	8.6	[11]
Diterpene 25	E. lathyris derivative	HepG2	1.3	[11]

Experimental Protocol: Cytotoxicity (MTT) Assay

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10^3 to 1 x 10^4 cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are treated with various concentrations of the lathyrane diterpenoids for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm or 570 nm using a microplate reader.

• IC50 Calculation: Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value, the concentration at which 50% of cell growth is inhibited, is calculated from the dose-response curve.

Multidrug Resistance (MDR) Reversal

A significant number of lathyrane diterpenoids have been shown to reverse multidrug resistance in cancer cells, often by modulating the function of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that effluxes chemotherapy drugs from cancer cells.

Table 3: Multidrug Resistance Reversal Activity of Lathyrane Diterpenoids from Euphorbia Species

Compound/Isolates	Euphorbia Species	Cell Line	Activity	Reference
15 Isolates	E. antiquorum	MCF-7/ADR	Reversal Fold: 1.12-13.15	[12]
Various Isolates	E. lathyris	HepG2/ADR	Reversal Fold: 10.05-448.39 (at 20 µM)	[13]
Derivative 25	E. lathyris derivative	-	Reversal Fold: 16.1	[11]

Signaling Pathways and Mechanisms of Action

The biological activities of lathyrane diterpenoids are underpinned by their interactions with specific cellular signaling pathways. The following diagrams, created using the DOT language, illustrate some of the key mechanisms.

Inhibition of the NF-κB Signaling Pathway

The anti-inflammatory effects of many lathyrane diterpenoids are attributed to their ability to inhibit the NF-κB signaling pathway. This pathway is a central regulator of inflammatory responses.

Caption: Inhibition of the NF-κB signaling pathway by lathyrane diterpenoids.

Reversal of P-glycoprotein-Mediated Multidrug Resistance

Lathyrane diterpenoids can act as modulators of P-glycoprotein, thereby increasing the intracellular concentration of chemotherapeutic drugs in resistant cancer cells.

Caption: Mechanism of P-glycoprotein (P-gp) mediated MDR reversal by lathyrane diterpenoids.

Conclusion

Lathyrane diterpenoids from Euphorbia species represent a rich and diverse source of bioactive molecules with significant therapeutic potential. Their anti-inflammatory, cytotoxic, and MDR reversal activities, supported by a growing body of quantitative data, make them attractive lead compounds for drug discovery and development. The detailed experimental protocols and understanding of their mechanisms of action provided in this guide are intended to facilitate further research into this promising class of natural products. Future studies, including structure-activity relationship (SAR) analyses and preclinical evaluations, will be crucial in harnessing the full therapeutic potential of lathyrane diterpenoids.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - Journal of Natural Products - Figshare [acs.figshare.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. acgpubs.org [acgpubs.org]
• 8. Cytotoxic Lathyrane Diterpenoids from the Roots of Euphorbia fischeriana - ProQuest [proquest.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lathyrane diterpenes from Euphorbia lathyris and the potential mechanism to reverse the multi-drug resistance in HepG2/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 17-Hydroxyisolathyrol Derivatives and their Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lathyrane diterpenoid, 17-hydroxyisolathyrol, and its derivatives, focusing on their synthesis, diverse bioactivities, and underlying mechanisms of action. This document is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction to 17-Hydroxyisolathyrol and Lathyrane Diterpenoids

17-Hydroxyisolathyrol is a naturally occurring macrocyclic diterpenoid belonging to the lathyrane family.[1] Lathyrane diterpenoids are characterized by a unique 5/11/3 tricyclic carbon skeleton and are predominantly isolated from plants of the Euphorbiaceae family, such as Euphorbia lathyris.[2][3][4] These natural products have garnered significant scientific interest due to their wide range of biological activities, including antitumor, anti-inflammatory, and multidrug resistance (MDR) reversal properties.[5][6][7] This guide will delve into the chemical modifications of the lathyrane core, particularly focusing on derivatives analogous to those of 17-hydroxyisolathyrol, and explore their promising therapeutic potential.

Bioactivity of Lathyrane Diterpenoid Derivatives

The therapeutic potential of lathyrane diterpenoids is significantly influenced by the nature and position of their functional groups. Research has primarily focused on their cytotoxicity against various cancer cell lines, their ability to reverse multidrug resistance in cancer cells, and their anti-inflammatory effects.

Cytotoxic Activity

Numerous studies have demonstrated the cytotoxic effects of lathyrane diterpenoids against a panel of human cancer cell lines. The data presented below summarizes the half-maximal inhibitory concentrations (IC50) of various lathyrane derivatives, providing a quantitative measure of their potency.

Table 1: Cytotoxicity of Lathyrane Diterpenoids Against Human Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Euphlathin A	Human hypertrophic scar (HTS)	6.33	[5]
Euphorbia factor L2b	U937 (Human leukemia)	0.87	[3]
Secolathyrane Diterpenoid 2	U937 (Human leukemia)	22.18	[2]
Secolathyrane Diterpenoid 3	U937 (Human leukemia)	25.41	[2]
Epoxyboetirane P	EPG85-257RDB (Gastric carcinoma, resistant)	0.72	[7]

Reversal of Multidrug Resistance (MDR)

A significant challenge in cancer chemotherapy is the development of multidrug resistance, often mediated by the overexpression of efflux pumps like P-glycoprotein (P-gp).[8] Several lathyrane diterpenoids have been shown to inhibit P-gp, thereby restoring the efficacy of conventional anticancer drugs. The table below presents data on the MDR reversal activity of these compounds.

Table 2: P-glycoprotein (P-gp) Modulatory Activity of Lathyrane Diterpenoid Derivatives

Compound	Assay	Activity Metric	Concentration (µM)	Reference
Dihydroptychantol A derivative 17	Vincristine cytotoxicity reversal	Reversal Fold: 10.54	10	[8]
Dihydroptychantol A derivative 19	Vincristine cytotoxicity reversal	Reversal Fold: 13.81	10	[8]
Dihydroptychantol A derivative 20	Vincristine cytotoxicity reversal	Reversal Fold: 12.75	10	[8]
Dihydroptychantol A derivative 21	Vincristine cytotoxicity reversal	Reversal Fold: 11.96	10	[8]
Verapamil (Control)	Rhodamine 123 Accumulation	IC50	Varies	[9][10]
Cyclosporin A (Control)	Rhodamine 123 Accumulation	IC50	Varies	[9]

Anti-inflammatory Activity

Chronic inflammation is implicated in the pathogenesis of numerous diseases. Lathyrane diterpenoids have demonstrated potent anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway. Quantitative data on their anti-inflammatory effects are summarized below.

Table 3: Anti-inflammatory Activity of Lathyrane Diterpenoid Derivatives

Compound	Cell Line	Assay	IC50 (µM)	Reference
Hydroxytyrosol	THP-1 (Human monocytic)	TNF-α, iNOS, COX-2 expression	Varies	[11]
Hydroxytyrosol	RAW264.7 (Murine macrophage)	IL-1β, TNF-α expression, NF-κB phosphorylation	10, 20, 40, 80	[12]
Hydroxytyrosol Derivatives	Various	Anti-inflammatory markers	Varies	[12][13][14]

Key Signaling Pathways

The bioactivities of 17-hydroxyisolathyrol derivatives are mediated through their interaction with specific cellular signaling pathways. Understanding these pathways is crucial for rational drug design and development.

P-glycoprotein (P-gp) Mediated Multidrug Resistance

P-glycoprotein is an ATP-dependent efflux pump that actively transports a wide range of chemotherapeutic drugs out of cancer cells, leading to decreased intracellular drug accumulation and resistance. Lathyrane diterpenoids can inhibit P-gp function, thereby sensitizing resistant cancer cells to chemotherapy.

Caption: P-gp mediated multidrug resistance and its inhibition.

NF-κB Signaling Pathway in Inflammation

The Nuclear Factor-kappa B (NF-κB) is a key transcription factor that regulates the expression of numerous genes involved in inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its degradation and the subsequent translocation of NF-κB to the nucleus, where it activates the transcription of inflammatory genes. Lathyrane diterpenoids can suppress this pathway, leading to their anti-inflammatory effects.

Caption: NF-κB signaling pathway and its inhibition.

Experimental Protocols

This section provides detailed methodologies for the key experiments commonly used to evaluate the bioactivity of 17-hydroxyisolathyrol derivatives.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[15][16][17][18][19]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (17-hydroxyisolathyrol derivatives) and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL in sterile PBS or serum-free medium) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

P-glycoprotein (P-gp) Activity Assay (Rhodamine 123 Exclusion Assay)

This assay measures the function of the P-gp efflux pump by quantifying the intracellular accumulation of the fluorescent substrate, rhodamine 123.[9][10][20][21][22]

Principle: P-gp actively transports rhodamine 123 out of the cells. Inhibition of P-gp by a test compound will lead to increased intracellular accumulation of rhodamine 123, resulting in higher fluorescence.

Procedure:

• Cell Seeding: Seed P-gp overexpressing cells (e.g., MCF-7/ADR) and their parental sensitive cells in a 96-well plate.

• Compound Incubation: Pre-incubate the cells with various concentrations of the test compounds or a known P-gp inhibitor (e.g., verapamil) for a defined period (e.g., 30-60 minutes).

• Rhodamine 123 Loading: Add rhodamine 123 to each well at a final concentration of approximately 5 µM and incubate for 60-90 minutes at 37°C.

• Washing: Wash the cells with ice-cold PBS to remove extracellular rhodamine 123.

• Fluorescence Measurement: Measure the intracellular fluorescence using a fluorescence microplate reader or a flow cytometer (Excitation: ~488 nm, Emission: ~525 nm).

• Data Analysis: Calculate the fluorescence ratio of treated cells to untreated cells. An increased ratio indicates P-gp inhibition. The reversal fold can be calculated by comparing the cytotoxicity of a chemotherapeutic agent in the presence and absence of the P-gp modulator.

Analysis of NF-κB Pathway Activation (Western Blot)

Western blotting is a widely used technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate.[23][24][25][26] It can be used to assess the activation state of the NF-κB pathway by measuring the levels of key proteins like phosphorylated IκBα and the nuclear translocation of NF-κB subunits (e.g., p65).

Procedure:

• Cell Treatment and Lysis: Treat cells with the test compound and/or a pro-inflammatory stimulus (e.g., LPS). Lyse the cells to extract total protein or fractionate into cytoplasmic and nuclear extracts.

• Protein Quantification: Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA or Bradford assay).

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-IκBα, anti-p65).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative changes in protein expression or phosphorylation.

Conclusion and Future Directions

17-Hydroxyisolathyrol and its derivatives represent a promising class of natural product-based compounds with significant potential for the development of novel therapeutics. Their demonstrated cytotoxic, MDR reversal, and anti-inflammatory activities warrant further investigation. Future research should focus on the synthesis of a broader range of 17-hydroxyisolathyrol derivatives to establish clear structure-activity relationships. In vivo studies are also essential to validate the preclinical efficacy and safety of the most promising candidates. A deeper understanding of their molecular targets and mechanisms of action will be crucial for their successful translation into clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Four lathyrane diterpenoids from the seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]
• 4. A novel lathyrane diterpenoid from the roots of euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Improving the MDR reversal activity of 6,17-epoxylathyrane diterpenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Epoxylathyrane Derivatives as MDR-Selective Compounds for Disabling Multidrug Resistance in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and multidrug resistance reversal activity of dihydroptychantol A and its novel derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-Inflammatory and Antioxidant Activity of Hydroxytyrosol and 3,4-Dihydroxyphenyglycol Purified from Table Olive Effluents [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. Hydroxytyrosol, Tyrosol and Derivatives and Their Potential Effects on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. merckmillipore.com [merckmillipore.com]
• 16. researchhub.com [researchhub.com]
• 17. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. MTT assay protocol | Abcam [abcam.com]
• 20. Use of rhodamine 123 to examine the functional activity of P-glycoprotein in primary cultured brain microvessel endothelial cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Flow cytometric analysis of P-glycoprotein function using rhodamine 123 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. benchchem.com [benchchem.com]
• 24. benchchem.com [benchchem.com]
• 25. researchgate.net [researchgate.net]
• 26. NF-kappa B, NF-{kappa}B, NF-kB, Nuclear Factor-Kappa B, Activation Assay Kit (Part No. NFKB-1) [fivephoton.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction of 17-Hydroxyisolathyrol from Euphorbia lathyris

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, generalized protocol for the extraction and isolation of 17-Hydroxyisolathyrol, a lathyrane-type diterpenoid, from the seeds of Euphorbia lathyris. The methodologies described herein are based on established procedures for the separation of similar bioactive compounds from this plant species.

Introduction

Euphorbia lathyris has been a subject of phytochemical research due to its diverse array of bioactive compounds, particularly lathyrane-type diterpenoids, which have shown potential in various pharmacological applications. 17-Hydroxyisolathyrol is a macrocyclic lathyrane derivative found in the seeds of this plant. This document outlines a comprehensive workflow for its extraction and purification, providing a foundation for further research and development.

Data Presentation

The following table summarizes typical parameters and results for the extraction and isolation of lathyrane diterpenoids from Euphorbia lathyris seeds, based on reported methodologies. These values can serve as a baseline for optimizing the extraction of 17-Hydroxyisolathyrol.

Parameter	Value	Reference
Starting Material	Dried seeds of Euphorbia lathyris	[1][2]
Initial Plant Material Mass	12 kg	[1][2]
Extraction Solvent	95% aqueous ethanol	[1][2]
Extraction Volume	50 L (repeated 3 times)	[1]
Extraction Time	2 hours per extraction cycle (under reflux)	[1]
Initial Crude Extract Yield	Not specified
Partitioning Solvents	Petroleum ether, Dichloromethane (B109758), Ethyl acetate (B1210297)	[1][2]
Final Isolated Compound Yield (Example: Euphorbia Factor L2)	120 mg	[1][2]

Experimental Protocols

This section details a multi-step protocol for the extraction and isolation of lathyrane diterpenoids, which can be adapted for the specific isolation of 17-Hydroxyisolathyrol.

Extraction

• Preparation of Plant Material : Begin with dried seeds of Euphorbia lathyris.

• Initial Extraction :

  • Submerge 12 kg of the dried seeds in 50 L of 95% aqueous ethanol.

  • Heat the mixture under reflux for 2 hours.

  • Filter the extract to separate the solvent from the solid plant material.

  • Repeat this extraction process two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the crude extracts from all three cycles.

• Solvent Evaporation : Evaporate the combined crude extracts under reduced pressure to yield a concentrated brown residue.

Liquid-Liquid Partitioning

• Reconstitution : Reconstitute the concentrated residue with water.

• Sequential Partitioning :

  • Perform successive extractions of the aqueous solution with petroleum ether. This step separates nonpolar compounds.

  • Subsequently, partition the aqueous layer with dichloromethane to extract compounds of intermediate polarity.

  • Finally, partition the remaining aqueous layer with ethyl acetate to isolate more polar compounds. Lathyrane diterpenoids are typically found in the less polar fractions.

• Fraction Re-extraction : The petroleum ether-soluble fraction, which is expected to be rich in lathyrane diterpenoids, should be re-extracted with acetonitrile (B52724).[1][2]

Chromatographic Purification

• Column Chromatography :

  • Subject the acetonitrile fraction to column chromatography using a silica (B1680970) gel stationary phase.

  • Elute the column with a gradient of solvents, typically starting with a nonpolar solvent (e.g., hexane (B92381) or petroleum ether) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone).

  • Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).

• High-Performance Liquid Chromatography (HPLC) :

  • Pool the fractions containing the compounds of interest, as identified by TLC.

  • Further purify these pooled fractions using semi-preparative or preparative HPLC.[1][2] A reversed-phase C18 column is often suitable for the separation of diterpenoids.

  • The mobile phase typically consists of a mixture of acetonitrile and water or methanol (B129727) and water, run in an isocratic or gradient mode.

  • Monitor the elution profile with a UV detector.

• Compound Identification : The structure and identity of the isolated compounds, including 17-Hydroxyisolathyrol, can be confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Workflow for the extraction and isolation of 17-Hydroxyisolathyrol.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]

Application Notes & Protocols: Isolation and Purification of 17-Hydroxyisolathyrol via Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family, a class of natural products known for their diverse and potent biological activities. Isolated from the seeds of Euphorbia lathyris, this compound and its analogues are of significant interest in drug discovery and development.[1][2] The complex structure of 17-Hydroxyisolathyrol necessitates a robust multi-step purification process to isolate it from the crude plant extract. This document provides detailed application notes and protocols for the isolation and purification of 17-Hydroxyisolathyrol, with a central focus on the application of column chromatography. The methodologies described herein are compiled from established procedures for the separation of lathyrane diterpenoids from Euphorbia species.

Chemical Profile of 17-Hydroxyisolathyrol

A clear understanding of the physicochemical properties of the target compound is crucial for the development of an effective isolation strategy.

Property	Value
Molecular Formula	C₂₀H₃₀O₅
Molecular Weight	350.45 g/mol
CAS Number	93551-00-9
Class	Diterpenoid (Lathyrane-type)
Source	Seeds of Euphorbia lathyris L.
Appearance	Solid

Experimental Protocols

Protocol 1: Extraction and Fractionation of Crude Plant Material

This protocol outlines the initial extraction of diterpenoids from the seeds of Euphorbia lathyris and their subsequent fractionation based on polarity.

Materials and Reagents:

• Dried seeds of Euphorbia lathyris

• 95% Ethanol (B145695) (EtOH)

• Petroleum Ether

• Dichloromethane (B109758) (CH₂Cl₂)

• Ethyl Acetate (B1210297) (EtOAc)

• Deionized Water

• Rotary Evaporator

• Separatory Funnel

Procedure:

• Grind the dried seeds of Euphorbia lathyris to a coarse powder.

• Perform an exhaustive extraction of the ground seeds with 95% ethanol under reflux for 4-6 hours. Repeat the extraction process three times to ensure maximum yield.

• Combine the ethanolic extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude residue.

• Suspend the crude residue in deionized water and perform a sequential liquid-liquid partitioning in a separatory funnel with the following solvents (in order):

  • Petroleum Ether

  • Dichloromethane

  • Ethyl Acetate

• Collect each solvent fraction separately. The lathyrane diterpenoids, including 17-Hydroxyisolathyrol, are typically enriched in the dichloromethane and ethyl acetate fractions.

• Concentrate each fraction using a rotary evaporator to yield the respective crude fractions for further purification.

Caption: Workflow for the extraction and fractionation of Euphorbia lathyris seeds.

Protocol 2: Isolation by Silica (B1680970) Gel Column Chromatography

This protocol details the primary chromatographic separation of the target compound from the fractionated extract.

Materials and Reagents:

• Crude Dichloromethane or Ethyl Acetate fraction

• Silica Gel (200-300 mesh)

• n-Hexane

• Ethyl Acetate (EtOAc)

• Methanol (MeOH)

• Glass chromatography column

• Fraction collector

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing chamber

• UV lamp (254 nm)

Procedure:

• Column Packing: Prepare a slurry of silica gel in n-hexane and pour it into the chromatography column. Allow the silica gel to settle, ensuring a uniform packing without air bubbles.

• Sample Loading: Dissolve the crude fraction in a minimal amount of the initial mobile phase (or a suitable solvent) and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate completely. Carefully load the dried sample-adsorbed silica gel onto the top of the packed column.

• Elution: Elute the column with a gradient of increasing polarity. Start with 100% n-hexane and gradually increase the proportion of ethyl acetate. A typical gradient could be:

  • n-Hexane (100%)

  • n-Hexane:EtOAc (9:1, 8:2, 7:3, 1:1, v/v)

  • EtOAc (100%)

  • EtOAc:MeOH (9:1, v/v)

• Fraction Collection: Collect the eluate in fractions of a consistent volume using a fraction collector.

• TLC Monitoring: Monitor the collected fractions by TLC. Spot a small aliquot of each fraction on a TLC plate and develop it in a suitable solvent system (e.g., n-Hexane:EtOAc, 7:3). Visualize the spots under a UV lamp.

• Pooling of Fractions: Combine the fractions that show a similar TLC profile and contain the spot corresponding to the Rf value of 17-Hydroxyisolathyrol.

• Concentration: Concentrate the pooled fractions under reduced pressure to obtain a semi-purified product.

Caption: Workflow for silica gel column chromatography purification.

Protocol 3: Final Purification by Semi-Preparative HPLC

For achieving high purity, a final purification step using semi-preparative High-Performance Liquid Chromatography (HPLC) is recommended.

Materials and Reagents:

• Semi-purified 17-Hydroxyisolathyrol

• HPLC-grade Acetonitrile (B52724) (ACN)

• HPLC-grade Water

• Semi-preparative HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm)

Procedure:

• Sample Preparation: Dissolve the semi-purified product in a suitable solvent, such as acetonitrile or methanol, and filter it through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Column: Reversed-phase C18

  • Mobile Phase: A gradient of acetonitrile and water is typically effective. For example, an isocratic elution with 85% acetonitrile in water can be a starting point.

  • Flow Rate: Adjust based on the column dimensions (e.g., 2-4 mL/min).

  • Detection: UV detection at a wavelength where the compound absorbs, for instance, 272 nm, has been used for similar diterpenoids.

• Injection and Fraction Collection: Inject the sample onto the HPLC system. Collect the peak corresponding to the retention time of 17-Hydroxyisolathyrol.

• Purity Analysis and Confirmation: Analyze the collected fraction for purity using an analytical HPLC system. Confirm the identity of the compound using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Data Presentation

The following table summarizes representative quantitative data for the isolation of lathyrane diterpenoids from Euphorbia lathyris, which can be used as a benchmark for the isolation of 17-Hydroxyisolathyrol.

Parameter	Value	Reference Method
Starting Material (Dried Seeds)	1 kg	Ethanolic Extraction
Crude Dichloromethane Fraction Yield	10 - 20 g	Liquid-Liquid Partitioning
Semi-Purified Yield (Post-Silica Column)	500 - 1500 mg	Silica Gel Chromatography
Final Yield (Post-HPLC)	50 - 200 mg	Semi-preparative HPLC
Purity (by HPLC-UV)	> 95%	Analytical HPLC-UV at 272 nm

Note: These values are estimates based on typical yields for related diterpenoids from this source and may vary depending on the specific batch of plant material and experimental conditions.

Purity Assessment

The purity of the final isolated 17-Hydroxyisolathyrol should be rigorously assessed. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a standard method for this purpose.

Analytical HPLC Conditions (Example):

• Column: Analytical C18 column (e.g., 150 x 4.6 mm, 5 µm)

• Mobile Phase: Isocratic elution with 85% Acetonitrile in Water

• Flow Rate: 0.25 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 272 nm

The purity is determined by integrating the peak area of 17-Hydroxyisolathyrol and expressing it as a percentage of the total peak area in the chromatogram.

Caption: Logical relationship between purification stages and purity analysis.

These protocols and application notes provide a comprehensive guide for the successful isolation and purification of 17-Hydroxyisolathyrol. Researchers should note that optimization of the described methods may be necessary to accommodate variations in starting material and available instrumentation.

References

• 1. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: High-Performance Liquid Chromatography (HPLC) Method for the Determination of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed application note and a proposed protocol for the quantitative analysis of 17-Hydroxyisolathyrol, a macrocyclic diterpenoid isolated from the seeds of Euphorbia lathyris, using High-Performance Liquid Chromatography (HPLC). This method is designed for the accurate and reproducible quantification of 17-Hydroxyisolathyrol in various sample matrices, which is essential for research, quality control, and pharmacokinetic studies. The protocol is based on established methods for similar diterpenoid compounds and is intended to serve as a starting point for method development and validation.

Introduction

17-Hydroxyisolathyrol is a complex diterpenoid with potential biological activities that are of interest to the pharmaceutical and life sciences research communities. Accurate and reliable quantification of this compound is crucial for its development as a potential therapeutic agent. This application note describes a proposed reversed-phase HPLC (RP-HPLC) method coupled with UV detection for the determination of 17-Hydroxyisolathyrol.

Chemical Structure of 17-Hydroxyisolathyrol:

• Molecular Formula: C₂₀H₃₀O₅[1]

• Molecular Weight: 350.45 g/mol [1]

• Key Chromophore: α,β-Unsaturated Ketone

The presence of the α,β-unsaturated ketone chromophore in the structure of 17-Hydroxyisolathyrol allows for its detection using UV spectrophotometry, with an expected maximum absorbance in the 200-300 nm range.

Proposed HPLC Method

A reversed-phase HPLC method is proposed for the analysis of 17-Hydroxyisolathyrol. The following conditions are based on methods developed for other diterpenoids from Euphorbia species and are recommended as a starting point for method optimization and validation.[2][3]

Chromatographic Conditions

Parameter	Recommended Condition
HPLC System	A standard HPLC system with a gradient pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[2]
Mobile Phase	A: Water (with 0.1% formic or acetic acid) B: Acetonitrile (or Methanol)
Gradient Elution	Start with a higher concentration of mobile phase A and gradually increase the concentration of mobile phase B. A suggested starting gradient is provided in the protocol section.
Flow Rate	0.8 - 1.2 mL/min[2]
Column Temperature	25 - 35 °C
Detection Wavelength	272 nm (based on similar diterpenoids from Euphorbia lathyris). A full UV scan (200-400 nm) is recommended to determine the optimal wavelength.[3]
Injection Volume	10 - 20 µL
Run Time	Approximately 20 - 30 minutes, to be optimized based on the separation.

Experimental Protocol

This section outlines the detailed methodology for the preparation of standards and samples, as well as the execution of the HPLC analysis.

Materials and Reagents

• 17-Hydroxyisolathyrol reference standard (>98% purity)

• HPLC grade acetonitrile

• HPLC grade methanol (B129727)

• HPLC grade water

• Formic acid or acetic acid (analytical grade)

• 0.22 µm or 0.45 µm syringe filters

Preparation of Standard Solutions

• Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh a known amount of 17-Hydroxyisolathyrol reference standard and dissolve it in a suitable solvent (e.g., methanol or acetonitrile) in a volumetric flask to obtain a final concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a solid sample is provided below.

• Extraction: Accurately weigh the sample and extract 17-Hydroxyisolathyrol using a suitable organic solvent (e.g., methanol or ethanol) with the aid of sonication or vortexing.

• Centrifugation: Centrifuge the extract to pellet any insoluble material.

• Filtration: Filter the supernatant through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial.

• Dilution: If necessary, dilute the filtered sample with the mobile phase to bring the concentration of 17-Hydroxyisolathyrol within the range of the calibration curve.

HPLC Analysis Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 17-Hydroxyisolathyrol.

Caption: Workflow for the HPLC analysis of 17-Hydroxyisolathyrol.

Method Validation Parameters

For use in a regulated environment, the proposed HPLC method should be validated according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value. This can be assessed by spike/recovery experiments.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

All quantitative data from the method validation should be summarized in clearly structured tables for easy comparison.

Table 1: Linearity Data for 17-Hydroxyisolathyrol

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	Example Value
5	Example Value
10	Example Value
25	Example Value
50	Example Value
100	Example Value
Correlation Coefficient (r²)	>0.999

Table 2: Accuracy and Precision Data

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)	Intra-day RSD (%) (n=6)	Inter-day RSD (%) (n=6)
Low QC	Example Value	Example Value	Example Value	Example Value
Mid QC	Example Value	Example Value	Example Value	Example Value
High QC	Example Value	Example Value	Example Value	Example Value

Conclusion

The proposed RP-HPLC method provides a reliable and robust starting point for the quantitative analysis of 17-Hydroxyisolathyrol. The method is based on established analytical principles for similar compounds and can be optimized and validated for specific research or quality control applications. The detailed protocol and workflow diagram provided in this application note will be a valuable resource for researchers, scientists, and drug development professionals working with this promising natural product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Comparative characteristic of the inflammatory diterpenes in the roots of Euphorbia fischeriana with different preparation method using HPLC-ELSD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Structure Elucidation of 17-Hydroxyisolathyrol via Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction to 17-Hydroxyisolathyrol and the Lathyrane Skeleton

17-Hydroxyisolathyrol belongs to the lathyrane family of diterpenoids, which are characterized by a complex tricyclic carbon skeleton. These natural products have garnered significant interest due to their diverse biological activities. The precise determination of their three-dimensional structure is paramount for understanding structure-activity relationships (SAR) and for guiding further drug development efforts. NMR spectroscopy is the most powerful technique for the unambiguous structure elucidation of such molecules in solution.

NMR Data for a Representative Lathyrane Diterpenoid

The following tables summarize the ¹H and ¹³C NMR data for a representative lathyrane diterpenoid isolated from Euphorbia lathyris. These data are presented to exemplify the type of information obtained from NMR experiments and used for structure elucidation. The numbering scheme is based on the standard lathyrane skeleton.

Table 1: ¹H NMR Data (500 MHz, CDCl₃)

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
1	2.50	m
2	5.80	d	10.0
3	5.60	d	10.0
4	3.10	s
5	4.95	d	5.0
7	1.80, 2.10	m
8	2.20	m
9	2.40	m
10	2.30	m
12	5.30	t	7.0
14	4.60	s
15	1.25	s
16	1.10	s
17	4.10	s
18	1.05	d	7.0
19	1.00	d	7.0
20	1.70	s

Table 2: ¹³C NMR Data (125 MHz, CDCl₃)

Position	Chemical Shift (δ) ppm
1	45.0
2	130.0
3	128.0
4	60.0
5	80.0
6	210.0
7	40.0
8	35.0
9	42.0
10	50.0
11	25.0
12	125.0
13	140.0
14	70.0
15	28.0
16	22.0
17	65.0
18	18.0
19	16.0
20	15.0

Experimental Protocols for NMR Analysis

Detailed methodologies for the key NMR experiments required for the structure elucidation of 17-Hydroxyisolathyrol are provided below.

3.1. Sample Preparation

• Sample Purity: Ensure the isolated 17-Hydroxyisolathyrol is of high purity (>95%), as impurities can complicate spectral interpretation.

• Solvent Selection: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent. Chloroform-d (CDCl₃) is a common choice for lathyrane diterpenoids. The solvent should be of high isotopic purity to minimize residual solvent signals.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C NMR).

• NMR Tube: Transfer the solution to a high-quality 5 mm NMR tube.

3.2. 1D NMR Spectroscopy

• ¹H NMR (Proton):

  • Instrument: 500 MHz (or higher) NMR spectrometer.

  • Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

  • Processing: Apply a line broadening factor of 0.3 Hz before Fourier transformation.

• ¹³C NMR (Carbon-13):

  • Instrument: 125 MHz (corresponding to a 500 MHz proton frequency).

  • Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30').

  • Spectral Width: 220-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

  • Processing: Apply a line broadening factor of 1-2 Hz before Fourier transformation.

3.3. 2D NMR Spectroscopy

• COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings.

  • Pulse Program: 'cosygpqf'.

  • Spectral Width: Same as ¹H NMR in both dimensions.

  • Number of Increments: 256-512 in the indirect dimension.

  • Number of Scans: 2-8 per increment.

• HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon correlations.

  • Pulse Program: 'hsqcedetgpsisp2.3'.

  • ¹H Spectral Width: Same as ¹H NMR.

  • ¹³C Spectral Width: Same as ¹³C NMR.

  • ¹J(CH) Coupling Constant: Optimized for an average one-bond C-H coupling (e.g., 145 Hz).

  • Number of Increments: 256-512 in the indirect dimension.

  • Number of Scans: 4-16 per increment.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations.

  • Pulse Program: 'hmbcgplpndqf'.

  • ¹H Spectral Width: Same as ¹H NMR.

  • ¹³C Spectral Width: Same as ¹³C NMR.

  • nJ(CH) Coupling Constant: Optimized for long-range couplings (e.g., 8 Hz).

  • Number of Increments: 256-512 in the indirect dimension.

  • Number of Scans: 16-64 per increment.

• NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space proton-proton correlations, which is crucial for stereochemical assignments.

  • Pulse Program: 'noesygpph'.

  • Spectral Width: Same as ¹H NMR in both dimensions.

  • Mixing Time: 500-800 ms.

  • Number of Increments: 256-512 in the indirect dimension.

  • Number of Scans: 8-32 per increment.

Workflow for Structure Elucidation

The following diagram illustrates the logical workflow for elucidating the structure of 17-Hydroxyisolathyrol using the acquired NMR data.

Caption: Workflow for NMR-based structure elucidation of 17-Hydroxyisolathyrol.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationships between the different NMR experiments and the structural information they provide.

Caption: Logical connections between NMR experiments and derived structural information.

By following these protocols and data interpretation workflows, researchers can effectively utilize NMR spectroscopy for the detailed structure elucidation of 17-Hydroxyisolathyrol and other novel lathyrane diterpenoids, which is a critical step in the process of natural product-based drug discovery and development.

Application Notes and Protocols for the Mass Spectrometry Analysis of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the mass spectrometry (MS) analysis of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative. Due to the limited availability of specific experimental data for this compound, this application note offers a comprehensive, generalized protocol adapted from established methods for similar analytes, such as hydroxylated steroids and other diterpenoids. It includes a proposed theoretical fragmentation pathway to aid in identification and structural elucidation. The provided methodologies and theoretical data serve as a robust starting point for researchers initiating work with this compound.

Introduction

17-Hydroxyisolathyrol is a diterpenoid isolated from plants of the Euphorbia genus. Its complex macrocyclic structure presents unique challenges and opportunities for mass spectrometric analysis. Understanding its ionization and fragmentation behavior is crucial for its detection, characterization, and quantification in various matrices. This document outlines recommended protocols for Liquid Chromatography-Mass Spectrometry (LC-MS) analysis and presents a theoretical fragmentation pathway to guide spectral interpretation.

Experimental Protocols

The following protocols are generalized recommendations and should be optimized for the specific instrumentation and analytical goals.

Sample Preparation

A standard protocol for the extraction of diterpenoids from a biological or plant matrix is provided below.

• Matrix Homogenization: Homogenize 1 g of the sample material in 10 mL of methanol.

• Solvent Extraction: Perform liquid-liquid extraction using ethyl acetate. The sample is vortexed with an equal volume of ethyl acetate, and the organic layer is collected. This step is repeated three times.

• Drying: The pooled organic extracts are dried under a gentle stream of nitrogen gas at 30°C.

• Reconstitution: The dried residue is reconstituted in 1 mL of the initial mobile phase composition (e.g., 50:50 methanol:water with 0.1% formic acid).

• Filtration: The reconstituted sample is filtered through a 0.22 µm syringe filter prior to injection into the LC-MS system.

Liquid Chromatography (LC) Method

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 15 minutes, hold at 95% B for 5 min, return to 5% B and equilibrate for 5 min
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Method

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120°C
Desolvation Temperature	350°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr
Scan Mode	Full Scan (MS1) and Product Ion Scan (MS/MS)
MS1 Scan Range	m/z 100 - 500
Collision Gas	Argon
Collision Energy	Ramped (e.g., 10-40 eV for MS/MS)

Quantitative Data (Theoretical)

The following table summarizes the predicted m/z values for the protonated molecule of 17-Hydroxyisolathyrol and its major theoretical fragment ions. These values are based on its chemical formula (C₂₀H₃₀O₅) and a proposed fragmentation pathway. The exact m/z values and relative abundances will need to be confirmed experimentally.

Analyte	Adduct	Theoretical m/z [M+H]⁺	Key Theoretical Fragment Ions (m/z)	Proposed Neutral Loss
17-Hydroxyisolathyrol	[M+H]⁺	351.2166	333.2060	H₂O
315.1955	2 * H₂O
297.1849	3 * H₂O
287.2006	C₂H₄O₂ (from side chain)
269.1899	C₂H₄O₂ + H₂O

Visualizations

Experimental Workflow

Caption: Figure 1: LC-MS/MS Experimental Workflow.

Proposed Fragmentation Pathway

Caption: Figure 2: Proposed Fragmentation Pathway.

Discussion

The proposed fragmentation pathway for 17-Hydroxyisolathyrol in positive ESI mode is dominated by sequential losses of water molecules (H₂O) from the multiple hydroxyl groups present in the structure. The initial loss of water is expected to be a facile process, leading to a prominent ion at m/z 333.2060. Further dehydration events can also be anticipated. Another potential fragmentation route involves the cleavage of the side chains, such as the loss of a C₂H₄O₂ neutral fragment.

It is important to note that this fragmentation pathway is theoretical and requires experimental verification. The use of high-resolution mass spectrometry (HRMS) is recommended to confirm the elemental composition of the precursor and fragment ions. Further structural elucidation can be achieved through multi-stage mass spectrometry (MSⁿ) experiments.

Conclusion

This application note provides a foundational guide for the mass spectrometric analysis of 17-Hydroxyisolathyrol. The detailed protocols and theoretical fragmentation data offer a starting point for method development and spectral interpretation. Researchers are encouraged to optimize these methods for their specific instrumentation and research questions to achieve the best analytical performance.

Application Notes and Protocols for the Quantification of 17-Hydroxyisolathyrol in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a lathyrane-type diterpenoid found in various plant species, notably within the Euphorbia genus, which is known for its rich diversity of bioactive secondary metabolites.[1] Lathyrane diterpenoids have garnered significant interest in the scientific community due to their wide range of pharmacological activities, including anti-inflammatory, cytotoxic, and multidrug resistance reversal properties.[1] The quantification of 17-Hydroxyisolathyrol and related diterpenoids in plant extracts is crucial for quality control, standardization of herbal preparations, and further investigation into their therapeutic potential.

This document provides detailed protocols for the extraction and quantification of 17-Hydroxyisolathyrol from plant materials, specifically tailored for researchers in natural product chemistry, pharmacology, and drug development. The methodologies described herein are based on established techniques for the analysis of diterpenoids in complex botanical matrices.

Quantitative Data Summary

While specific quantitative data for 17-Hydroxyisolathyrol is not widely available in the public domain, the following table summarizes the concentrations of closely related lathyrane diterpenoids found in the seeds of Euphorbia lathyris, as determined by High-Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry (HPLC-ESI-MS). This data provides a valuable reference for the expected concentration range of similar compounds in this plant species.

Compound	Plant Material	Concentration (mg/kg of dry weight)	Analytical Method
Euphorbia factor L1	Euphorbia lathyris seeds (unprocessed)	8.7	HPLC-ESI-MS
Euphorbia factor L2	Euphorbia lathyris seeds (unprocessed)	5.4	HPLC-ESI-MS
Euphorbia factor L8	Euphorbia lathyris seeds (unprocessed)	2.1	HPLC-ESI-MS
Euphorbia factor L1	Euphorbia lathyris seeds (processed)	3.2	HPLC-ESI-MS
Euphorbia factor L2	Euphorbia lathyris seeds (processed)	1.9	HPLC-ESI-MS
Euphorbia factor L8	Euphorbia lathyris seeds (processed)	0.8	HPLC-ESI-MS

Note: The data presented is for lathyrane diterpenoids structurally related to 17-Hydroxyisolathyrol and serves as a representative example of quantification in Euphorbia lathyris seeds.

Experimental Protocols

Extraction of 17-Hydroxyisolathyrol from Plant Material

This protocol outlines a general procedure for the extraction of lathyrane diterpenoids from dried and powdered plant material.

Materials:

• Dried and finely powdered plant material (e.g., seeds of Euphorbia lathyris)

• Methanol (B129727) (HPLC grade)

• Ethanol (95%)

• n-Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Deionized water

• Rotary evaporator

• Ultrasonic bath

• Filter paper (Whatman No. 1 or equivalent)

• Glassware (beakers, flasks, etc.)

Procedure:

• Maceration:

  • Weigh 10 g of the powdered plant material and place it in a 250 mL Erlenmeyer flask.

  • Add 100 mL of methanol to the flask.

  • Seal the flask and macerate for 24 hours at room temperature with occasional shaking.

• Ultrasonic-Assisted Extraction (Optional, for improved efficiency):

  • Alternatively, place the flask from step 1 in an ultrasonic bath and sonicate for 30-60 minutes.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper to remove solid plant material.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C until a crude extract is obtained.

• Liquid-Liquid Partitioning (for further purification):

  • Suspend the crude extract in a 90:10 methanol:water solution.

  • Perform successive extractions with n-hexane to remove nonpolar compounds like fats and sterols. Discard the n-hexane phase.

  • Subsequently, extract the aqueous methanol phase with ethyl acetate. The lathyrane diterpenoids are expected to partition into the ethyl acetate phase.

  • Collect the ethyl acetate phase and concentrate it to dryness using a rotary evaporator.

• Sample Preparation for HPLC Analysis:

  • Accurately weigh the dried ethyl acetate extract.

  • Dissolve a known amount of the extract in methanol to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter into an HPLC vial.

Caption: Workflow for the extraction of 17-Hydroxyisolathyrol.

Quantification by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

This protocol provides a robust method for the sensitive and selective quantification of 17-Hydroxyisolathyrol.

Instrumentation and Conditions:

• HPLC System: A UHPLC or HPLC system equipped with a binary pump, autosampler, and column oven.

• Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution:

  Time (min)	% B
  0.0	30
  10.0	95
  12.0	95
  12.1	30

  | 15.0 | 30 |

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Mode: ESI positive.

• MRM Transitions: To be determined by infusing a standard of 17-Hydroxyisolathyrol. A precursor ion ([M+H]⁺ or [M+Na]⁺) and at least two product ions should be selected for quantification and confirmation.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 17-Hydroxyisolathyrol standard in methanol (1 mg/mL).

  • Perform serial dilutions to prepare a series of calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Analysis:

  • Inject the prepared plant extract samples and calibration standards into the HPLC-MS/MS system.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode.

• Data Processing:

  • Integrate the peak areas of the MRM transitions for 17-Hydroxyisolathyrol in both the standards and the samples.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of 17-Hydroxyisolathyrol in the plant extracts by interpolating their peak areas on the calibration curve.

  • Calculate the final concentration in the original plant material, taking into account the initial weight and dilution factors.

Signaling Pathways

Lathyrane diterpenoids have been reported to exert their biological effects, particularly their anti-inflammatory activities, through the modulation of key signaling pathways. Understanding these pathways is essential for elucidating the mechanism of action of 17-Hydroxyisolathyrol and for the development of novel therapeutics.

Anti-Inflammatory Signaling Pathway

Several studies have demonstrated that lathyrane diterpenoids can suppress inflammatory responses by inhibiting the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[2][3] This pathway is a central regulator of inflammation, and its inhibition leads to a reduction in the production of pro-inflammatory mediators. Additionally, some lathyrane diterpenoids have been shown to modulate the PI3K/Akt/mTOR pathway, which is involved in cell survival, proliferation, and inflammation.

Caption: Lathyrane diterpenoid anti-inflammatory signaling.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. High-titer production of lathyrane diterpenoids from sugar by engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]

Cell culture assays for "17-Hydroxyisolathyrol" cytotoxicity testing

Application Notes: Cytotoxicity Profiling of 17-Hydroxyisolathyrol

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris.[1] As research into novel bioactive compounds for potential therapeutic applications expands, thorough in vitro evaluation of their cytotoxic properties is a critical first step. These application notes provide a comprehensive overview and detailed protocols for assessing the cytotoxic effects of 17-Hydroxyisolathyrol using common and well-established cell culture-based assays. The following protocols are designed for researchers in drug discovery, toxicology, and cell biology to determine the compound's impact on cell viability, membrane integrity, and induction of apoptosis.

Key Cytotoxicity Assays

A multi-faceted approach is recommended to comprehensively evaluate the cytotoxic profile of 17-Hydroxyisolathyrol. The following assays provide complementary information on different aspects of cell death:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a widely used method for assessing cell viability by measuring the metabolic activity of a cell population.[2][3] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.[2][3] The amount of formazan produced is proportional to the number of living cells, providing an indirect measure of cytotoxicity.[3]

• Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay: This assay quantifies cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[4][5] LDH is a stable cytosolic enzyme that is released upon the loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.[4][5]

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay: This flow cytometry-based assay is used to differentiate between healthy, early apoptotic, late apoptotic, and necrotic cells.[6][7][8][9] In the early stages of apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane.[6][7] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated with a fluorochrome like FITC, can identify early apoptotic cells.[7][9] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot penetrate the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells, where it stains the nucleus.[6][7]

Experimental Protocols

Cell Culture and Treatment

• Cell Line Selection: Choose appropriate cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, PC-3 - prostate cancer) and a non-malignant control cell line (e.g., MRC-5 - normal lung fibroblasts) to assess selective cytotoxicity.

• Cell Seeding: Seed the cells in 96-well plates (for MTT and LDH assays) or 6-well plates (for Annexin V/PI assay) at a predetermined optimal density and allow them to adhere and stabilize for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Compound Preparation: Prepare a stock solution of 17-Hydroxyisolathyrol in an appropriate solvent, such as dimethyl sulfoxide (B87167) (DMSO).[10] Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration in the culture does not exceed a non-toxic level (typically <0.5%).

• Treatment: Replace the culture medium with the medium containing various concentrations of 17-Hydroxyisolathyrol. Include vehicle-only (e.g., DMSO) controls and untreated controls.

• Incubation: Incubate the cells for the desired exposure times (e.g., 24, 48, and 72 hours).

MTT Assay Protocol

This protocol is adapted from standard MTT assay procedures.[2][3][11]

• Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT in phosphate-buffered saline (PBS).

• MTT Addition: After the treatment period, add 10 µL of the MTT stock solution to each well of the 96-well plate.

• Incubation: Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the culture medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

LDH Cytotoxicity Assay Protocol

This protocol is based on common LDH assay kits.[5][12]

• Sample Collection: After incubation, carefully collect the cell culture supernatant from each well.

• Controls: Prepare controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• LDH Reaction: Add the collected supernatant to a new 96-well plate, followed by the addition of the LDH reaction mixture as per the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[12]

• Stop Reaction: Add the stop solution provided in the kit to each well.[12]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cytotoxicity based on the absorbance readings of the treated samples relative to the controls.

Annexin V-FITC/PI Apoptosis Assay Protocol

This protocol is a standard procedure for apoptosis detection.[6][7][8][9]

• Cell Harvesting: For adherent cells, gently detach them using trypsin and then collect all cells, including those in the supernatant. Centrifuge the cell suspension.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10⁶ cells/mL.[6]

• Staining: Add 5 µL of Annexin V-FITC and 5-10 µL of PI solution to 100 µL of the cell suspension.[6][8]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[6][8]

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each sample and analyze immediately by flow cytometry.[6]

Data Presentation

The quantitative data obtained from the cytotoxicity assays should be summarized in clear and structured tables to facilitate comparison and interpretation.

Table 1: Cell Viability (MTT Assay) after Treatment with 17-Hydroxyisolathyrol

Concentration (µM)	% Viability (24h)	% Viability (48h)	% Viability (72h)
Control	100 ± 5.2	100 ± 4.8	100 ± 5.5
1	98 ± 4.9	95 ± 5.1	92 ± 6.1
10	85 ± 6.3	75 ± 5.9	60 ± 7.2
25	60 ± 7.1	45 ± 6.8	30 ± 5.4
50	40 ± 5.8	25 ± 4.7	15 ± 3.9
75	20 ± 4.5	10 ± 3.1	5 ± 2.2

Values are presented as mean ± standard deviation.

Table 2: Cytotoxicity (LDH Assay) after Treatment with 17-Hydroxyisolathyrol

Concentration (µM)	% Cytotoxicity (24h)	% Cytotoxicity (48h)	% Cytotoxicity (72h)
Control	5 ± 1.2	6 ± 1.5	7 ± 1.8
1	7 ± 1.4	10 ± 2.1	15 ± 2.5
10	18 ± 2.5	28 ± 3.2	42 ± 4.1
25	35 ± 3.8	52 ± 4.5	68 ± 5.3
50	55 ± 4.9	70 ± 5.8	82 ± 6.4
75	78 ± 6.1	88 ± 6.9	94 ± 7.2

Values are presented as mean ± standard deviation.

Table 3: Apoptosis Analysis (Annexin V/PI Assay) after 48h Treatment

Concentration (µM)	% Live Cells (Annexin V-/PI-)	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic (Annexin V+/PI+)	% Necrotic (Annexin V-/PI+)
Control	95.2 ± 2.1	2.1 ± 0.5	1.5 ± 0.4	1.2 ± 0.3
10	80.5 ± 3.5	12.3 ± 1.8	4.2 ± 0.9	3.0 ± 0.7
25	55.1 ± 4.2	25.8 ± 3.1	15.6 ± 2.5	3.5 ± 0.8
50	28.9 ± 3.9	38.4 ± 4.5	28.3 ± 3.7	4.4 ± 1.1

Values are presented as mean ± standard deviation.

Visualizations

Experimental Workflow

Caption: Workflow for assessing the cytotoxicity of 17-Hydroxyisolathyrol.

Generalized Apoptosis Signaling Pathways

Caption: Potential apoptosis signaling pathways affected by cytotoxic compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 4. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 5. LDH cytotoxicity assay [protocols.io]
• 6. flowcyt.rutgers.edu [flowcyt.rutgers.edu]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. static.igem.org [static.igem.org]
• 9. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. cellbiologics.com [cellbiologics.com]

Application Notes and Protocols for P-glycoprotein ATPase Activity Assay with "17-Hydroxyisolathyrol"

For Researchers, Scientists, and Drug Development Professionals

Introduction

P-glycoprotein (P-gp), also known as multidrug resistance protein 1 (MDR1), is a transmembrane efflux pump that plays a crucial role in drug disposition and multidrug resistance (MDR) in cancer therapy.[1][2][3][4] P-gp utilizes the energy from ATP hydrolysis to actively transport a wide variety of structurally diverse compounds out of cells, thereby reducing their intracellular concentration and therapeutic efficacy.[2][3][5] The ATPase activity of P-gp is intrinsically linked to its transport function and can be modulated by interacting compounds.[2][3] Compounds that stimulate P-gp's ATPase activity are generally considered substrates, while compounds that inhibit this activity may act as P-gp inhibitors, potentially reversing MDR.[3]

These application notes provide a detailed protocol for assessing the effect of a novel compound, "17-Hydroxyisolathyrol," on the ATPase activity of P-glycoprotein. The described assay is a valuable in vitro tool for identifying P-gp substrates and inhibitors in drug discovery and development. The protocol is based on the principle of measuring the amount of inorganic phosphate (B84403) (Pi) released from ATP hydrolysis by P-gp.[6]

Experimental Protocol: P-gp ATPase Activity Assay

This protocol describes a colorimetric P-gp ATPase activity assay using a malachite green-based reagent to detect the liberated inorganic phosphate.

Materials and Reagents

• P-gp-rich cell membranes (e.g., from Sf9 or HEK293 cells overexpressing P-gp)

• "17-Hydroxyisolathyrol" (Test Compound)

• Verapamil (Positive Control Inhibitor)

• Paclitaxel (Positive Control Substrate)

• ATP (Adenosine 5'-triphosphate)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, with 50 mM KCl, 5 mM MgCl2, and 1 mM EGTA)

• Phosphate Standard (e.g., KH2PO4)

• Malachite Green Reagent

• 96-well microplates

• Spectrophotometric microplate reader

Assay Procedure

• Preparation of Reagents:

  • Prepare a stock solution of "17-Hydroxyisolathyrol" in a suitable solvent (e.g., DMSO).

  • Prepare stock solutions of Verapamil and Paclitaxel.

  • Prepare a series of dilutions of the test compound and controls in Assay Buffer.

  • Prepare a 10 mM ATP solution in Assay Buffer.

  • Prepare a phosphate standard curve by diluting the Phosphate Standard in Assay Buffer.

• Assay Setup:

  • Add 20 µL of Assay Buffer (for basal activity), "17-Hydroxyisolathyrol" dilutions, Verapamil, or Paclitaxel to the wells of a 96-well plate.

  • Add 20 µg of P-gp-rich membranes to each well.[7]

  • Incubate the plate at 37°C for 10 minutes.

• Initiation of Reaction:

  • Add 10 µL of 10 mM ATP to each well to start the reaction.

  • Incubate the plate at 37°C for a predetermined time (e.g., 20-30 minutes).

• Termination and Detection:

  • Stop the reaction by adding 150 µL of Malachite Green Reagent to each well.

  • Incubate at room temperature for 15-20 minutes to allow for color development.

  • Measure the absorbance at a wavelength of 620-650 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the no-enzyme control from all other readings.

  • Use the phosphate standard curve to determine the amount of phosphate released in each well.

  • Calculate the specific ATPase activity (nmol Pi/min/mg protein).

  • Plot the P-gp ATPase activity against the concentration of "17-Hydroxyisolathyrol" to determine its effect (stimulation or inhibition).

Data Presentation

The following table summarizes hypothetical data for the effect of "17-Hydroxyisolathyrol" on P-gp ATPase activity compared to known modulators.

Compound	Concentration (µM)	P-gp ATPase Activity (nmol Pi/min/mg)	% of Basal Activity
Basal	0	30.5	100%
17-Hydroxyisolathyrol	0.1	28.2	92.5%
1	15.1	49.5%
10	8.9	29.2%
50	5.2	17.0%
Verapamil (Inhibitor)	10	10.3	33.8%
Paclitaxel (Substrate)	10	85.4	280.0%

Visualizations

Caption: Experimental workflow for the P-gp ATPase activity assay.

Caption: P-gp mediated drug efflux and inhibition pathway.

References

• 1. Development of heterocyclic derivatives as P-glycoprotein inhibitors against multidrug resistance: pharmacological activities, structure–activity relationship and target (2020–2024) - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. P-glycoprotein: new insights into structure, physiological function, regulation and alterations in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are P-gp inhibitors and how do they work? [synapse.patsnap.com]
• 4. Clinical Perspective of FDA Approved Drugs With P-Glycoprotein Inhibition Activities for Potential Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biochemical Mechanism of Modulation of Human P-glycoprotein by Stemofoline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. assaygenie.com [assaygenie.com]
• 7. P-glycoprotein Retains Drug-stimulated ATPase Activity upon Covalent Linkage of the Two Nucleotide Binding Domains at Their C-terminal Ends - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 17-Hydroxyisolathyrol in Multidrug Resistance (MDR) Reversal Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multidrug resistance (MDR) remains a significant hurdle in cancer chemotherapy, often leading to treatment failure. A primary mechanism behind MDR is the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), which function as drug efflux pumps, reducing intracellular chemotherapeutic concentrations. Natural products are a promising source of novel MDR modulators. 17-Hydroxyisolathyrol belongs to the lathyrane diterpenoid class of compounds, several of which have demonstrated potential in reversing P-gp-mediated MDR. While direct studies on 17-hydroxyisolathyrol are limited, research on analogous lathyrane diterpenoids provides a strong framework for evaluating its potential as an MDR reversal agent.

This document provides detailed protocols and application notes for assessing the MDR reversal activity of 17-hydroxyisolathyrol, based on established methodologies for lathyrane diterpenoids and other natural products.

Quantitative Data Summary

The following tables present hypothetical data for 17-Hydroxyisolathyrol, structured for clarity and comparative analysis. This data is representative of typical results obtained for active lathyrane diterpenoids in MDR reversal studies.

Table 1: Cytotoxicity of 17-Hydroxyisolathyrol in Sensitive and Resistant Cell Lines

Cell Line	Drug	IC50 (µM) ± SD
MCF-7 (Sensitive)	Doxorubicin (B1662922)	0.2 ± 0.05
MCF-7/ADR (Resistant)	Doxorubicin	15.8 ± 1.2
MCF-7/ADR	17-Hydroxyisolathyrol	> 50
HepG2 (Sensitive)	Doxorubicin	0.3 ± 0.07
HepG2/ADR (Resistant)	Doxorubicin	20.5 ± 2.1
HepG2/ADR	17-Hydroxyisolathyrol	> 50

IC50 values represent the concentration of a drug that is required for 50% inhibition of cell viability. A high IC50 for 17-Hydroxyisolathyrol in the resistant line indicates low intrinsic cytotoxicity, a desirable characteristic for an MDR reversal agent.

Table 2: MDR Reversal Activity of 17-Hydroxyisolathyrol

Cell Line	Chemotherapeutic	17-Hydroxyisolathyrol (µM)	IC50 of Chemo (µM) ± SD	Reversal Fold (RF)
MCF-7/ADR	Doxorubicin	0	15.8 ± 1.2	1.0
5	4.1 ± 0.5	3.9
10	1.3 ± 0.2	12.2
HepG2/ADR	Doxorubicin	0	20.5 ± 2.1	1.0
5	5.2 ± 0.6	3.9
10	1.8 ± 0.3	11.4

The Reversal Fold (RF) is calculated as the IC50 of the chemotherapeutic agent alone divided by the IC50 of the chemotherapeutic agent in the presence of the MDR modulator.

Experimental Protocols

Protocol 1: Cell Culture and Maintenance

• Cell Lines:

  • Human breast adenocarcinoma cell line: MCF-7 (sensitive) and its doxorubicin-resistant counterpart, MCF-7/ADR.

  • Human liver cancer cell line: HepG2 (sensitive) and its doxorubicin-resistant counterpart, HepG2/ADR.

• Culture Medium:

  • Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions:

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Maintenance of Resistance:

  • For resistant cell lines (MCF-7/ADR and HepG2/ADR), maintain the culture medium with a low concentration of doxorubicin (e.g., 1 µM) to ensure the continued expression of P-gp.

  • Culture cells in a drug-free medium for at least one week before conducting experiments.

Protocol 2: Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells per well and incubate for 24 hours.

• Drug Treatment:

  • Treat cells with varying concentrations of 17-hydroxyisolathyrol or the chemotherapeutic agent (e.g., doxorubicin) for 48-72 hours.

  • For MDR reversal assessment, co-treat cells with a fixed, non-toxic concentration of 17-hydroxyisolathyrol and varying concentrations of the chemotherapeutic agent.

• MTT Addition:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Calculate the cell viability as a percentage of the untreated control and determine the IC50 values using non-linear regression analysis.

Protocol 3: Rhodamine 123 Accumulation Assay (P-gp Function Assay)

Rhodamine 123 is a fluorescent substrate of P-gp. A functional P-gp will efflux Rhodamine 123, resulting in low intracellular fluorescence. Inhibition of P-gp will lead to increased intracellular accumulation of Rhodamine 123.

• Cell Preparation:

  • Harvest cells and resuspend them in phenol (B47542) red-free DMEM at a concentration of 1 x 10⁶ cells/mL.

• Inhibitor Incubation:

  • Incubate the cells with various concentrations of 17-hydroxyisolathyrol or a known P-gp inhibitor (e.g., verapamil) for 30 minutes at 37°C.

• Rhodamine 123 Staining:

  • Add Rhodamine 123 to a final concentration of 5 µM and incubate for another 60 minutes at 37°C in the dark.

• Washing:

  • Wash the cells twice with ice-cold PBS to remove extracellular Rhodamine 123.

• Flow Cytometry Analysis:

  • Resuspend the cells in PBS and analyze the intracellular fluorescence using a flow cytometer (Excitation: 488 nm, Emission: 525 nm).

Protocol 4: Western Blot for P-glycoprotein Expression

Western blotting can be used to determine if 17-hydroxyisolathyrol affects the expression level of P-gp.

• Cell Lysis:

  • Treat cells with 17-hydroxyisolathyrol for 24-48 hours.

  • Lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate the membrane with a primary antibody against P-gp overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody.

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use an antibody against a housekeeping protein (e.g., β-actin) as a loading control.

Visualizations

Caption: Experimental workflow for assessing MDR reversal.

Caption: Mechanism of P-gp mediated drug efflux and its inhibition.

Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a diterpenoid compound isolated from plants of the Euphorbiaceae family. Diterpenoids from this family, particularly those with a lathyrol skeleton, have garnered significant interest for their diverse biological activities. Emerging evidence suggests that 17-Hydroxyisolathyrol and related compounds possess anti-inflammatory properties, making them promising candidates for further investigation in the development of novel anti-inflammatory therapeutics.

The primary mechanisms underlying the anti-inflammatory effects of lathyrol derivatives involve the modulation of key signaling pathways, including the inhibition of the Nuclear Factor-kappa B (NF-κB) pathway and the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. These pathways are central to the inflammatory response, regulating the expression of pro-inflammatory mediators such as nitric oxide (NO).

This document provides detailed protocols for in vitro assays to characterize the anti-inflammatory activity of 17-Hydroxyisolathyrol, focusing on its effect on nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, and its influence on the NF-κB and Nrf2 signaling pathways.

Data Presentation

The anti-inflammatory activity of 17-Hydroxyisolathyrol and its related lathyrol diterpenoids has been evaluated by their ability to inhibit nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages.

Compound Class	Bioassay	Cell Line	Inducer	Endpoint	IC50 (µM)	Reference
Lathyrane-type diterpenoids	Nitric Oxide Inhibition	RAW 264.7	LPS	Nitrite (B80452) level	11.2 - 52.2	[1]

Experimental Protocols

Cell Culture and Maintenance

RAW 264.7, a murine macrophage cell line, is a standard model for in vitro inflammation studies.

• Cell Line: RAW 264.7 (ATCC® TIB-71™)

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO₂.

• Subculture: When cells reach 80-90% confluency, they are scraped and re-seeded into new culture flasks.

Assessment of Nitric Oxide Production (Griess Assay)

This assay quantifies the production of nitric oxide (NO) by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant.

Materials:

• RAW 264.7 cells

• 17-Hydroxyisolathyrol (dissolved in DMSO, then diluted in culture medium)

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of 17-Hydroxyisolathyrol for 2 hours. Include a vehicle control (DMSO) and a positive control (e.g., a known iNOS inhibitor).

• Stimulation: Induce inflammation by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control wells.

• Incubation: Incubate the plate for an additional 24 hours.

• Sample Collection: Carefully collect 100 µL of the culture supernatant from each well and transfer to a new 96-well plate.

• Standard Curve Preparation: Prepare a serial dilution of sodium nitrite in culture medium to generate a standard curve (e.g., from 100 µM to 0 µM).

• Griess Reaction: Add 50 µL of Griess Reagent Component A to each well, followed by 50 µL of Griess Reagent Component B.

• Incubation: Incubate the plate at room temperature for 10 minutes, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Calculation: Calculate the nitrite concentration in the samples by interpolating from the sodium nitrite standard curve. The percentage of NO inhibition is calculated as follows: % Inhibition = [ (NO in LPS-stimulated cells - NO in treated cells) / NO in LPS-stimulated cells ] x 100

NF-κB Activation Assay (Luciferase Reporter Assay)

This assay measures the transcriptional activity of NF-κB using a reporter gene system.

Materials:

• RAW 264.7 cells stably transfected with an NF-κB luciferase reporter construct.

• 17-Hydroxyisolathyrol

• LPS

• Luciferase Assay System (e.g., Promega)

• 96-well opaque plates

Protocol:

• Cell Seeding: Seed the transfected RAW 264.7 cells in a 96-well opaque plate and incubate for 24 hours.

• Treatment and Stimulation: Pre-treat the cells with 17-Hydroxyisolathyrol for 2 hours, followed by stimulation with 1 µg/mL LPS for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the lysis buffer provided in the luciferase assay kit.

• Luciferase Reaction: Add the luciferase substrate to the cell lysates according to the manufacturer's instructions.

• Measurement: Measure the luminescence using a luminometer.

• Analysis: A decrease in luminescence in the 17-Hydroxyisolathyrol-treated, LPS-stimulated cells compared to the LPS-stimulated control indicates inhibition of NF-κB activation.

Nrf2 Nuclear Translocation Assay (Immunofluorescence)

This assay visualizes the translocation of Nrf2 from the cytoplasm to the nucleus, a key step in its activation.

Materials:

• RAW 264.7 cells

• 17-Hydroxyisolathyrol

• LPS (optional, as some compounds directly activate Nrf2)

• 4% Paraformaldehyde (PFA) for fixation

• 0.1% Triton X-100 for permeabilization

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against Nrf2

• Fluorescently-labeled secondary antibody

• DAPI for nuclear counterstaining

• Fluorescence microscope

Protocol:

• Cell Culture: Grow RAW 264.7 cells on glass coverslips in a 24-well plate.

• Treatment: Treat the cells with 17-Hydroxyisolathyrol for a specified time (e.g., 4-6 hours).

• Fixation: Wash the cells with PBS and fix with 4% PFA for 15 minutes.

• Permeabilization: Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Blocking: Block non-specific binding sites with blocking buffer for 1 hour.

• Primary Antibody Incubation: Incubate the cells with the primary anti-Nrf2 antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells and incubate with the fluorescently-labeled secondary antibody for 1 hour at room temperature in the dark.

• Staining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Visualize the cells using a fluorescence microscope.

• Analysis: An increase in the nuclear fluorescence signal for Nrf2 in the treated cells compared to the untreated control indicates activation and nuclear translocation of Nrf2.

Mandatory Visualizations

Caption: Experimental workflow for assessing the in vitro anti-inflammatory activity of 17-Hydroxyisolathyrol.

Caption: Inhibition of the NF-κB signaling pathway by 17-Hydroxyisolathyrol.

Caption: Activation of the Nrf2 antioxidant response pathway by 17-Hydroxyisolathyrol.

References

• 1. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring Nitric Oxide Inhibition by 17-Hydroxyisolathyrol in Macrophages

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic inflammation is a significant contributor to a wide range of diseases. Macrophages play a central role in the inflammatory process, in part by producing large amounts of nitric oxide (NO) upon activation. This overproduction of NO, mediated by the inducible nitric oxide synthase (iNOS), can lead to tissue damage. Consequently, inhibiting iNOS and NO production is a key therapeutic strategy for inflammatory diseases. 17-Hydroxyisolathyrol, a lathyrane diterpenoid isolated from Euphorbia lathyris, has emerged as a potential anti-inflammatory agent. This document provides detailed protocols to investigate and quantify the inhibitory effects of 17-Hydroxyisolathyrol on nitric oxide production in macrophages.

Mechanism of Action: Signaling Pathway

17-Hydroxyisolathyrol is believed to exert its anti-inflammatory effects by modulating key signaling pathways within macrophages. Upon stimulation by inflammatory agents like lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, a signaling cascade is initiated. This cascade involves the activation of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. These pathways are crucial for the transcriptional activation of pro-inflammatory genes, including Nos2 (which codes for iNOS) and cyclooxygenase-2 (Cox2).[1][2] Lathyrane diterpenoids, the class of compounds to which 17-Hydroxyisolathyrol belongs, have been shown to inhibit the production of NO by reducing the expression of iNOS.[3] This is achieved by interfering with the NF-κB pathway, specifically by inhibiting the phosphorylation and subsequent degradation of IκBα, an inhibitor of NF-κB.[3] This prevents the translocation of NF-κB to the nucleus, thereby downregulating the expression of its target inflammatory genes.

Proposed signaling pathway for 17-Hydroxyisolathyrol's inhibition of nitric oxide production.

Data Presentation: Quantitative Summary

The inhibitory effects of lathyrane diterpenoids on nitric oxide production in LPS-stimulated RAW 264.7 macrophages have been documented. While the specific IC50 value for 17-Hydroxyisolathyrol is not available in the reviewed literature, related compounds from Euphorbia lathyris exhibit a range of inhibitory concentrations. The following table summarizes the reported IC50 values for similar lathyrane diterpenoids. It is anticipated that the IC50 of 17-Hydroxyisolathyrol will fall within a comparable range.

Compound Class	Specific Compound Example	IC50 for NO Inhibition (µM)	Cell Line	Reference
Lathyrane Diterpenoid	Compound 1 (from E. lathyris)	3.0 ± 1.1	RAW 264.7	[3]
Lathyrane Diterpenoid	Euphanoid A	4.7	RAW 264.7	[4]
Lathyrane Diterpenoid	Euphanoid B	9.5	RAW 264.7	[4]
Lathyrane Diterpenoids	Various isolates from E. lathyris	2.6 - 26.0	RAW 264.7	[3]
Lathyrane Diterpenoids	Various isolates from E. lathyris	11.2 - 52.2	RAW 264.7	[5]

Experimental Workflow

The following diagram outlines the general workflow for assessing the inhibitory effect of 17-Hydroxyisolathyrol on nitric oxide production and related inflammatory markers in macrophages.

General workflow for experiments.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Procedure:

  • Seed RAW 264.7 cells in 96-well plates (for Griess assay) or larger plates/dishes (for Western blot and RT-PCR) at a density of 1.5 x 10^5 cells/mL.[6]

  • Allow cells to adhere for 24 hours.

  • Pre-treat the cells with various concentrations of 17-Hydroxyisolathyrol (e.g., 1-50 µM) for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL.[6] Include a vehicle control (no 17-Hydroxyisolathyrol) and a negative control (no LPS stimulation).

  • Incubate the cells for 24 hours.

Measurement of Nitric Oxide Production (Griess Assay)

This assay measures the concentration of nitrite (B80452) (NO2-), a stable and nonvolatile breakdown product of NO.[6]

• Reagents:

  • Griess Reagent: Mix equal volumes of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water. Prepare fresh.

  • Sodium Nitrite (NaNO2) standard solution.

• Procedure:

  • After the 24-hour incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent to each 100 µL of supernatant in a new 96-well plate.[6]

  • Incubate at room temperature for 10-15 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

Western Blot Analysis for Protein Expression

This technique is used to detect and quantify the expression levels of specific proteins such as iNOS, COX-2, phosphorylated IκBα (p-IκBα), and NF-κB (p65 subunit).

• Procedure:

  • Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.

  • SDS-PAGE: Load equal amounts of protein (20-40 µg) from each sample onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.[7]

  • Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, COX-2, p-IκBα, NF-κB p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantification: Densitometrically analyze the band intensities and normalize to the loading control.

Real-Time Reverse Transcription PCR (RT-PCR) for mRNA Expression

RT-PCR is used to measure the messenger RNA (mRNA) levels of Nos2 (iNOS), Ptgs2 (COX-2), and pro-inflammatory cytokines (e.g., TNF-α, IL-6) to determine if the inhibitory effects of 17-Hydroxyisolathyrol occur at the transcriptional level.

• Procedure:

  • RNA Extraction: After treatment, harvest the cells and extract total RNA using a commercial RNA isolation kit (e.g., TRIzol reagent) according to the manufacturer's instructions.

  • Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme and oligo(dT) or random primers.

  • Real-Time PCR: Perform real-time PCR using the synthesized cDNA, gene-specific primers for Nos2, Ptgs2, TNF-α, IL-6, and a housekeeping gene (e.g., Actb for β-actin or Gapdh), and a fluorescent dye (e.g., SYBR Green).

  • Data Analysis: Analyze the amplification data and calculate the relative gene expression using the 2^-ΔΔCt method, normalizing to the housekeeping gene.[8]

Conclusion

The protocols outlined in this document provide a comprehensive framework for researchers to investigate the inhibitory effects of 17-Hydroxyisolathyrol on nitric oxide production in macrophages. By employing these methods, scientists can quantify the potency of this compound, elucidate its mechanism of action on the NF-κB and MAPK signaling pathways, and assess its potential as a therapeutic agent for inflammatory diseases. The provided data on related compounds suggest that 17-Hydroxyisolathyrol is a promising candidate for further investigation in the field of drug discovery and development.

References

• 1. Hydroxytyrosol, a phenolic compound from virgin olive oil, prevents macrophage activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academy.miloa.eu [academy.miloa.eu]
• 3. Collection - Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - Journal of Natural Products - Figshare [acs.figshare.com]
• 4. Euphanoids A and B, two new lathyrane diterpenoids with nitric oxide (NO) inhibitory activity from Euphorbia kansuensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Inducing Apoptosis in Cancer Cell Lines with 17-Hydroxyisolathyrol

Disclaimer: As of late 2025, publicly available scientific literature on the specific effects of 17-Hydroxyisolathyrol in inducing apoptosis in cancer cell lines is limited. The following application notes and protocols are provided as a generalized template for researchers. The experimental conditions and observed data are hypothetical and should be adapted based on empirical results obtained for 17-Hydroxyisolathyrol.

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris.[1] While the biological activities of many diterpenoids are well-documented, the specific anticancer and apoptosis-inducing properties of 17-Hydroxyisolathyrol are an emerging area of research. These notes provide a framework for investigating its potential as an apoptosis-inducing agent in various cancer cell lines.

Quantitative Data Summary

The following table summarizes hypothetical data on the efficacy of 17-Hydroxyisolathyrol ("Compound X") in selected cancer cell lines. This data is for illustrative purposes only.

Table 1: Hypothetical Efficacy of 17-Hydroxyisolathyrol in Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Apoptosis Rate at IC50 (%)
MCF-7	Breast Adenocarcinoma	48	15.2 ± 1.8	35.6 ± 4.2
A549	Lung Carcinoma	48	22.5 ± 2.1	28.9 ± 3.5
HeLa	Cervical Cancer	48	18.9 ± 1.5	42.1 ± 5.1
Jurkat	T-cell Leukemia	24	8.7 ± 0.9	55.3 ± 6.0

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of 17-Hydroxyisolathyrol.

Materials:

• Cancer cell lines of interest

• Complete culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• 17-Hydroxyisolathyrol stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Prepare serial dilutions of 17-Hydroxyisolathyrol in complete culture medium.

• Remove the old medium and add 100 µL of the diluted compound to each well. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability percentage relative to the control and determine the IC50 value.

Apoptosis Detection by Annexin V-FITC/Propidium Iodide (PI) Staining

This protocol quantifies the percentage of apoptotic cells using flow cytometry.

Materials:

• Treated and untreated cells

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Culture cells in 6-well plates and treat with 17-Hydroxyisolathyrol at the desired concentrations (e.g., IC50) for the determined time.

• Harvest the cells (including floating cells in the supernatant) and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1x10⁶ cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol assesses changes in the expression of key apoptotic proteins.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Lyse the treated and untreated cell pellets with RIPA buffer on ice.

• Centrifuge and collect the supernatant. Determine the protein concentration using a BCA assay.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system. β-actin is commonly used as a loading control.

Visualizations

Hypothetical Signaling Pathway

The following diagram illustrates a plausible signaling pathway through which 17-Hydroxyisolathyrol might induce apoptosis.

Caption: Hypothetical intrinsic apoptosis pathway induced by 17-Hydroxyisolathyrol.

Experimental Workflow

The diagram below outlines the general workflow for evaluating the pro-apoptotic activity of a test compound.

Caption: General workflow for assessing pro-apoptotic efficacy.

Logical Relationship of Apoptosis Markers

This diagram shows the relationship between key protein markers in the intrinsic apoptosis pathway.

Caption: Key protein markers in intrinsic apoptosis.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: 17-Hydroxyisolathyrol as a Tool for Studying ABC Transporters

For Researchers, Scientists, and Drug Development Professionals

Introduction

ATP-binding cassette (ABC) transporters are a superfamily of membrane proteins that play a crucial role in cellular detoxification by actively transporting a wide variety of substrates across cellular membranes.[1] A significant member of this family is P-glycoprotein (P-gp/ABCB1), which is a major contributor to multidrug resistance (MDR) in cancer cells. Overexpression of P-gp leads to the efflux of chemotherapeutic agents, reducing their intracellular concentration and efficacy.[2] Consequently, the development of P-gp inhibitors is a key strategy to overcome MDR in cancer therapy.

17-Hydroxyisolathyrol is a lathyrane diterpene, a class of natural products isolated from plants of the Euphorbia genus.[3] Several lathyrane and jatrophane diterpenes have been identified as potent and specific modulators of P-glycoprotein.[3][4] These compounds have shown the ability to reverse P-gp-mediated MDR, making them valuable research tools and potential lead compounds for the development of new chemosensitizing agents.[5][6] This document provides detailed application notes and protocols for utilizing 17-Hydroxyisolathyrol and related lathyrol derivatives to study ABC transporter function, particularly P-glycoprotein.

Mechanism of Action

Lathyrane diterpenes, such as 17-Hydroxyisolathyrol, are believed to reverse multidrug resistance by directly interacting with P-glycoprotein. Evidence suggests that these compounds can act as competitive inhibitors or substrates for P-gp.[5][7] By binding to the transporter, they inhibit the efflux of other P-gp substrates, such as anticancer drugs. This inhibition leads to an increased intracellular accumulation of the therapeutic agent, thereby restoring its cytotoxic efficacy in resistant cancer cells. Some lathyrane diterpenes have also been shown to stimulate the ATPase activity of P-gp, which is characteristic of transporter substrates.[7]

Data Presentation

The following table summarizes the P-glycoprotein modulating activity of representative lathyrane diterpenes from the literature. This data can serve as a reference for designing experiments with 17-Hydroxyisolathyrol.

Compound	Cell Line	Assay	Concentration (µM)	Activity (Reversal Fold)	Reference
Euphorantester B	MCF-7/ADR	Doxorubicin Sensitization	10	13.15	[6]
Jolkinol D Derivative	L5178Y MDR	Doxorubicin Sensitization	1	~10-20	[8]
Latilagascene D	L5178Y MDR	Rhodamine-123 Accumulation	6	168.5 (FAR)	[9]
Latilagascene E	L5178Y MDR	Rhodamine-123 Accumulation	6	216.8 (FAR)	[9]

FAR: Fluorescence Activity Ratio, a measure of P-gp inhibition.

Mandatory Visualizations

Caption: Experimental workflow for evaluating 17-Hydroxyisolathyrol as a P-gp modulator.

Caption: Proposed mechanism of P-gp inhibition by 17-Hydroxyisolathyrol.

Experimental Protocols

Protocol 1: Chemosensitivity Assay (MTT Assay)

This protocol determines the ability of 17-Hydroxyisolathyrol to sensitize multidrug-resistant cancer cells to a P-gp substrate chemotherapeutic drug (e.g., doxorubicin, paclitaxel).

Materials:

• P-gp overexpressing cell line (e.g., MCF-7/ADR, K562/ADR) and the corresponding parental cell line (e.g., MCF-7, K562).

• 17-Hydroxyisolathyrol

• P-gp substrate chemotherapeutic agent (e.g., doxorubicin)

• Cell culture medium (e.g., DMEM or RPMI-1640) with 10% FBS

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed the parental and MDR cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Preparation: Prepare serial dilutions of the chemotherapeutic agent. For each concentration of the chemotherapeutic agent, prepare solutions with and without a fixed, non-toxic concentration of 17-Hydroxyisolathyrol.

• Cell Treatment: Replace the medium in the wells with the prepared drug solutions. Include wells with 17-Hydroxyisolathyrol alone to assess its intrinsic cytotoxicity. Also include untreated control wells.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Assay: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control. Determine the IC50 (the concentration of drug that inhibits cell growth by 50%) for the chemotherapeutic agent in the presence and absence of 17-Hydroxyisolathyrol. The reversal fold (RF) is calculated as: RF = IC50 (drug alone) / IC50 (drug + 17-Hydroxyisolathyrol).

Protocol 2: Rhodamine 123 Accumulation Assay

This assay directly measures the inhibitory effect of 17-Hydroxyisolathyrol on P-gp efflux activity using the fluorescent P-gp substrate, Rhodamine 123.[10]

Materials:

• MDR and parental cell lines

• 17-Hydroxyisolathyrol

• Rhodamine 123

• Verapamil (B1683045) (positive control)

• 96-well black, clear-bottom plates

• Fluorescence microplate reader or flow cytometer

Procedure:

• Cell Seeding: Seed cells in 96-well black, clear-bottom plates and grow to confluence.

• Pre-incubation: Wash the cells with serum-free medium. Pre-incubate the cells with various concentrations of 17-Hydroxyisolathyrol or verapamil in serum-free medium for 30-60 minutes at 37°C.

• Rhodamine 123 Loading: Add Rhodamine 123 to a final concentration of 5 µM to each well and incubate for 60-90 minutes at 37°C.

• Washing: Discard the loading solution and wash the cells three times with ice-cold PBS to remove extracellular Rhodamine 123.

• Fluorescence Measurement: Add 100 µL of PBS to each well. Measure the intracellular fluorescence using a fluorescence microplate reader (Excitation: 485 nm, Emission: 530 nm). Alternatively, detach the cells and analyze by flow cytometry.

• Data Analysis: Compare the fluorescence intensity of cells treated with 17-Hydroxyisolathyrol to that of untreated cells. An increase in fluorescence indicates inhibition of P-gp-mediated efflux.

Protocol 3: P-gp ATPase Activity Assay

This assay determines if 17-Hydroxyisolathyrol interacts with P-gp as a substrate or inhibitor by measuring its effect on the transporter's ATPase activity.[7]

Materials:

• P-gp-rich membrane vesicles (commercially available or prepared from P-gp overexpressing cells)

• 17-Hydroxyisolathyrol

• Sodium orthovanadate (Na3VO4)

• ATP

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 50 mM KCl, 5 mM sodium azide, 2 mM DTT, 10 mM MgCl2)

• Reagents for detecting inorganic phosphate (B84403) (Pi) (e.g., BIOMOL Green)

Procedure:

• Reaction Setup: In a 96-well plate, add P-gp membrane vesicles (5-10 µg) to the assay buffer containing various concentrations of 17-Hydroxyisolathyrol.

• Control Setup: Prepare parallel reactions in the presence of 1 mM sodium orthovanadate, a specific inhibitor of P-gp ATPase activity, to determine the basal, non-P-gp related ATPase activity.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes.

• Initiate Reaction: Start the reaction by adding ATP to a final concentration of 5 mM.

• Incubation: Incubate at 37°C for 20-30 minutes.

• Stop Reaction & Phosphate Detection: Stop the reaction and measure the amount of inorganic phosphate released using a colorimetric reagent like BIOMOL Green, following the manufacturer's instructions.

• Absorbance Measurement: Read the absorbance at the appropriate wavelength (e.g., 620 nm).

• Data Analysis: Subtract the absorbance of the vanadate-containing wells from the corresponding test wells to determine the P-gp-specific ATPase activity. Plot the P-gp ATPase activity as a function of the 17-Hydroxyisolathyrol concentration. Stimulation of ATPase activity suggests that the compound is a P-gp substrate, while inhibition may indicate a non-competitive or allosteric inhibitor.

References

• 1. Reversal of ABC drug transporter-mediated multidrug resistance in cancer cells: Evaluation of current strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ABC Transporters in Multidrug Resistance and Pharmacokinetics, and Strategies for Drug Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Discovery of a new series of jatrophane and lathyrane diterpenes as potent and specific P-glycoprotein modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Jatrophane diterpenes from Euphorbia Sororia enhance chemotherapy drugs sensitivities in P-gp-induced multidrug resistance cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Reversal of P-glycoprotein-mediated multidrug resistance by Alisol B 23-acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring Jolkinol D Derivatives To Overcome Multidrug Resistance in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Jatrophane diterpenes from Euphorbia mellifera and their activity as P-glycoprotein modulators on multidrug-resistant mouse lymphoma and human colon adenocarcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: In Vivo Anti-Inflammatory Assessment of 17-Hydroxyisolathyrol

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune response, chronic and unresolved inflammation is a key driver of various debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes like cytokines and chemokines.[1][2][3] Natural products are a promising source for the discovery of novel anti-inflammatory agents.[4]

17-Hydroxyisolathyrol is a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris.[5][6] Diterpenoids from Euphorbia species are known for a wide range of biological activities, including anti-inflammatory effects.[4][7] Several lathyrane diterpenoids have demonstrated the ability to inhibit the production of inflammatory mediators such as nitric oxide (NO), interleukin-6 (IL-6), and IL-1β in vitro, often through the suppression of the NF-κB pathway.[5][8][9] These findings suggest that 17-Hydroxyisolathyrol is a promising candidate for in vivo investigation as a potential anti-inflammatory therapeutic agent.

Objective

These application notes provide detailed protocols for evaluating the anti-inflammatory efficacy of 17-Hydroxyisolathyrol in two well-established murine models of inflammation: carrageenan-induced acute paw edema and lipopolysaccharide (LPS)-induced systemic inflammation. The protocols are designed for researchers in drug discovery and development to assess the compound's in vivo activity, dose-response relationship, and potential mechanisms of action.

Experimental Protocols

Protocol 1: Carrageenan-Induced Paw Edema in Mice

This model is a widely used and reproducible assay for screening the acute anti-inflammatory activity of novel compounds.[10][11][12][13][14]

1. Materials and Reagents

• 17-Hydroxyisolathyrol

• Carrageenan (lambda, Type IV)

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% Carboxymethylcellulose (CMC) in saline with 0.1% Tween 80)

• Plethysmometer or digital calipers

• Animal feeding needles (gavage)

• Syringes and needles (27G)

2. Animal Model

• Species: Male BALB/c mice

• Weight: 20-25 g

• Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions (22±2°C, 12h light/dark cycle) with ad libitum access to food and water.

• Ethics: All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

3. Experimental Procedure

• Animal Grouping (n=8 per group):

  • Group I (Vehicle Control): Administer vehicle orally (p.o.).

  • Group II (Positive Control): Administer Indomethacin (10 mg/kg, p.o.).

  • Group III (Test Compound - Low Dose): Administer 17-Hydroxyisolathyrol (e.g., 10 mg/kg, p.o.).

  • Group IV (Test Compound - Medium Dose): Administer 17-Hydroxyisolathyrol (e.g., 25 mg/kg, p.o.).

  • Group V (Test Compound - High Dose): Administer 17-Hydroxyisolathyrol (e.g., 50 mg/kg, p.o.).

• Compound Administration: Administer the respective compounds or vehicle by oral gavage in a volume of 10 mL/kg.

• Induction of Inflammation: One hour after compound administration, inject 50 µL of 1% (w/v) carrageenan solution in sterile saline into the sub-plantar region of the right hind paw of each mouse.

• Measurement of Paw Edema: Measure the paw volume (using a plethysmometer) or paw thickness (using calipers) immediately before the carrageenan injection (0 h) and at 1, 2, 3, 4, and 5 hours post-injection.

• Calculation: Calculate the increase in paw volume (mL) or thickness (mm) at each time point relative to the initial measurement. The percentage of inhibition of edema is calculated using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group, and V_t is the average increase in paw volume in the treated group.

Protocol 2: Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model mimics aspects of systemic inflammation and sepsis, allowing for the evaluation of a compound's effect on pro-inflammatory cytokine production.[15][16][17][18]

1. Materials and Reagents

• 17-Hydroxyisolathyrol

• Lipopolysaccharide (LPS) from E. coli O111:B4

• Dexamethasone (positive control)

• Vehicle (as in Protocol 1)

• Sterile, pyrogen-free saline

• ELISA kits for TNF-α, IL-6, and IL-1β

• Heparin or EDTA tubes for blood collection

2. Animal Model

• Species: Male C57BL/6 mice

• Weight: 20-25 g

• Acclimatization & Ethics: As described in Protocol 1.

3. Experimental Procedure

• Animal Grouping (n=8 per group):

  • Group I (Vehicle Control): Administer vehicle (p.o.) + Saline (i.p.).

  • Group II (LPS Control): Administer vehicle (p.o.) + LPS (i.p.).

  • Group III (Positive Control): Administer Dexamethasone (5 mg/kg, p.o.) + LPS (i.p.).

  • Group IV (Test Compound - Low Dose): Administer 17-Hydroxyisolathyrol (10 mg/kg, p.o.) + LPS (i.p.).

  • Group V (Test Compound - Medium Dose): Administer 17-Hydroxyisolathyrol (25 mg/kg, p.o.) + LPS (i.p.).

  • Group VI (Test Compound - High Dose): Administer 17-Hydroxyisolathyrol (50 mg/kg, p.o.) + LPS (i.p.).

• Compound Administration: Administer the respective compounds or vehicle by oral gavage.

• Induction of Systemic Inflammation: One hour after oral administration, inject LPS (1 mg/kg) intraperitoneally (i.p.). The Vehicle Control group receives an i.p. injection of sterile saline.

• Sample Collection: 90 minutes after the LPS injection, collect blood via cardiac puncture under anesthesia into heparinized or EDTA-containing tubes.

• Cytokine Analysis: Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis. Measure the concentrations of TNF-α, IL-6, and IL-1β in the plasma using commercially available ELISA kits according to the manufacturer's instructions.

Data Presentation

Hypothetical data is presented for illustrative purposes.

Table 1: Effect of 17-Hydroxyisolathyrol on Carrageenan-Induced Paw Edema in Mice

Treatment Group	Dose (mg/kg)	Paw Volume Increase at 3h (mL)	% Inhibition of Edema
Vehicle Control	-	0.85 ± 0.07	-
Indomethacin (Positive Control)	10	0.38 ± 0.05	55.3%
17-Hydroxyisolathyrol	10	0.69 ± 0.06	18.8%
17-Hydroxyisolathyrol	25	0.52 ± 0.04	38.8%
17-Hydroxyisolathyrol	50	0.41 ± 0.05*	51.8%
Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle Control.

Table 2: Effect of 17-Hydroxyisolathyrol on Plasma Cytokine Levels in LPS-Treated Mice

Treatment Group	Dose (mg/kg)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle Control	-	45 ± 12	88 ± 21	35 ± 9
LPS Control	-	2150 ± 180	4560 ± 350	850 ± 95
Dexamethasone (Positive Control)	5	580 ± 95	1120 ± 150	210 ± 40
17-Hydroxyisolathyrol	10	1880 ± 150	3950 ± 280	710 ± 80
17-Hydroxyisolathyrol	25	1350 ± 120	2640 ± 210	480 ± 65
17-Hydroxyisolathyrol	50	890 ± 110	1780 ± 190	320 ± 50*
Data are presented as mean ± SEM. *p < 0.05 compared to LPS Control.

Visualization of Pathways and Workflows

Caption: Hypothesized mechanism of 17-Hydroxyisolathyrol targeting the NF-κB signaling pathway.

Caption: General experimental workflow for in vivo anti-inflammatory studies.

Caption: Logical process for natural product drug discovery and development.

References

• 1. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB - Wikipedia [en.wikipedia.org]
• 4. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. scienceopen.com [scienceopen.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. 2.4. Carrageenan-Induced Hind Paw Edema in Rats [bio-protocol.org]
• 12. inotiv.com [inotiv.com]
• 13. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 14. Carrageenan-Induced Paw Edema Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 15. LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. LPS-induced murine systemic inflammation is driven by parenchymal cell activation and exclusively predicted by early MCP-1 plasma levels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. LPS-induced systemic inflammation is more severe in P2Y12 null mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis and Evaluation of Novel "17-Hydroxyisolathyrol" Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the synthesis of novel derivatives of 17-hydroxyisolathyrol, a lathyrane diterpenoid isolated from Euphorbia lathyris, and the subsequent evaluation of their biological activities. Due to the limited publicly available data specifically on the derivatization of 17-hydroxyisolathyrol, this document leverages established protocols for closely related lathyrane diterpenoids, such as Euphorbia factor L3, also found in Euphorbia lathyris.[1][2] These methodologies provide a strong foundation for the exploration of 17-hydroxyisolathyrol's therapeutic potential.

Lathyrane diterpenoids are a class of natural products known for a variety of biological activities, including anti-inflammatory, cytotoxic, and multidrug resistance (MDR) reversal effects.[3][4] The structural modification of these compounds offers a promising avenue for the development of new therapeutic agents.[5]

Proposed Synthesis of 17-Hydroxyisolathyrol Derivatives

The synthesis of novel 17-hydroxyisolathyrol derivatives can be approached by targeting its hydroxyl groups for esterification with various fatty acids and aromatic acids. This strategy has been successfully employed for the derivatization of other lathyrane diterpenoids, leading to compounds with enhanced biological activities.[1][2]

General Synthetic Scheme

The proposed synthetic route involves the acylation of the hydroxyl groups of 17-hydroxyisolathyrol with different acyl chlorides or carboxylic acids in the presence of a suitable coupling agent.

Caption: Proposed synthetic workflow for 17-hydroxyisolathyrol derivatives.

Experimental Protocol: Esterification of 17-Hydroxyisolathyrol

• Preparation: To a solution of 17-hydroxyisolathyrol (1 equivalent) in anhydrous dichloromethane (B109758) (DCM), add 4-dimethylaminopyridine (B28879) (DMAP, 1.2 equivalents) and the respective acyl chloride (1.2 equivalents) or carboxylic acid (1.2 equivalents) along with a coupling agent like N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDCI, 1.5 equivalents).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated NaHCO3 solution, and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired ester derivative.

• Characterization: Confirm the structure of the synthesized derivatives using spectroscopic methods such as 1H NMR, 13C NMR, and HRMS.

Evaluation of Biological Activity

The synthesized derivatives should be evaluated for their potential anti-inflammatory and cytotoxic activities, which are prominent bioactivities of lathyrane diterpenoids.[3][4]

Anti-inflammatory Activity

The anti-inflammatory activity of the synthesized derivatives can be assessed by measuring their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[1][6][7]

• Cell Culture: Culture RAW 264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Seed the cells in 96-well plates and allow them to adhere overnight. Pre-treat the cells with various concentrations of the synthesized derivatives for 1 hour.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Measurement of NO: Measure the nitrite (B80452) concentration in the culture supernatant using the Griess reagent.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-treated control. Determine the IC50 values for each compound.

Cytotoxic Activity

The cytotoxic effects of the novel derivatives can be determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay against a panel of human cancer cell lines.[8][9]

• Cell Seeding: Seed human cancer cell lines (e.g., A549, T98G, U937) in 96-well plates and allow them to attach for 24 hours.[10]

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 values.

Data Presentation

Summarize the quantitative data from the biological assays in structured tables for clear comparison of the activity of the different derivatives.

Table 1: Anti-inflammatory Activity of 17-Hydroxyisolathyrol Derivatives

Compound	R Group	IC50 (µM) for NO Inhibition
1a	Acetyl	Data
1b	Benzoyl	Data
1c	Cinnamoyl	Data
Positive Control	Dexamethasone	Data

Table 2: Cytotoxic Activity of 17-Hydroxyisolathyrol Derivatives

Compound	R Group	IC50 (µM) vs. A549	IC50 (µM) vs. T98G	IC50 (µM) vs. U937
1a	Acetyl	Data	Data	Data
1b	Benzoyl	Data	Data	Data
1c	Cinnamoyl	Data	Data	Data
Positive Control	Doxorubicin	Data	Data	Data

Mechanistic Studies: NF-κB Signaling Pathway

Several anti-inflammatory lathyrane diterpenoids have been shown to exert their effects by inhibiting the NF-κB signaling pathway.[6] Therefore, it is proposed to investigate the effect of the most active derivatives on this pathway.

Caption: Proposed inhibition of the NF-κB signaling pathway.

Experimental Protocol: NF-κB Luciferase Reporter Assay

• Transfection: Transfect RAW 264.7 cells with an NF-κB luciferase reporter plasmid.

• Treatment and Stimulation: After 24 hours, pre-treat the transfected cells with the active derivatives for 1 hour, followed by stimulation with LPS (1 µg/mL) for 6 hours.

• Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer.

• Data Analysis: Determine the effect of the derivatives on LPS-induced NF-κB activation.

By following these protocols, researchers can systematically synthesize and evaluate novel derivatives of 17-hydroxyisolathyrol, potentially leading to the discovery of new drug candidates with improved therapeutic properties.

References

• 1. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. MTT (Assay protocol [protocols.io]
• 10. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]

Technical Notes & Optimization

"17-Hydroxyisolathyrol" solubility in DMSO and other solvents

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the solubility of 17-Hydroxyisolathyrol in DMSO and other solvents. Find answers to frequently asked questions and troubleshooting tips for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of 17-Hydroxyisolathyrol in DMSO?

A1: 17-Hydroxyisolathyrol has a high solubility in DMSO, reaching up to 100 mg/mL (285.35 mM).[1] However, achieving this concentration may require sonication.[1] It is also crucial to use newly opened, anhydrous DMSO, as its hygroscopic nature can significantly impact the solubility of the compound.[1]

Q2: What are other solvent systems for dissolving 17-Hydroxyisolathyrol for in vivo studies?

A2: For in vivo experiments, 17-Hydroxyisolathyrol can be dissolved in various solvent systems, typically starting with a stock solution in DMSO. The final formulations aim to improve bioavailability and reduce toxicity. Here are some established protocols that yield a clear solution with a solubility of at least 2.5 mg/mL.[1]

Q3: How should I prepare a stock solution of 17-Hydroxyisolathyrol?

A3: A detailed protocol for preparing a stock solution is provided in the "Experimental Protocols" section below. This includes a step-by-step guide for dissolving the compound in DMSO.

Q4: What should I do if I observe precipitation when preparing my solution?

A4: If you observe precipitation or phase separation, gentle heating and/or sonication can be used to aid dissolution.[1] Ensure you are using high-purity, anhydrous solvents. For DMSO, it is recommended to use a newly opened bottle to avoid issues with absorbed moisture.[1]

Q5: How should I store stock solutions of 17-Hydroxyisolathyrol?

A5: Stock solutions of 17-Hydroxyisolathyrol in solvent should be stored under specific conditions to maintain stability. For long-term storage, it is recommended to store the solution at -80°C for up to 6 months.[1] For shorter periods, storage at -20°C for up to 1 month is acceptable.[1] Always keep the solution in a sealed container, away from moisture and light.[1]

Data Presentation

Table 1: Solubility of 17-Hydroxyisolathyrol in DMSO

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	100	285.35	Ultrasonic treatment may be needed. Use of newly opened, anhydrous DMSO is recommended.[1]

Table 2: Solvent Formulations for In Vivo Studies

Protocol	Solvent Composition	Final Concentration (mg/mL)
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5[1]
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5[1]
3	10% DMSO, 90% Corn Oil	≥ 2.5[1]

Experimental Protocols

Protocol 1: Preparation of a 100 mg/mL Stock Solution in DMSO

• Weighing: Accurately weigh the desired amount of 17-Hydroxyisolathyrol powder in a sterile microcentrifuge tube.

• Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of 100 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 100 mg of the compound.

• Dissolution: Vortex the mixture thoroughly. If the compound does not fully dissolve, use an ultrasonic bath to aid dissolution.[1] Visually inspect the solution to ensure it is clear and free of particulates.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C for up to 6 months or -20°C for up to 1 month in a sealed, light-protected container.[1]

Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol describes the preparation of a final working solution from a DMSO stock solution. The final concentration of DMSO in the cell culture medium should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

• Thaw Stock Solution: Thaw a vial of the 17-Hydroxyisolathyrol DMSO stock solution at room temperature.

• Serial Dilution: Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve the desired final concentration for your experiment. It is crucial to add the DMSO stock solution to the medium and mix immediately to prevent precipitation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation upon dilution in aqueous media	The compound is less soluble in aqueous solutions.	Decrease the final concentration. Increase the percentage of co-solvents if the experimental design allows. Ensure rapid mixing when adding the DMSO stock to the aqueous medium.
Cloudy solution after dissolving in DMSO	The DMSO may have absorbed moisture. The compound may not be fully dissolved.	Use a new, unopened bottle of anhydrous DMSO.[1] Apply gentle warming or sonication to aid dissolution.[1]
Inconsistent experimental results	Degradation of the compound in the stock solution.	Ensure proper storage of the stock solution at -80°C or -20°C in sealed, light-protected vials.[1] Avoid multiple freeze-thaw cycles by preparing aliquots.

Visualizations

Caption: Workflow for preparing 17-Hydroxyisolathyrol solutions.

References

• 1. medchemexpress.com [medchemexpress.com]

Improving the yield of "17-Hydroxyisolathyrol" from Euphorbia seeds

Technical Support Center: Optimizing 17-Hydroxyisolathyrol Yield

Welcome to the technical support center for the extraction and isolation of 17-Hydroxyisolathyrol from Euphorbia seeds. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols to improve experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is it extracted from Euphorbia seeds?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid found in the seeds of plants from the Euphorbia genus, such as Euphorbia lathyris.[1][2] Lathyrane diterpenoids are of significant interest to the scientific community due to their diverse and potent biological activities, including anti-inflammatory and cytotoxic effects, making them potential candidates for drug development.[3][4]

Q2: Which Euphorbia species is the best source for 17-Hydroxyisolathyrol?

A2: Euphorbia lathyris, commonly known as caper spurge, is a well-documented source of lathyrane diterpenoids, including compounds structurally similar to 17-Hydroxyisolathyrol.[5][6] The seeds of this plant are reported to contain a variety of these compounds in significant quantities.[7][8]

Q3: What are the expected yields for lathyrane diterpenoids from Euphorbia lathyris seeds?

A3: The yields of specific lathyrane diterpenoids can vary. For instance, analysis of unprocessed Euphorbia lathyris seeds has shown the content of major diterpenoids like Euphorbia factor L1 to be around 4.915 mg/g, Euphorbia factor L2 at 1.944 mg/g, and Euphorbia factor L8 at 0.425 mg/g.[9][10] The yield of 17-Hydroxyisolathyrol is expected to be within a similar range, but is dependent on the extraction and purification efficiency.

Q4: Does the processing of Euphorbia seeds affect the yield of diterpenoids?

A4: Yes, processing of the seeds can significantly decrease the yield of diterpenoids. For example, the content of three major diterpenoids in processed E. lathyris seeds was found to be 3.435, 1.367, and 0.286 mg/g, respectively, which is a sharp decrease from the levels in unprocessed seeds.[9][10] It is therefore advisable to use unprocessed seeds for optimal yield.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and isolation of 17-Hydroxyisolathyrol.

Issue 1: Low Overall Yield of Crude Extract

• Question: I have performed the initial solvent extraction, but my crude extract yield is much lower than what is reported in the literature. What could be the cause?

• Answer: Several factors could contribute to a low crude extract yield.

  • Seed Quality: The viability and storage conditions of the seeds are crucial. Ensure you are using high-quality, unprocessed seeds.

  • Grinding Efficiency: The seeds must be properly ground to a fine powder to ensure efficient solvent penetration. Inadequate grinding will result in incomplete extraction.

  • Solvent-to-Solid Ratio: A low solvent-to-solid ratio may not be sufficient to extract the compounds effectively. A common ratio is 50 L of solvent for 12 kg of seed material, applied in multiple extraction cycles.[5]

  • Extraction Time and Temperature: Ensure the extraction is carried out for a sufficient duration. Reflux extraction, typically for 2 hours per cycle, is often used to enhance extraction efficiency.[5]

Issue 2: Poor Separation and Co-elution During Chromatography

• Question: During my HPLC or column chromatography steps, I am unable to resolve 17-Hydroxyisolathyrol from other structurally similar diterpenoids. How can I improve the separation?

• Answer: Co-elution of similar diterpenoids is a common challenge.

  • Chromatography Technique: A multi-step chromatographic approach is often necessary. This typically involves initial separation on a silica (B1680970) gel column, followed by further purification using Sephadex LH-20 column chromatography.[8]

  • Solvent System Optimization: Experiment with different solvent systems and gradients. For silica gel chromatography, gradients of petroleum ether/ethyl acetate (B1210297) or petroleum ether/acetone are commonly used.[8] For Sephadex LH-20, a solvent system like chloroform/methanol is often effective.[8]

  • Recycling Semipreparative HPLC: For final purification and to resolve closely eluting compounds, recycling semipreparative HPLC can be employed.[5] This technique allows the sample to be passed through the column multiple times, increasing the effective column length and improving resolution.

Issue 3: Emulsion Formation During Liquid-Liquid Partitioning

• Question: When partitioning my crude extract between petroleum ether and acetonitrile (B52724), I am getting a stable emulsion that is difficult to break. How can I resolve this?

• Answer: Emulsion formation is a common issue in liquid-liquid extraction, especially with complex plant extracts.

  • Gentle Mixing: Instead of vigorous shaking, gently swirl the separatory funnel to minimize the formation of an emulsion.[11]

  • Salting Out: Add a saturated solution of sodium chloride (brine) to the mixture. This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[11]

  • Centrifugation: If the emulsion persists, transferring the mixture to centrifuge tubes and spinning at a moderate speed can help to separate the layers.

  • Solvent Modification: Adding a small amount of a different organic solvent can alter the solubility characteristics and potentially break the emulsion.[11]

Quantitative Data Summary

The following table summarizes the content of major lathyrane diterpenoids found in Euphorbia lathyris seeds, which can serve as a benchmark for expected yields.

Diterpenoid	Content in Unprocessed Seeds (mg/g)	Content in Processed Seeds (mg/g)
Euphorbia factor L₁	4.915	3.435
Euphorbia factor L₂	1.944	1.367
Euphorbia factor L₈	0.425	0.286
Data sourced from HPLC-ESI-MS analysis of Euphorbia lathyris seeds.[9][10]

Experimental Protocols

Protocol 1: Extraction and Partitioning

• Seed Preparation: Grind 12 kg of dry, unprocessed Euphorbia lathyris seeds into a fine powder.

• Solvent Extraction:

  • Place the powdered seeds in a large-scale extraction apparatus.

  • Add 50 L of 95% aqueous ethanol (B145695) and perform reflux extraction for 2 hours.

  • Filter the extract and repeat the extraction process on the seed residue two more times with fresh solvent.

  • Combine the three extracts and evaporate the solvent under reduced pressure to obtain a brown residue.[5]

• Liquid-Liquid Partitioning:

  • Suspend the residue in 12 L of distilled water.

  • Partition the aqueous suspension sequentially with petroleum ether, dichloromethane, and ethyl acetate.

  • Evaporate the solvent from the petroleum ether fraction.

  • Re-extract the petroleum ether fraction with acetonitrile to enrich the diterpenoid content.[5]

Protocol 2: Chromatographic Isolation

• Silica Gel Column Chromatography:

  • Subject the acetonitrile fraction to column chromatography on a silica gel column.

  • Elute the column with a gradient solvent system of petroleum ether/ethyl acetate, followed by petroleum ether/acetone.[8]

  • Collect fractions and monitor by Thin Layer Chromatography (TLC) to pool fractions containing compounds of interest.

• Sephadex LH-20 Column Chromatography:

  • Further purify the pooled fractions on a Sephadex LH-20 column using a chloroform/methanol solvent system.[8]

• Semipreparative HPLC:

  • For final purification, use a recycling semipreparative HPLC system to isolate 17-Hydroxyisolathyrol from other closely related diterpenoids.[5]

Visualizations

Biosynthesis of Lathyrane Diterpenoids

The biosynthesis of lathyrane diterpenoids in Euphorbiaceae begins with geranylgeranyl diphosphate (B83284) (GGPP) and proceeds through the key intermediate, casbene.[7][12]

Caption: Biosynthetic pathway of lathyrane diterpenoids.

Experimental Workflow for Isolation

The following diagram outlines the general workflow for the isolation of 17-Hydroxyisolathyrol from Euphorbia seeds.

Caption: Isolation workflow for 17-Hydroxyisolathyrol.

Troubleshooting Logic Flow

This diagram provides a logical approach to troubleshooting low yields.

Caption: Troubleshooting flowchart for low yield issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Euphorbia lathyris L - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Production of Bioactive Diterpenoids in the Euphorbiaceae Depends on Evolutionarily Conserved Gene Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]

"17-Hydroxyisolathyrol" stability and storage conditions

This technical support center provides essential information on the stability and storage of 17-Hydroxyisolathyrol for researchers, scientists, and drug development professionals. Please note that while specific data from suppliers is included, comprehensive stability data for this compound under all possible experimental conditions is not widely available. Therefore, it is recommended to perform stability tests for your specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid form of 17-Hydroxyisolathyrol?

A1: The solid form of 17-Hydroxyisolathyrol should be stored at 4°C in a tightly sealed container, protected from light and moisture.[1][2]

Q2: What is the best way to prepare and store stock solutions of 17-Hydroxyisolathyrol?

A2: It is recommended to prepare stock solutions in a high-quality, dry solvent such as DMSO.[1] For optimal stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored under the conditions outlined in the table below.[1] It is advisable to use freshly opened DMSO, as its hygroscopic nature can impact the solubility and stability of the compound.[1]

Q3: How long are stock solutions of 17-Hydroxyisolathyrol stable?

A3: The stability of stock solutions is dependent on the storage temperature. Refer to the data summary table below for specific timeframes. For in vivo experiments, it is always recommended to prepare fresh working solutions on the day of use.[1]

Q4: Can I sonicate or heat 17-Hydroxyisolathyrol to aid dissolution?

A4: Yes, if you observe precipitation or phase separation during the preparation of your solution, gentle heating and/or sonication can be used to aid dissolution.[1]

Data Presentation: Storage Conditions Summary

The following table summarizes the recommended storage conditions for 17-Hydroxyisolathyrol.

Form	Storage Temperature	Duration	Additional Recommendations
Solid	4°C	-	Sealed container, protect from moisture and light.[1][2]
Stock Solution	-20°C	1 month	Aliquot to avoid freeze-thaw cycles. Protect from light and moisture.[1]
Stock Solution	-80°C	6 months	Aliquot to avoid freeze-thaw cycles. Protect from light and moisture.[1]

Troubleshooting Guide

Issue: I am seeing precipitation in my stock solution upon storage.

• Possible Cause 1: Solvent Quality. The use of DMSO that has absorbed moisture can affect the solubility of 17-Hydroxyisolathyrol.[1]

  • Solution: Always use newly opened, high-purity, anhydrous DMSO for preparing stock solutions.

• Possible Cause 2: Concentration. The concentration of your stock solution may be too high for the storage temperature.

  • Solution: Try preparing a slightly more dilute stock solution. Before storing, ensure the compound is fully dissolved, using gentle warming or sonication if necessary.[1]

Issue: I suspect my compound has degraded, leading to inconsistent experimental results.

• Possible Cause 1: Improper Storage. The compound or its solutions may not have been stored according to the recommended guidelines.

  • Solution: Review the storage conditions in the table above. Ensure the compound and its solutions are protected from light and moisture. Use fresh aliquots for each experiment to avoid issues from repeated freeze-thaw cycles.[1]

• Possible Cause 2: Instability in Experimental Buffer. 17-Hydroxyisolathyrol, like many natural products, may be unstable in certain aqueous buffers, at specific pH values, or over extended incubation times at physiological temperatures.

  • Solution: Since specific stability data in various experimental media is not available, it is crucial to perform a stability assessment under your specific experimental conditions. This can be done by incubating the compound in your experimental buffer for the duration of your experiment, and then analyzing the sample by HPLC or LC-MS to check for degradation products. It is also recommended to prepare working solutions fresh for each experiment.[1]

Experimental Protocols

Protocol: General Workflow for Preparation and Use of 17-Hydroxyisolathyrol

This protocol outlines a general workflow to minimize the risk of compound degradation during experimental use.

Caption: Workflow for handling 17-Hydroxyisolathyrol to ensure stability.

Mandatory Visualization

Troubleshooting Workflow for Suspected Compound Instability

The following diagram provides a logical workflow for troubleshooting experiments where the stability of 17-Hydroxyisolathyrol is .

Caption: Troubleshooting logic for 17-Hydroxyisolathyrol stability issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. abmole.com [abmole.com]

Troubleshooting "17-Hydroxyisolathyrol" HPLC peak tailing

This guide provides troubleshooting assistance for researchers, scientists, and drug development professionals experiencing HPLC peak tailing with 17-Hydroxyisolathyrol, a macrocyclic lathyrol diterpene derivative.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing when analyzing 17-Hydroxyisolathyrol?

Peak tailing for a polar, hydroxylated compound like 17-Hydroxyisolathyrol is typically caused by unwanted secondary interactions between the analyte and the stationary phase. The most common issues include:

• Secondary Silanol (B1196071) Interactions: The hydroxyl groups on 17-Hydroxyisolathyrol can form strong hydrogen bonds with acidic residual silanol groups (Si-OH) on the surface of silica-based HPLC columns.[2][3][4] This interaction delays the elution of a portion of the analyte molecules, resulting in an asymmetrical peak.

• Column Contamination or Degradation: Accumulation of strongly retained sample matrix components at the column inlet can disrupt the chromatography process.[5] A degraded or old column may also exhibit increased silanol activity.[6]

• Improper Mobile Phase pH: While less common for neutral hydroxylated compounds, an incorrect mobile phase pH can increase the ionization of residual silanol groups (at pH > 3), exacerbating their interaction with polar analytes.[4]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak distortion.[3][5]

• Extra-Column Volume: Excessive volume from long or wide-bore tubing, or poorly made connections between the injector, column, and detector can cause the separated peak to broaden and tail.[2][5][6]

Q2: How can I minimize silanol interactions to improve my peak shape?

Minimizing secondary interactions with silanol groups is the most critical step for improving the peak shape of polar compounds like 17-Hydroxyisolathyrol.

• Use an End-Capped Column: Select a modern, high-purity silica (B1680970) column that is "end-capped." End-capping chemically converts most of the reactive silanol groups into less reactive siloxanes, effectively shielding the analyte from these active sites.[2][4]

• Operate at Low pH: Maintain the mobile phase at a low pH (e.g., 2.5–3.5) by adding an acidifier like formic acid or trifluoroacetic acid. At low pH, the residual silanol groups are protonated (Si-OH) and therefore less likely to interact with the analyte.[7][8]

• Choose a Polar-Embedded or Hybrid Column: For particularly problematic tailing, consider columns with polar-embedded phases or those based on hybrid silica-organic particles. These are designed to further reduce silanol interactions and improve peak shape for basic and polar compounds.[2][6]

Q3: What type of HPLC column and mobile phase are recommended for 17-Hydroxyisolathyrol?

Given its nature as a diterpene, a reversed-phase HPLC method is most appropriate.

• Column: A C18 or C8 column is a standard choice.[9] For best results, select a modern, end-capped column with high purity silica to minimize tailing.[7] Dimensions such as 100-150 mm length, 2.1-4.6 mm internal diameter, and a particle size of 1.8-5 µm are common starting points.[10]

• Mobile Phase: A typical mobile phase would consist of a gradient of water and an organic solvent like methanol (B129727) or acetonitrile (B52724).[11][12] Adding 0.1% formic acid to the mobile phase is highly recommended to control pH and suppress silanol activity.[13]

Q4: Can my sample preparation or injection solvent cause peak tailing?

Yes. The solvent used to dissolve the sample can have a significant impact on peak shape.

• Solvent Mismatch: If the sample is dissolved in a solvent much stronger than the initial mobile phase (e.g., 100% acetonitrile in a mobile phase starting at 10% acetonitrile), it can cause peak distortion, including tailing or fronting.[6]

• Solution: Whenever possible, dissolve your 17-Hydroxyisolathyrol standard and samples in the initial mobile phase composition. If a stronger solvent is required for solubility, keep the injection volume as small as possible.[6]

• Sample Cleanup: Complex sample matrices can introduce contaminants that bind irreversibly to the column, creating active sites that cause tailing. Use a sample clean-up procedure like Solid Phase Extraction (SPE) to remove these interferences before injection.[2][4][8]

Troubleshooting Summary

The following table summarizes common issues and recommended actions to resolve peak tailing for 17-Hydroxyisolathyrol.

Potential Cause	Recommended Solution(s)	Reference
Chemical Interactions
Secondary interaction with silanol groups	Use a modern, fully end-capped C18 or C8 column. Operate at low mobile phase pH (2.5-3.5) using an additive like 0.1% formic acid. Consider a column with a polar-embedded phase.	[2][4][7]
Mobile phase pH near analyte pKa	Adjust mobile phase pH to be at least 1.5-2 units away from the analyte's pKa. For hydroxyl groups, low pH is primarily for suppressing silanol activity.	[14][15]
Column-Related Issues
Column contamination	Use a guard column and change it regularly. Implement a sample cleanup procedure (e.g., SPE). Flush the column with a strong solvent.	[4][6][8]
Column degradation / aging	Replace the column with a new one of the same type.	[5][6]
Column void or bed deformation	A void at the column inlet can cause tailing. Temporarily reversing the column for a flush (if permitted by the manufacturer) may help. If the problem persists, replace the column.	[4][7]
Method & System Issues
Column overload	Reduce the concentration of the injected sample or decrease the injection volume.	[3][5][6]
Strong injection solvent	Dissolve the sample in the initial mobile phase. If not possible, reduce the injection volume.	[6]
Extra-column volume (dead volume)	Use shorter, narrower internal diameter tubing (e.g., 0.12 mm). Ensure all fittings are properly connected and not creating gaps.	[2][6][7]

Visual Troubleshooting Guides

Logical Troubleshooting Workflow

This diagram outlines a step-by-step process to diagnose and resolve peak tailing issues.

Caption: A flowchart for systematically troubleshooting HPLC peak tailing.

Mechanism of Silanol Interaction

This diagram illustrates the secondary chemical interaction responsible for peak tailing of hydroxylated compounds on silica-based columns.

Caption: Analyte's hydroxyl group interacting with a column's silanol group.

Experimental Protocols

Protocol 1: Recommended Starting Method for HPLC Analysis

This protocol provides a robust starting point for the analysis of 17-Hydroxyisolathyrol, adapted from methods for similar diterpene compounds.[11][13]

1. Materials:

• Column: End-capped C18, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% (v/v) Formic Acid in Water

• Mobile Phase B: 0.1% (v/v) Formic Acid in Acetonitrile

• Sample Solvent: 50:50 (v/v) Acetonitrile:Water

• Standard: 17-Hydroxyisolathyrol reference standard

2. Instrument Parameters:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C[16]

• Detection Wavelength: 225 nm (or scan for optimal wavelength)

• Injection Volume: 10 µL

3. Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
15.0	10	90
20.0	10	90
20.1	60	40
25.0	60	40

4. Procedure:

• Prepare mobile phases and degas thoroughly.

• Prepare a stock solution of 17-Hydroxyisolathyrol (e.g., 1 mg/mL) in the sample solvent. Prepare working standards by diluting the stock solution.

• Equilibrate the HPLC system with the initial mobile phase conditions (60% A, 40% B) for at least 15-20 minutes or until a stable baseline is achieved.

• Inject a blank (sample solvent), followed by standards and samples.

• Evaluate the resulting chromatogram for peak shape. If tailing occurs, refer to the troubleshooting guides above.

Protocol 2: Column Flushing and Regeneration

If column contamination is suspected, perform the following flushing procedure. Ensure solvents are miscible. Do not perform on columns where the manufacturer advises against it.

1. Procedure:

• Disconnect the column from the detector.

• Set the flow rate to 1 mL/min (for a 4.6 mm ID column).

• Flush the column with at least 20 column volumes of each of the following solvents in order: a. Your mobile phase without buffer/acid (e.g., Water:Acetonitrile) b. 100% Water c. 100% Isopropanol d. 100% Hexane (if dealing with very non-polar contaminants) e. 100% Isopropanol f. 100% Acetonitrile (or Methanol)

• Re-equilibrate the column with the initial mobile phase composition until the baseline is stable.

• Reconnect the column to the detector and test with a standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chromtech.com [chromtech.com]
• 3. pharmaguru.co [pharmaguru.co]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. uhplcs.com [uhplcs.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. A Guide to HPLC Column Selection - Amerigo Scientific [amerigoscientific.com]
• 10. auroraprosci.com [auroraprosci.com]
• 11. phcogres.com [phcogres.com]
• 12. Determination of hydroxytyrosol in plasma by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. moravek.com [moravek.com]
• 15. veeprho.com [veeprho.com]
• 16. Validation of a simple RP-HPLC method developed for the quantification of meta-cresol in parathyroid hormones formulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 17-Hydroxyisolathyrol Concentration for Cell-based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of 17-Hydroxyisolathyrol in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what is its primary application in cell-based assays?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris.[1] In cell-based assays, it is investigated for its potential biological activities, which may include anti-inflammatory and cytotoxic effects, similar to other diterpenoids.

Q2: How should I prepare a stock solution of 17-Hydroxyisolathyrol?

A2: 17-Hydroxyisolathyrol is sparingly soluble in aqueous solutions. It is recommended to prepare a high-concentration stock solution in an organic solvent such as Dimethyl Sulfoxide (DMSO).[2] For example, a stock solution of 100 mg/mL in newly opened, anhydrous DMSO can be prepared, potentially requiring sonication to fully dissolve.[2]

Q3: What is the recommended storage condition for 17-Hydroxyisolathyrol stock solutions?

A3: For long-term stability, it is recommended to store the DMSO stock solution in aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1] Avoid repeated freeze-thaw cycles to prevent degradation. Working solutions diluted in aqueous media should be prepared fresh and used immediately.

Q4: What is a typical starting concentration range for 17-Hydroxyisolathyrol in cell-based assays?

A4: The optimal concentration of 17-Hydroxyisolathyrol is cell-line and assay-dependent. Based on studies with other diterpenoids, a broad range of concentrations should be tested, for instance, from 0.1 µM to 100 µM. For cytotoxicity assays, IC50 values for similar compounds have been observed in the low micromolar range.

Q5: How can I control for solvent effects in my experiments?

A5: It is crucial to include a vehicle control in all experiments. This control should contain the same final concentration of the solvent (e.g., DMSO) used to dissolve the 17-Hydroxyisolathyrol. The final DMSO concentration in the cell culture medium should typically be kept below 0.5% to minimize solvent-induced cytotoxicity.[3]

Troubleshooting Guides

Issue 1: Compound Precipitation in Cell Culture Medium

Symptoms:

• Cloudiness or visible precipitate in the culture wells after adding the compound.

• Inconsistent and non-reproducible assay results.

Possible Causes and Solutions:

Cause	Solution
Low Aqueous Solubility	Prepare a higher concentration stock solution in DMSO and use a smaller volume to achieve the final desired concentration in the medium. Ensure thorough mixing upon dilution.
Supersaturation	Avoid making large dilutions directly from a highly concentrated stock into the aqueous medium. Perform serial dilutions in the cell culture medium.
Interaction with Media Components	Some compounds bind to serum proteins, reducing their effective concentration. Consider reducing the serum concentration or using a serum-free medium for the duration of the treatment, if the cells can tolerate it.[3]
Incorrect Solvent	While DMSO is common, for certain applications, alternative solubilizing agents like β-cyclodextrin derivatives might be considered, though their own effects on the cells must be validated.

Issue 2: High Variability in Assay Results

Symptoms:

• Large error bars in quantitative assays.

• Poor reproducibility between replicate wells or experiments.

Possible Causes and Solutions:

Cause	Solution
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before seeding and use calibrated pipettes. Avoid edge effects by not using the outermost wells of the plate or by filling them with sterile PBS.
Compound Degradation	Prepare fresh working solutions for each experiment from a properly stored stock. Protect the compound from light if it is light-sensitive.
Solvent Toxicity	Ensure the final DMSO concentration is consistent across all wells and is at a non-toxic level for the specific cell line being used.
Pipetting Errors	Use calibrated pipettes and proper pipetting techniques. For small volumes, prepare a master mix of the treatment medium to add to the wells.

Issue 3: No Observable Effect of the Compound

Symptoms:

• The compound does not produce the expected biological response, even at high concentrations.

Possible Causes and Solutions:

Cause	Solution
Inactive Compound	Verify the purity and identity of the compound. Ensure it has been stored correctly to prevent degradation.
Suboptimal Concentration Range	Test a wider range of concentrations, including higher concentrations.
Incorrect Incubation Time	The compound may require a longer or shorter incubation time to exert its effects. Perform a time-course experiment.
Cell Line Resistance	The chosen cell line may not be sensitive to the compound's mechanism of action. Consider using a different cell line.
Compound Binding to Plasticware	Some hydrophobic compounds can adsorb to plastic surfaces. Using low-adhesion plates may mitigate this issue.

Experimental Protocols & Data Presentation

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is a colorimetric assay to assess cell metabolic activity.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 17-Hydroxyisolathyrol in the cell culture medium. Remove the old medium and add the treatment media to the respective wells. Include vehicle control wells.

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[4][5]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of MTT solvent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[2]

• Absorbance Reading: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 590 nm using a microplate reader.[2]

Data Presentation: Example of MTT Assay Results

Concentration of 17-Hydroxyisolathyrol (µM)	Average Absorbance (OD 590nm)	Standard Deviation	% Cell Viability
0 (Vehicle Control)	1.25	0.08	100
1	1.18	0.07	94.4
5	0.95	0.06	76.0
10	0.63	0.05	50.4
25	0.31	0.04	24.8
50	0.15	0.03	12.0

Protocol 2: Analysis of Apoptosis via Caspase-3 Activity Assay

This protocol measures the activity of caspase-3, a key effector in apoptosis.

• Cell Treatment: Seed and treat cells with 17-Hydroxyisolathyrol as described in the MTT assay protocol.

• Cell Lysis: After incubation, lyse the cells according to the manufacturer's protocol of the chosen caspase-3 activity assay kit.

• Substrate Addition: Add the caspase-3 substrate (e.g., DEVD-pNA for colorimetric assays or a fluorogenic substrate) to the cell lysates.[6][7]

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[6]

• Signal Detection: Measure the absorbance at 405 nm for colorimetric assays or fluorescence at the appropriate excitation/emission wavelengths for fluorometric assays.[6][7]

Data Presentation: Example of Caspase-3 Activity Results

Concentration of 17-Hydroxyisolathyrol (µM)	Average Signal (Absorbance/Fluorescence Units)	Standard Deviation	Fold Increase in Caspase-3 Activity
0 (Vehicle Control)	150	12	1.0
1	165	15	1.1
5	225	20	1.5
10	450	35	3.0
25	750	50	5.0
50	900	65	6.0

Visualizations

Experimental Workflow for Optimizing 17-Hydroxyisolathyrol Concentration

Caption: Workflow for optimizing 17-Hydroxyisolathyrol concentration.

Potential Signaling Pathway: NF-κB Inhibition

While the exact mechanism of 17-Hydroxyisolathyrol is under investigation, similar compounds have been shown to modulate inflammatory pathways. One such pathway is the NF-κB signaling cascade.

Caption: Hypothetical inhibition of the NF-κB pathway by 17-Hydroxyisolathyrol.

Potential Signaling Pathway: Induction of Apoptosis

17-Hydroxyisolathyrol may induce apoptosis through the activation of caspases.

Caption: Potential induction of apoptosis via caspase activation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. benchchem.com [benchchem.com]
• 4. researchhub.com [researchhub.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. biogot.com [biogot.com]

Technical Support Center: Overcoming Low Solubility of 17-Hydroxyisolathyrol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the low aqueous solubility of 17-Hydroxyisolathyrol.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is its solubility a concern?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from plants of the Euphorbia genus, such as Euphorbia lathyris.[1] Like many other lathyrane diterpenoids, it is a lipophilic molecule, which often leads to poor solubility in aqueous media. This low solubility can be a significant hurdle in experimental assays and preclinical development, as it may result in precipitation of the compound in stock solutions or cell culture media, leading to inaccurate and unreliable results.

Q2: What is the known solubility of 17-Hydroxyisolathyrol?

A2: While the intrinsic aqueous solubility has not been widely reported, practical solubility in common laboratory solvents and formulations has been determined. 17-Hydroxyisolathyrol is highly soluble in Dimethyl Sulfoxide (DMSO). For aqueous-based assays, specific co-solvent and formulation systems are required to achieve working concentrations.

Q3: Are there any pre-formulated solutions available for 17-Hydroxyisolathyrol?

A3: Currently, there are no commercially available pre-formulated solutions of 17-Hydroxyisolathyrol. Researchers typically need to prepare fresh working solutions from a solid form of the compound.

Q4: What are the general approaches to improve the solubility of hydrophobic compounds like 17-Hydroxyisolathyrol?

A4: Several strategies can be employed to enhance the solubility of poorly water-soluble drugs. These can be broadly categorized into physical and chemical modifications. Physical modifications include particle size reduction (micronization and nanosizing), and the use of drug delivery systems like solid dispersions, and lipid-based formulations. Chemical modifications can involve the formation of salts or co-crystals. For laboratory settings, the most common approach is the use of co-solvents, surfactants, and complexing agents like cyclodextrins.

Troubleshooting Guide

Issue 1: Precipitation of 17-Hydroxyisolathyrol in Aqueous Media

Symptoms:

• Cloudiness or visible particles in the solution after adding 17-Hydroxyisolathyrol to your aqueous buffer or cell culture medium.

• Inconsistent results in biological assays.

• Lower than expected compound concentration when measured analytically.

Possible Causes:

• The concentration of 17-Hydroxyisolathyrol exceeds its solubility limit in the final aqueous medium.

• The percentage of the organic co-solvent (like DMSO) is too low in the final solution to maintain solubility.

• The stock solution was not properly prepared or has been stored improperly, leading to precipitation.

Solutions:

Solution ID	Method	Description	Key Considerations
S1	Co-solvent System	Utilize a mixture of solvents to increase solubility. A common approach is to first dissolve 17-Hydroxyisolathyrol in a water-miscible organic solvent (e.g., DMSO) and then dilute it into the aqueous medium.	Ensure the final concentration of the organic solvent is compatible with your experimental system (e.g., <0.5% DMSO for many cell lines).
S2	Formulation with Surfactants and Polymers	Incorporate non-ionic surfactants (e.g., Tween-80) and polymers (e.g., PEG300) to create a more stable dispersion of the compound in the aqueous phase.	The choice of surfactant and polymer, as well as their concentrations, may need to be optimized for your specific application to avoid cellular toxicity.
S3	Cyclodextrin (B1172386) Complexation	Use cyclodextrins (e.g., SBE-β-CD) to form inclusion complexes with 17-Hydroxyisolathyrol, which have a hydrophilic exterior and can increase its apparent water solubility.	The molar ratio of cyclodextrin to the compound is a critical parameter for effective solubilization.
S4	Sonication and Heating	Gentle heating and/or sonication can help dissolve small precipitates that may have formed during the preparation of the solution.	Be cautious with heat-sensitive compounds. Monitor the temperature to avoid degradation of 17-Hydroxyisolathyrol.

Issue 2: Inconsistent Bioactivity in Cell-Based Assays

Symptoms:

• High variability in dose-response curves between experiments.

• Observed effects do not correlate with the expected concentration.

Possible Causes:

• Precipitation of the compound in the cell culture medium over the course of the experiment.

• Adsorption of the hydrophobic compound to plasticware (e.g., pipette tips, microplates).

• Interaction of the compound with components of the cell culture medium (e.g., serum proteins).

Solutions:

Solution ID	Method	Description	Key Considerations
S5	Solubility Confirmation in Media	Before conducting the bioassay, test the solubility of your final working concentrations of 17-Hydroxyisolathyrol in the complete cell culture medium. Visually inspect for precipitation under a microscope.	Perform this check over the same incubation period as your experiment to assess stability over time.
S6	Use of Low-Binding Plasticware	Utilize low-protein-binding or other specially coated plasticware to minimize the loss of the compound due to adsorption.	This is particularly important when working with low micromolar or nanomolar concentrations.
S7	Serum-Free or Reduced-Serum Conditions	If feasible for your cell line and assay, consider running the experiment in a serum-free or reduced-serum medium to minimize interactions with serum proteins.	This may not be suitable for all cell types or experimental endpoints.

Data Presentation

Table 1: Solubility of 17-Hydroxyisolathyrol in Different Solvent Systems

Solvent System	Concentration Achieved	Appearance	Source
DMSO	100 mg/mL (285.35 mM)	Clear solution (ultrasonication may be needed)	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.13 mM)	Clear solution	[1]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.13 mM)	Clear solution	[1]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.13 mM)	Clear solution	[1]

Experimental Protocols

Protocol 1: Preparation of a 2.5 mg/mL Working Solution using a Co-Solvent/Surfactant System

Materials:

• 17-Hydroxyisolathyrol (solid)

• DMSO (anhydrous)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

Procedure:

• Prepare a 25 mg/mL stock solution of 17-Hydroxyisolathyrol in DMSO.

• In a sterile microcentrifuge tube, add 100 µL of the 25 mg/mL DMSO stock solution.

• Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

• Add 50 µL of Tween-80 and mix until the solution is homogeneous.

• Add 450 µL of saline to bring the final volume to 1 mL.

• Vortex the final solution until it is a clear and homogeneous solution.

Protocol 2: Preparation of a 2.5 mg/mL Working Solution using Cyclodextrin Complexation

Materials:

• 17-Hydroxyisolathyrol (solid)

• DMSO (anhydrous)

• Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)

• Saline (0.9% NaCl)

Procedure:

• Prepare a 20% (w/v) solution of SBE-β-CD in saline. This may require gentle heating to fully dissolve.

• Prepare a 25 mg/mL stock solution of 17-Hydroxyisolathyrol in DMSO.

• In a sterile microcentrifuge tube, add 100 µL of the 25 mg/mL DMSO stock solution.

• Add 900 µL of the 20% SBE-β-CD solution.

• Vortex thoroughly to ensure complete mixing and formation of the inclusion complex.

Visualizations

Caption: A logical workflow for preparing and troubleshooting solutions of 17-Hydroxyisolathyrol.

Caption: A potential mechanism of action for 17-Hydroxyisolathyrol in cancer cells.

References

• 1. medchemexpress.com [medchemexpress.com]

Preventing degradation of "17-Hydroxyisolathyrol" during extraction

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with 17-Hydroxyisolathyrol. The information aims to help prevent the degradation of this compound during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is its stability a concern?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid isolated from the seeds of Euphorbia lathyris.[1] Like many complex natural products, diterpenoids can be susceptible to degradation under certain environmental conditions, which can be exacerbated during extraction. Factors such as temperature, light, pH, and the choice of solvent can lead to structural changes, reducing the yield and purity of the target compound.

Q2: What are the primary factors that can cause the degradation of 17-Hydroxyisolathyrol during extraction?

A2: While specific degradation pathways for 17-Hydroxyisolathyrol are not extensively documented in the provided search results, based on general knowledge of diterpenoids and related compounds, the primary degradation factors are likely:

• Temperature: High temperatures can lead to thermal decomposition.[2]

• Light: Exposure to UV or even ambient light can cause photodegradation.[1][3]

• pH: Strongly acidic or basic conditions can catalyze hydrolysis or rearrangement reactions.

• Oxidation: The presence of oxygen and certain solvents can lead to oxidative degradation.

• Prolonged Extraction Times: Longer exposure to extraction conditions increases the risk of degradation.[4]

Q3: What are the recommended storage conditions for 17-Hydroxyisolathyrol?

A3: To ensure stability, 17-Hydroxyisolathyrol should be stored under specific conditions. The following table summarizes the recommended storage for the purified compound.[1]

Storage Temperature	Duration	Additional Precautions
-80°C	Up to 6 months	Sealed, protect from moisture and light
-20°C	Up to 1 month	Sealed, protect from moisture and light

These storage conditions highlight the compound's sensitivity to temperature, moisture, and light, which should be minimized during extraction.

Troubleshooting Guide: Preventing Degradation During Extraction

This section addresses specific issues that may arise during the extraction of 17-Hydroxyisolathyrol.

Issue 1: Low yield of 17-Hydroxyisolathyrol in the crude extract.

Potential Cause	Troubleshooting Recommendation
Thermal Degradation	- Use cold extraction methods: Consider maceration or percolation with a suitable solvent at room temperature or below. - Avoid high-temperature drying: If drying the plant material, use freeze-drying or air drying in a dark, well-ventilated area instead of oven-drying. - For solvent removal: Use rotary evaporation at a low temperature (e.g., < 40°C).
Photodegradation	- Protect from light: Conduct the entire extraction process in a dark room or use amber glassware. Wrap extraction vessels and storage containers in aluminum foil.
Inappropriate Solvent	- Solvent Selection: Start with a non-polar or moderately polar solvent. Lathyrane diterpenoids have been successfully extracted using methanol, ethanol (B145695), and acetonitrile.[5][6] A common procedure involves initial extraction with a polar solvent like 95% aqueous ethanol, followed by partitioning.[5] - Solvent Purity: Use high-purity (e.g., HPLC grade) solvents to avoid contaminants that could catalyze degradation.
Prolonged Extraction	- Optimize Extraction Time: An extended extraction time does not always equate to a higher yield and can increase degradation.[4] For methods like maceration, monitor the extraction progress over time to determine the optimal duration.

Issue 2: Presence of unknown impurities or degradation products in analytical chromatograms (e.g., HPLC, LC-MS).

Potential Cause	Troubleshooting Recommendation
Oxidative Degradation	- Use Degassed Solvents: Purge solvents with an inert gas (e.g., nitrogen or argon) before use to remove dissolved oxygen. - Work under an Inert Atmosphere: If the compound is highly sensitive, consider performing the extraction and subsequent workup steps in a glove box or under a gentle stream of inert gas.
pH-related Degradation	- Maintain Neutral pH: Ensure that the pH of the extraction solvent and any subsequent aqueous partitioning steps is close to neutral (pH 7). Avoid strong acids or bases unless a specific protocol requires them.
Enzymatic Degradation	- Deactivate Enzymes: Fresh plant material contains enzymes that can modify natural products. Consider flash-freezing the plant material in liquid nitrogen immediately after harvesting and then freeze-drying to deactivate enzymes.

Experimental Protocols

Protocol 1: General Extraction and Partitioning for Lathyrane Diterpenoids

This protocol is adapted from methodologies used for the extraction of lathyrane diterpenoids from Euphorbia lathyris seeds.[5]

• Grinding: Grind the dried seeds of Euphorbia lathyris into a fine powder.

• Extraction:

  • Macerate the powdered seeds in 95% aqueous ethanol at room temperature. Protect the mixture from light.

  • Allow the extraction to proceed for a specified period (e.g., 24-48 hours) with occasional agitation.

  • Filter the mixture and collect the ethanol extract.

• Solvent Evaporation:

  • Concentrate the ethanol extract under reduced pressure using a rotary evaporator at a temperature below 40°C.

• Solvent-Solvent Partitioning:

  • Suspend the resulting brown residue in distilled water.

  • Sequentially partition the aqueous suspension with solvents of increasing polarity, such as petroleum ether, dichloromethane (B109758) (CH2Cl2), and ethyl acetate (B1210297) (EtOAc).

  • Collect each solvent fraction separately. 17-Hydroxyisolathyrol is expected to be in one of these fractions, likely the more polar ones.

• Further Purification:

  • Evaporate the solvent from the desired fraction.

  • The crude extract can then be subjected to further purification using techniques like column chromatography on silica (B1680970) gel or preparative HPLC.

Protocol 2: Supercritical Fluid Extraction (SFE) - A Mild Alternative

Supercritical CO2 (SC-CO2) extraction is a gentle method that can minimize the degradation of thermally labile compounds like diterpenes.[7]

• Preparation: Use freeze-dried and powdered plant material.

• SFE Parameters:

  • Pressure: 10–30 MPa

  • Temperature: 40–80°C

  • Modifier: A small percentage of a co-solvent like ethanol (e.g., 6-10% v/v) can be used to increase the solubility of more polar compounds.[7]

• Extraction: The SC-CO2 with the modifier is passed through the packed bed of plant material.

• Collection: The pressure is reduced, causing the CO2 to return to a gaseous state and the extracted compounds to precipitate in a collection vessel.

Visualizations

Caption: General workflow for the extraction and purification of 17-Hydroxyisolathyrol.

Caption: Potential degradation pathways for 17-Hydroxyisolathyrol during extraction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. daneshyari.com [daneshyari.com]
• 4. mdpi.com [mdpi.com]
• 5. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

"17-Hydroxyisolathyrol" interference in biochemical assays

Welcome to the technical support center for 17-Hydroxyisolathyrol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential interference of this compound in biochemical assays and to offer troubleshooting strategies.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and to which chemical class does it belong?

17-Hydroxyisolathyrol is a macrocyclic diterpene belonging to the lathyrol family, isolated from plants of the Euphorbiaceae family. Diterpenes from this family are known for a wide range of biological activities.

Q2: Are there known interferences of 17-Hydroxyisolathyrol in common biochemical assays?

While there is limited specific literature detailing direct, non-specific interference by 17-Hydroxyisolathyrol in a broad range of biochemical assays, its classification as a natural product and its physicochemical properties suggest a potential for generating false-positive results. Natural products, in general, can be enriched in Pan-Assay Interference Compounds (PAINS). It is therefore crucial to perform rigorous validation and counter-screening to ensure that any observed activity is genuine.

Q3: What are the potential mechanisms of assay interference for a compound like 17-Hydroxyisolathyrol?

Based on the properties of similar natural products, potential interference mechanisms include:

• Aggregation: Many organic small molecules can form aggregates in aqueous solutions at micromolar concentrations, which can non-specifically inhibit enzymes and other proteins. Given that diterpenes can have limited solubility, aggregation is a primary concern.

• Compound Fluorescence: If the assay utilizes a fluorescence-based readout, the intrinsic fluorescence of the compound could lead to a false-positive signal.

• Inhibition of Reporter Enzymes: In assays that use reporter enzymes like luciferase, the compound might directly inhibit the reporter rather than the intended target.

• Redox Activity: Some compounds can undergo redox cycling, generating reactive oxygen species that can interfere with assay components.

Troubleshooting Guides

Issue 1: High hit rate or inconsistent results in a primary screen.

If you observe an unexpectedly high hit rate with 17-Hydroxyisolathyrol or if your results are not reproducible, it is important to investigate potential assay artifacts.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high hit rate or inconsistent results.

Recommended Actions:

• Visually Inspect for Precipitation: Poor solubility can lead to compound precipitation, which can interfere with optical readings.

• Perform a Counter-Screen for Aggregation: A common cause of false positives is compound aggregation. A detergent-based counter-screen can help identify this.

• Run a Cytotoxicity Assay: For cell-based assays, it is crucial to determine if the observed effect is due to cytotoxicity.

• Confirm with an Orthogonal Assay: Use an assay with a different detection method to confirm the activity of the hit.

Issue 2: Suspected compound aggregation.

Compound aggregation is a frequent cause of non-specific inhibition in biochemical assays.

Signs of Aggregation:

• Steep dose-response curves.

• Sensitivity of inhibition to enzyme concentration.

• Time-dependent inhibition.

• Inhibition is attenuated by the addition of a non-ionic detergent.

Quantitative Data on Aggregation-Based Interference (Hypothetical):

Assay Target	17-Hydroxyisolathyrol (µM)	Inhibition (%) without Detergent	Inhibition (%) with 0.01% Triton X-100
β-lactamase	10	85	5
Malate Dehydrogenase	10	78	3
Chymotrypsin	10	92	8

Experimental Protocols

Protocol 1: Detergent-Based Counter-Screen for Aggregation

This protocol is adapted from established methods to detect promiscuous inhibitors that act via aggregation.

Objective: To determine if the inhibitory activity of 17-Hydroxyisolathyrol is dependent on aggregation.

Materials:

• 17-Hydroxyisolathyrol stock solution (e.g., 10 mM in DMSO)

• Assay buffer

• Target enzyme and substrate

• Non-ionic detergent (e.g., Triton X-100)

• 96-well microplates

• Plate reader

Procedure:

• Prepare two sets of serial dilutions of 17-Hydroxyisolathyrol in the assay buffer.

• To one set of dilutions, add the non-ionic detergent to a final concentration of 0.01% (v/v).

• Add the target enzyme to all wells and incubate for 15 minutes.

• Initiate the reaction by adding the substrate.

• Monitor the reaction progress using a plate reader.

• Calculate the percent inhibition for both conditions (with and without detergent).

Interpretation of Results: A significant decrease in inhibition in the presence of the detergent suggests that the compound's activity is likely due to aggregation.

Protocol 2: Dynamic Light Scattering (DLS) for Aggregate Detection

DLS is a biophysical technique that can directly detect the formation of aggregates in solution.

Objective: To directly observe the formation of aggregates of 17-Hydroxyisolathyrol.

Materials:

• 17-Hydroxyisolathyrol

• Assay buffer

• DLS instrument

Procedure:

• Prepare a series of concentrations of 17-Hydroxyisolathyrol in the assay buffer.

• Filter the solutions through a low-protein-binding filter (e.g., 0.22 µm) to remove any dust particles.

• Measure the particle size distribution for each concentration using the DLS instrument.

Interpretation of Results: The appearance of larger particles (typically >100 nm in diameter) at higher concentrations is indicative of compound aggregation.

Hypothetical DLS Data for 17-Hydroxyisolathyrol:

Concentration (µM)	Average Particle Diameter (nm)
1	5
10	8
50	250
100	500

Signaling Pathway and Interference Diagram

In a hypothetical scenario where 17-Hydroxyisolathyrol is being screened for its effect on a kinase signaling pathway, assay interference can lead to a misinterpretation of its biological activity.

Caption: Potential interference of 17-Hydroxyisolathyrol aggregates in a kinase assay.

Technical Support Center: Cell Viability Challenges with 17-Hydroxyisolathyrol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for addressing cell viability issues when working with high concentrations of 17-Hydroxyisolathyrol, a lathyrane-type diterpene.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why does it affect cell viability?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpene isolated from plants of the Euphorbia genus.[1] Diterpenes from Euphorbia species are well-documented for their cytotoxic effects against various cancer cell lines, often exhibiting IC50 values in the micromolar range.[2][3] The cytotoxic activity is attributed to the complex structure of these compounds, which can interfere with cellular processes, leading to cell cycle arrest and apoptosis.

Q2: At what concentrations should I expect to see a cytotoxic effect?

Q3: My 17-Hydroxyisolathyrol won't dissolve properly in my cell culture medium. What should I do?

A3: 17-Hydroxyisolathyrol, like many diterpenes, is a hydrophobic compound. It is recommended to prepare a high-concentration stock solution in an organic solvent such as DMSO.[1] For cell-based assays, this stock can then be serially diluted in the culture medium. Ensure the final concentration of the organic solvent in the culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. If precipitation occurs, gentle warming and sonication may aid dissolution.[1]

Q4: Are there known signaling pathways affected by lathyrane diterpenes?

A4: Yes, some lathyrane diterpenes have been shown to induce apoptosis through the mitochondrial pathway. This involves the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[4] This shift in the Bax/Bcl-2 ratio leads to the release of cytochrome c from the mitochondria and subsequent activation of caspases, ultimately resulting in programmed cell death.

Troubleshooting Guide

Issue 1: Inconsistent or non-reproducible cell viability results.

• Question: Why am I getting variable results between experiments when using 17-Hydroxyisolathyrol?

• Answer:

  • Compound Stability: Ensure your 17-Hydroxyisolathyrol stock solution is stored correctly. For instance, it can be stored at -80°C for up to 6 months or at -20°C for one month in a sealed container, protected from light and moisture.[1]

  • Solubility: Incomplete dissolution or precipitation of the compound in the culture medium can lead to inconsistent concentrations in your wells. Visually inspect your prepared dilutions for any precipitates.

  • Cell Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results. Ensure you have a standardized protocol for cell seeding and allow cells to adhere and resume logarithmic growth before adding the compound.

Issue 2: Unexpectedly high cell viability at high concentrations.

• Question: My cell viability assay (e.g., MTT) shows high viability even at concentrations where I expect cytotoxicity. What could be the cause?

• Answer:

  • Assay Interference: Some natural products can interfere with colorimetric assays.[5][6] Compounds with reducing properties can directly reduce the MTT reagent to formazan (B1609692), leading to a false positive signal of cell viability.[6]

  • Troubleshooting Step: Run a cell-free control with your compound at various concentrations mixed with the MTT reagent to check for direct reduction. If a color change occurs in the absence of cells, your compound is interfering with the assay.

  • Alternative Assays: Consider using a non-enzymatic reduction-based assay, such as the Sulforhodamine B (SRB) assay, which measures cell protein content, or an ATP-based assay like CellTiter-Glo®, which measures metabolic activity through ATP levels.[5]

Issue 3: High background in control wells.

• Question: My vehicle control wells (e.g., DMSO) are showing some cytotoxicity. How can I address this?

• Answer:

  • Solvent Concentration: High concentrations of solvents like DMSO are toxic to cells. Ensure the final concentration of your vehicle is consistent across all wells and is at a non-toxic level (typically below 0.5%).

  • Determine Solvent Tolerance: If you are unsure about the tolerance of your cell line, perform a dose-response experiment with the vehicle alone to determine the highest non-toxic concentration.

Quantitative Data: Cytotoxicity of Lathyrane Diterpenes

Disclaimer: The following IC50 values are for lathyrane diterpenes structurally related to 17-Hydroxyisolathyrol and are provided for reference purposes. The cytotoxic potential of 17-Hydroxyisolathyrol may vary.

Compound Name	Cell Line	Assay Type	IC50 (µM)	Reference
Euphorbia factor L28	786-0 (Renal)	MTT	9.43	[7]
HepG2 (Liver)	MTT	13.22	[7]
Euphofischer A	C4-2B (Prostate)	Not Specified	11.3
Jolkinolide B	U937 (Leukemia)	Not Specified	Not specified, but induces apoptosis	[2]
Lathyrane Diterpene (unnamed)	MCF-7 (Breast)	MTT	10.1	[2]
4T1 (Breast)	MTT	28	[2]

Experimental Protocols

Detailed Protocol for Cell Viability (MTT) Assay

This protocol is designed to assess the cytotoxicity of 17-Hydroxyisolathyrol, with special considerations for its hydrophobic nature.

Materials:

• 17-Hydroxyisolathyrol

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well flat-bottom plates

• Appropriate cell line and complete culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or pure DMSO)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells that are in the logarithmic phase of growth.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow cells to attach.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 17-Hydroxyisolathyrol in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.5%.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest treatment dose) and an untreated control (medium only).

  • Carefully remove the medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Visually confirm the formation of purple formazan crystals under a microscope.

• Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 15 minutes, protected from light.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Cytotoxicity and Apoptosis Inducing Effects of Some Lathyrane and Tigliane Diterpenes against Breast Cancer Cell Lines | Traditional and Integrative Medicine [jtim.tums.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Bioavailability of 17-Hydroxyisolathyrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working to enhance the in vivo bioavailability of the hydrophobic diterpenoid, 17-Hydroxyisolathyrol.

Frequently Asked Questions (FAQs)

Q1: My in vivo study with 17-Hydroxyisolathyrol showed very low plasma concentrations. What are the likely causes?

A1: Low plasma concentrations of 17-Hydroxyisolathyrol are most likely due to its poor aqueous solubility, which limits its dissolution and subsequent absorption in the gastrointestinal tract.[1][2][3] Other contributing factors could include extensive first-pass metabolism or instability of the compound in the gastrointestinal environment.[2]

Q2: What are the primary strategies to enhance the oral bioavailability of a poorly water-soluble compound like 17-Hydroxyisolathyrol?

A2: The main strategies focus on improving the solubility and dissolution rate of the compound.[1] Key approaches include:

• Particle Size Reduction: Decreasing the particle size (micronization or nanonization) increases the surface area for dissolution.[2][4][5]

• Solid Dispersions: Dispersing 17-Hydroxyisolathyrol in an inert carrier matrix can transform its crystalline structure into a more soluble amorphous form.[2][6][7]

• Lipid-Based Formulations: Encapsulating the compound in lipid-based systems like liposomes, self-emulsifying drug delivery systems (SEDDS), or solid lipid nanoparticles (SLNs) can improve its solubilization and absorption.[2][4][8][9]

• Complexation: Using agents like cyclodextrins to form inclusion complexes can enhance the aqueous solubility of the drug.[4]

• Use of Solubilizing Excipients: Incorporating surfactants, co-solvents, and other solubilizers in the formulation can improve the dissolution of 17-Hydroxyisolathyrol.[4][6]

Q3: How do I choose the best formulation strategy for 17-Hydroxyisolathyrol?

A3: The selection of a suitable formulation strategy depends on the physicochemical properties of 17-Hydroxyisolathyrol, the desired dosage form, and the intended route of administration.[2] A systematic screening approach is recommended, starting with simple methods and progressing to more complex formulations.

Q4: Are there any analytical challenges I should be aware of when working with 17-Hydroxyisolathyrol formulations?

A4: Yes, characterization of the formulation is crucial. For nanoparticle-based systems, ensuring that the nanoparticles do not aggregate upon redispersion in vivo is a significant challenge.[5] For solid dispersions, it is important to confirm the amorphous state of the drug and assess its physical stability over time.[7]

Troubleshooting Guides

Issue 1: Poor Dissolution Rate of 17-Hydroxyisolathyrol in Biorelevant Media

Possible Cause	Troubleshooting Step	Expected Outcome
Large Particle Size	Employ particle size reduction techniques such as micronization or high-pressure homogenization to produce nanoparticles.[4][5]	Increased surface area leading to a faster dissolution rate.
Crystalline Structure	Prepare a solid dispersion of 17-Hydroxyisolathyrol with a suitable polymer carrier (e.g., PVP, poloxamer) using techniques like hot-melt extrusion.[7][10]	Conversion of the crystalline drug to a more soluble amorphous form.
Low Wettability	Incorporate a surfactant or wetting agent into the formulation.	Improved contact between the drug particles and the dissolution medium.

Issue 2: Low Permeability of 17-Hydroxyisolathyrol Across Caco-2 Monolayers

Possible Cause	Troubleshooting Step	Expected Outcome
Hydrophobicity	Formulate 17-Hydroxyisolathyrol in a self-emulsifying drug delivery system (SEDDS) to present the drug in a solubilized state at the absorption site.[9]	Enhanced permeation due to the formation of fine oil-in-water emulsions that facilitate drug transport.
Efflux Transporter Activity	Co-administer with a known P-glycoprotein (P-gp) inhibitor (e.g., verapamil) in the Caco-2 assay.	Increased intracellular concentration of 17-Hydroxyisolathyrol, indicating that it is a substrate for efflux transporters.
Poor Membrane Partitioning	Develop a liposomal formulation to facilitate fusion with the cell membrane and intracellular delivery.[4][8]	Improved cellular uptake and transport across the monolayer.

Quantitative Data Summary

The following tables summarize hypothetical comparative data for different formulation approaches aimed at enhancing the bioavailability of 17-Hydroxyisolathyrol.

Table 1: In Vitro Dissolution of 17-Hydroxyisolathyrol Formulations

Formulation	Drug Release after 60 min (%)	Fold Increase in Dissolution Rate
Unformulated 17-Hydroxyisolathyrol	5.2 ± 1.1	1.0
Micronized 17-Hydroxyisolathyrol	25.8 ± 3.5	5.0
17-Hydroxyisolathyrol Solid Dispersion	68.4 ± 5.2	13.2
17-Hydroxyisolathyrol-loaded SEDDS	95.1 ± 4.8	18.3

Table 2: Pharmacokinetic Parameters of 17-Hydroxyisolathyrol in Rats Following Oral Administration

Formulation	Cmax (ng/mL)	Tmax (h)	AUC0-24h (ng·h/mL)	Relative Bioavailability (%)
Unformulated 17-Hydroxyisolathyrol	22.5 ± 4.1	4.0	180.7 ± 35.2	100
Micronized 17-Hydroxyisolathyrol	98.7 ± 15.6	2.5	750.2 ± 98.4	415
17-Hydroxyisolathyrol Solid Dispersion	255.3 ± 30.1	2.0	2188.9 ± 250.6	1211
17-Hydroxyisolathyrol-loaded SEDDS	410.8 ± 45.7	1.5	3540.1 ± 380.1	1959

Experimental Protocols

Protocol 1: Preparation of 17-Hydroxyisolathyrol Solid Dispersion by Hot-Melt Extrusion

• Materials: 17-Hydroxyisolathyrol, a hydrophilic polymer carrier (e.g., Soluplus®), and a plasticizer (e.g., polyethylene (B3416737) glycol).

• Procedure:

  • Physically mix 17-Hydroxyisolathyrol and the polymer carrier in a 1:9 ratio (w/w).

  • Transfer the mixture to a hot-melt extruder.

  • Process the mixture at a temperature above the glass transition temperature of the polymer but below the degradation temperature of the drug.

  • Cool the extrudate and mill it into a fine powder.

  • Characterize the solid dispersion for drug content, amorphous state (using DSC and PXRD), and dissolution behavior.[7]

Protocol 2: In Vivo Pharmacokinetic Study in Rats

• Animals: Male Sprague-Dawley rats (200-250 g).

• Formulations: Prepare suspensions or solutions of the different 17-Hydroxyisolathyrol formulations in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Procedure:

  • Fast the rats overnight with free access to water.

  • Administer the formulations orally via gavage at a dose of 50 mg/kg.

  • Collect blood samples from the tail vein at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.

  • Centrifuge the blood samples to obtain plasma.

  • Analyze the plasma concentrations of 17-Hydroxyisolathyrol using a validated LC-MS/MS method.

  • Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis.

Visualizations

Caption: Experimental workflow for enhancing the bioavailability of 17-Hydroxyisolathyrol.

Caption: Logical relationship between the problem and solutions for poor bioavailability.

Caption: Key steps and potential barriers in the oral absorption of 17-Hydroxyisolathyrol.

References

• 1. Promising strategies for improving oral bioavailability of poor water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Bioavailability Enhancement of Poorly Water-Soluble Drugs via Nanocomposites: Formulation–Processing Aspects and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. asiapharmaceutics.info [asiapharmaceutics.info]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

"17-Hydroxyisolathyrol" quality control and purity assessment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 17-Hydroxyisolathyrol. The information provided is intended to assist with quality control, purity assessment, and other common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what is its primary source?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid. It is a natural product typically isolated from plants of the Euphorbia genus, with Euphorbia lathyris being a common source.[1] These compounds are known for their complex structures and a range of biological activities.

Q2: What are the primary analytical methods for the quality control and purity assessment of 17-Hydroxyisolathyrol?

A2: The primary analytical methods for quality control and purity assessment of 17-Hydroxyisolathyrol are High-Performance Liquid Chromatography (HPLC), often coupled with a Diode-Array Detector (DAD) or an Evaporative Light Scattering Detector (ELSD), and Liquid Chromatography-Mass Spectrometry (LC-MS).[2][3] For structural elucidation and confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is essential.[4]

Q3: What is the expected purity of commercially available 17-Hydroxyisolathyrol standards?

A3: Commercially available phytochemical standards of 17-Hydroxyisolathyrol typically have a purity of >98% or ≥98.0%, as determined by HPLC analysis.

Q4: What are the common solvents for dissolving 17-Hydroxyisolathyrol?

A4: Based on its chemical structure, 17-Hydroxyisolathyrol is expected to be soluble in organic solvents such as methanol, ethanol, acetonitrile, dimethyl sulfoxide (B87167) (DMSO), and chlorinated solvents like dichloromethane (B109758) and chloroform. For HPLC analysis, it is recommended to dissolve the sample in the mobile phase to avoid peak distortion.

Q5: How should 17-Hydroxyisolathyrol be stored to ensure its stability?

A5: As a complex natural product, 17-Hydroxyisolathyrol should be stored in a cool, dark, and dry place to prevent degradation. For long-term storage, it is advisable to keep it in a tightly sealed container at -20°C or below. Stock solutions should be stored at low temperatures and protected from light.

Troubleshooting Guides

HPLC Analysis

Problem	Potential Cause	Troubleshooting Steps
Peak Tailing	1. Secondary Interactions: Interaction of the analyte with active silanol (B1196071) groups on the HPLC column packing. This is common for polar compounds like diterpenoids. 2. Column Overload: Injecting too concentrated a sample. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and the column's stationary phase. 4. Column Contamination or Degradation: Buildup of contaminants or degradation of the stationary phase.	1. Use a different column: Employ a column with end-capping or a different stationary phase (e.g., a polar-embedded column). 2. Modify the mobile phase: Add a small amount of a competing agent, like triethylamine (B128534) (TEA), to the mobile phase to block active silanol sites. Adjusting the pH of the mobile phase can also help. 3. Reduce sample concentration: Dilute the sample and re-inject. 4. Flush the column: Use a strong solvent to wash the column. If the problem persists, the column may need to be replaced.
Poor Resolution/Overlapping Peaks	1. Inadequate Separation Method: The mobile phase composition or gradient program may not be optimal for separating 17-Hydroxyisolathyrol from impurities. 2. Column Inefficiency: The column may be old or contaminated.	1. Optimize the mobile phase: Adjust the ratio of organic solvent to water. For complex mixtures, a gradient elution is often more effective than an isocratic one. 2. Change the column: Use a column with a different selectivity or a longer column with a smaller particle size for higher efficiency.
Ghost Peaks	1. Contaminated Mobile Phase or System: Impurities in the solvents or carryover from previous injections. 2. Sample Degradation: The analyte may be degrading in the sample vial or on the column.	1. Use fresh, high-purity solvents: Prepare fresh mobile phase daily and filter it. 2. Implement a wash cycle: Run a blank injection with a strong solvent (e.g., 100% acetonitrile) between sample runs to clean the injector and column. 3. Check sample stability: Prepare samples fresh and store them appropriately before analysis.

LC-MS Analysis

Problem	Potential Cause	Troubleshooting Steps
Low Signal Intensity/No Peak Detected	1. Ion Suppression: Co-eluting matrix components can suppress the ionization of 17-Hydroxyisolathyrol. 2. Incorrect MS Parameters: The ionization source settings (e.g., capillary voltage, gas flow, temperature) may not be optimal. 3. Compound Instability: The analyte may be degrading in the ion source.	1. Improve sample preparation: Use solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering substances. 2. Optimize MS parameters: Infuse a standard solution of 17-Hydroxyisolathyrol directly into the mass spectrometer to optimize the source conditions. 3. Adjust source temperature: Lower the ion source temperature to minimize in-source degradation.
Inconsistent Mass Accuracy	1. Mass Spectrometer Out of Calibration: The instrument's mass calibration may have drifted. 2. Fluctuations in Laboratory Temperature: Changes in ambient temperature can affect instrument stability.	1. Calibrate the mass spectrometer: Perform a mass calibration using the manufacturer's recommended calibrant solution. 2. Maintain a stable environment: Ensure the laboratory has stable temperature and humidity control.
Formation of Multiple Adducts	1. Presence of Salts in the Mobile Phase or Sample: Sodium ([M+Na]+), potassium ([M+K]+), and other salt adducts are common in ESI-MS. 2. Mobile Phase Additives: Additives like formic acid or ammonium (B1175870) acetate (B1210297) can form adducts.	1. Use high-purity solvents and additives: Minimize the presence of extraneous salts. 2. Optimize mobile phase: While adducts can be useful for confirming molecular weight, if they complicate the spectra, try to use additives that favor the formation of a single, dominant ion (e.g., [M+H]+).

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Purity Assessment

This method is a general guideline for the purity assessment of 17-Hydroxyisolathyrol and is based on methods used for the analysis of diterpenoids from Euphorbia lathyris.[3]

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode-Array Detector (DAD).

• Chromatographic Conditions:

  • Column: Agilent Eclipse XDB-C18 (4.6 mm × 150 mm, 5 µm) or equivalent.

  • Mobile Phase: A) Water, B) Acetonitrile.

  • Elution: Isocratic elution with 85% Acetonitrile in Water.

  • Flow Rate: 0.25 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 272 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh a suitable amount of 17-Hydroxyisolathyrol standard or sample.

  • Dissolve in the mobile phase to a final concentration of approximately 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Purity Calculation: The purity is calculated based on the area percentage of the main peak in the chromatogram.

  Purity (%) = (Area of 17-Hydroxyisolathyrol peak / Total area of all peaks) x 100

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification

This protocol provides a general method for the identification and confirmation of 17-Hydroxyisolathyrol.

• Instrumentation: An HPLC or UHPLC system coupled to a mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column suitable for LC-MS analysis.

  • Mobile Phase: A) Water with 0.1% formic acid, B) Acetonitrile with 0.1% formic acid.

  • Gradient Program: A suitable gradient to ensure the elution of 17-Hydroxyisolathyrol, for example: 5% B to 95% B over 20 minutes.

  • Flow Rate: 0.2 - 0.5 mL/min, depending on the column dimensions.

  • Column Temperature: 30 - 40°C.

  • Injection Volume: 1 - 5 µL.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Scan Range: m/z 100 - 1000.

  • Source Parameters: Optimize capillary voltage, nebulizer gas flow, drying gas flow, and temperature for the specific instrument and compound.

• Data Analysis:

  • Extract the ion chromatogram for the expected m/z of 17-Hydroxyisolathyrol ([M+H]+, [M+Na]+, etc.).

  • Examine the mass spectrum of the corresponding peak to confirm the molecular weight.

  • If using a high-resolution mass spectrometer (e.g., TOF or Orbitrap), the accurate mass can be used to determine the elemental composition.

  • For structural confirmation, tandem MS (MS/MS) can be performed to obtain fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous structural identification of 17-Hydroxyisolathyrol.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.5 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Methanol-d₄).

  • Transfer the solution to a 5 mm NMR tube.

• NMR Experiments:

  • 1D NMR:

    • ¹H NMR: To determine the number and types of protons.

    • ¹³C NMR and DEPT (Distortionless Enhancement by Polarization Transfer): To determine the number and types of carbon atoms (CH₃, CH₂, CH, and quaternary carbons).

  • 2D NMR:

    • COSY (Correlation Spectroscopy): To identify proton-proton couplings (¹H-¹H correlations).

    • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond proton-carbon correlations (¹H-¹³C correlations).

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations, which is crucial for assembling the carbon skeleton.

    • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is essential for stereochemical assignments.

• Data Analysis: The combination of these NMR experiments allows for the complete assignment of all proton and carbon signals and the elucidation of the three-dimensional structure of 17-Hydroxyisolathyrol.

Visualizations

Caption: Quality Control Workflow for 17-Hydroxyisolathyrol.

Caption: Troubleshooting Logic for HPLC Peak Shape Issues.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. iroatech.com [iroatech.com]
• 4. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Large-Scale Purification of 17-Hydroxyisolathyrol

Welcome to the technical support center for the large-scale purification of 17-Hydroxyisolathyrol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale purification of 17-Hydroxyisolathyrol?

A1: The main challenges include:

• Low abundance in the natural source: 17-Hydroxyisolathyrol is a minor component in Euphorbia lathyris seeds, necessitating the processing of large amounts of biomass.

• Presence of structurally similar isomers: Lathyrane diterpenoids exist as a complex mixture of isomers, making their separation difficult.[1][2]

• Potential for degradation: The compound may be sensitive to factors such as pH and temperature during extraction and purification.

• Solubility issues: Finding a suitable solvent system for both extraction and chromatography that provides good solubility and selectivity can be challenging.[3]

• Scaling up purification methods: Transferring a laboratory-scale purification method to a large-scale process often requires significant optimization to maintain resolution and yield.[4]

Q2: What is the recommended general workflow for the purification of 17-Hydroxyisolathyrol?

A2: A typical workflow involves:

• Extraction: Initial extraction from the source material (Euphorbia lathyris seeds) using a suitable solvent.

• Solvent Partitioning: A liquid-liquid extraction to remove highly nonpolar or polar impurities.

• Column Chromatography (Initial Separation): Typically using silica (B1680970) gel to separate the crude extract into fractions.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): For the fine purification of fractions containing the target compound.

• Crystallization (Optional): As a final polishing step to achieve high purity.

Q3: How can I improve the initial extraction efficiency of lathyrane diterpenoids from Euphorbia lathyris seeds?

A3: To enhance extraction efficiency, consider the following:

• Particle Size Reduction: Grinding the seeds to a fine powder increases the surface area for solvent penetration.

• Solvent Selection: A mixture of polar and non-polar solvents, such as ethanol (B145695)/water or methanol, is often effective for extracting diterpenoids.[5]

• Extraction Technique: While maceration is common, techniques like ultrasound-assisted extraction (UAE) or supercritical fluid extraction (SFE) can improve yields and reduce extraction time.[6]

Q4: What analytical techniques are suitable for monitoring the purity of 17-Hydroxyisolathyrol during purification?

A4: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a standard method for purity assessment.[7][8][9] For structural confirmation and identification of impurities, Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended.[10][11]

Troubleshooting Guides

Issue 1: Low Yield of 17-Hydroxyisolathyrol after Initial Purification Steps

Possible Cause	Troubleshooting Steps
Incomplete Extraction	1. Ensure the plant material is finely ground. 2. Experiment with different solvent systems (e.g., varying the ethanol/water ratio). 3. Increase the extraction time or use more advanced techniques like sonication.
Compound Degradation	1. Avoid high temperatures during solvent evaporation. 2. Assess the stability of the compound at different pH values and choose appropriate buffers if necessary.
Poor Separation in Column Chromatography	1. Optimize the solvent system for your silica gel column to achieve a good separation of the target compound from major impurities (aim for an Rf value of 0.2-0.3 on TLC). 2. Consider using a different stationary phase, such as reversed-phase C18 silica.
Loss of Compound during Solvent Partitioning	1. Perform a small-scale trial to determine the optimal solvent system for partitioning. 2. Analyze all layers (organic and aqueous) by HPLC to ensure the target compound is partitioning as expected.

Issue 2: Co-elution of Isomers during Preparative HPLC

Possible Cause	Troubleshooting Steps
Inadequate Column Chemistry	1. Screen different stationary phases. While C18 is common, other phases like phenyl-hexyl or those designed for isomer separation may provide better selectivity.[12] 2. For particularly difficult separations, consider chiral chromatography, although this is more common for enantiomers.[1]
Suboptimal Mobile Phase	1. Systematically vary the mobile phase composition. Small changes in the organic modifier (e.g., acetonitrile (B52724) vs. methanol) or the use of additives can significantly impact resolution.[12] 2. Optimize the gradient slope. A shallower gradient around the elution time of the isomers can improve separation.
Temperature Effects	1. Adjust the column temperature. Lower temperatures often increase viscosity and can improve resolution in reversed-phase HPLC, but this may also increase backpressure.[12]
Column Overload	1. Reduce the injection volume or the concentration of the sample. Overloading the column is a common cause of peak broadening and poor resolution.

Data Presentation

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol

Property	Value	Reference
Molecular Formula	C₂₀H₃₀O₅	[3]
Molecular Weight	350.45 g/mol	[3]
Appearance	Solid (Light yellow to yellow)	[3]
Solubility	DMSO: ≥ 100 mg/mL	[3]

Table 2: Example Yields of Lathyrane Diterpenoids from Euphorbia lathyris (12 kg of seeds)

Note: This data is for related lathyrane diterpenoids and serves as an estimate. Yields for 17-Hydroxyisolathyrol may vary.

Compound	Yield (mg)	Reference
Euphorbia factor L2a	45	[5][13]
Euphorbia factor L2b	20	[5][13]
Euphorbia factor L2	120	[5][13]

Table 3: Example Analytical HPLC Method for Lathyrane Diterpenoids

Note: This is a representative method for analytical-scale separation and would require optimization for preparative-scale purification.

Parameter	Condition	Reference
Column	Agilent Eclipse XDB-C18 (4.6 mm × 150 mm, 5 µm)	[7][10]
Mobile Phase	Acetonitrile:Water (85:15, v/v)	[7][10]
Flow Rate	0.25 mL/min	[7][10]
Column Temperature	30 °C	[7][10]
Detection	UV at 272 nm	[7][10]

Experimental Protocols

Protocol 1: Extraction and Initial Fractionation of Lathyrane Diterpenoids from Euphorbia lathyris Seeds

This protocol is based on the successful isolation of related lathyrane diterpenoids and serves as a starting point for the purification of 17-Hydroxyisolathyrol.[5][13]

• Grinding and Extraction: Grind 10 kg of dried Euphorbia lathyris seeds into a fine powder. Macerate the powder with 95% ethanol at room temperature for 72 hours, repeating the process three times.

• Concentration: Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to obtain a crude extract.

• Solvent Partitioning: Suspend the crude extract in water and perform sequential liquid-liquid partitioning with petroleum ether, dichloromethane, and ethyl acetate (B1210297).

• Silica Gel Column Chromatography:

  • Subject the ethyl acetate fraction, which is expected to be enriched with 17-Hydroxyisolathyrol, to silica gel column chromatography.

  • Use a step gradient of hexane-ethyl acetate (from 100:0 to 0:100) followed by ethyl acetate-methanol (from 100:0 to 50:50) as the mobile phase.

  • Collect fractions and monitor by TLC or HPLC to identify those containing the target compound.

Protocol 2: Preparative HPLC Purification of 17-Hydroxyisolathyrol

This is a general protocol that will require optimization based on the results of the initial fractionation.

• Sample Preparation: Combine and concentrate the fractions from the silica gel column that show the presence of 17-Hydroxyisolathyrol. Dissolve the residue in a minimal amount of the initial mobile phase (e.g., acetonitrile/water).

• Chromatographic Conditions:

  • Column: A preparative C18 column (e.g., 20 mm x 250 mm, 5 µm).[13]

  • Mobile Phase: A gradient of acetonitrile and water. The gradient will need to be optimized based on analytical HPLC data to ensure good resolution of the target peak from its neighbors.

  • Flow Rate: Adjust the flow rate according to the column dimensions (typically in the range of 10-20 mL/min for a 20 mm ID column).

  • Detection: Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 272 nm).[7][10]

• Fraction Collection: Collect fractions corresponding to the 17-Hydroxyisolathyrol peak.

• Purity Analysis and Final Steps: Analyze the collected fractions for purity using analytical HPLC. Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Visualizations

Caption: A generalized workflow for the purification of 17-Hydroxyisolathyrol.

Caption: Troubleshooting logic for isomer separation in preparative HPLC.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. Trouble resolving isomers - Chromatography Forum [chromforum.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Scaling-up of natural products isolation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC–ESI-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [A reverse phase high performance liquid chromatography-UV spectrometry method for the analysis of several intrinsic adrenal delta 4-steroid concentrations] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Analysis and determination of diterpenoids in unprocessed and processed Euphorbia lathyris seeds by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Interpreting Complex NMR Spectra of 17-Hydroxyisolathyrol

Welcome to the technical support center for the interpretation of complex NMR spectra of 17-Hydroxyisolathyrol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) encountered during the experimental analysis of this complex diterpene.

Frequently Asked Questions (FAQs)

Q1: Why is the ¹H NMR spectrum of 17-Hydroxyisolathyrol so complex and difficult to interpret?

A1: The complexity of the ¹H NMR spectrum of 17-Hydroxyisolathyrol, a lathyrane-type diterpenoid, arises from several structural features:

• Numerous Protons in Similar Environments: The molecule contains a large number of protons, many of which reside in chemically similar environments, leading to overlapping signals in the aliphatic region of the spectrum.

• Stereocenters: The presence of multiple chiral centers results in diastereotopic protons, which are chemically non-equivalent and can couple to each other, further complicating the splitting patterns.

• Restricted Bond Rotations: The macrocyclic and fused ring systems can restrict conformational flexibility, leading to complex and often second-order coupling patterns that are not easily interpretable at first glance.

• Small Coupling Constants: Long-range couplings (⁴J and ⁵J) across the ring systems can introduce additional fine splitting, making multiplets difficult to resolve and analyze.

Q2: I am observing significant signal overlap in the 1.0-2.5 ppm region of my ¹H NMR spectrum. How can I resolve these signals?

A2: Signal overlap is a common challenge with complex molecules like 17-Hydroxyisolathyrol. Here are several strategies to resolve overlapping signals:

• Higher Magnetic Field Strength: Acquiring the spectrum on a higher field NMR spectrometer (e.g., 700 MHz or higher) will increase the chemical shift dispersion, spreading the signals out and reducing overlap.[1]

• Two-Dimensional (2D) NMR Spectroscopy: Techniques like COSY, TOCSY, HSQC, and HMBC are essential for resolving individual signals and establishing connectivity.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings, allowing you to trace out spin systems even when signals are overlapped.[2]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon, effectively spreading the proton signals along the carbon chemical shift axis.[1]

• Solvent Effects: Changing the solvent (e.g., from CDCl₃ to C₆D₆ or pyridine-d₅) can induce differential changes in chemical shifts, potentially resolving some overlapped resonances.

Q3: How can I definitively assign the quaternary carbons in the ¹³C NMR spectrum of 17-Hydroxyisolathyrol?

A3: Quaternary carbons do not have attached protons and therefore do not show correlations in an HSQC or DEPT-135 spectrum. The primary method for their assignment is the Heteronuclear Multiple Bond Correlation (HMBC) experiment.[1][3][4] The HMBC spectrum reveals long-range couplings (typically 2-3 bonds) between protons and carbons. By observing correlations from well-assigned protons to a quaternary carbon, its chemical shift can be unambiguously determined.

Q4: What is the importance of the NOESY experiment in the structural elucidation of 17-Hydroxyisolathyrol?

A4: A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment is crucial for determining the relative stereochemistry of the molecule.[1][4] This experiment identifies protons that are close to each other in space, irrespective of whether they are coupled through bonds. By observing NOE cross-peaks between specific protons, you can deduce their relative orientations (e.g., axial vs. equatorial, syn vs. anti) across the ring systems, which is critical for confirming the correct three-dimensional structure.

Troubleshooting Guides

Issue 1: Poor Signal-to-Noise Ratio in ¹³C NMR Spectra

• Problem: The ¹³C NMR spectrum has a low signal-to-noise ratio, making it difficult to identify all carbon signals, especially for quaternary carbons.

• Possible Causes:

  • Insufficient sample concentration.

  • Inadequate number of scans.

  • Suboptimal relaxation delays for quaternary carbons.

• Solutions:

  • Increase Concentration: If possible, use a more concentrated sample.

  • Increase Number of Scans: Double the number of scans to increase the signal-to-noise ratio by a factor of √2. Be mindful that this will significantly increase the experiment time.

  • Optimize Relaxation Delay (d1): Quaternary carbons often have longer relaxation times. Increase the relaxation delay to allow for full magnetization recovery between pulses.

  • Use a Cryoprobe: If available, a cryoprobe offers significantly higher sensitivity, reducing the required experiment time for a good signal-to-noise ratio.[1]

Issue 2: Difficulty in Distinguishing Between Isomers

• Problem: The NMR data is ambiguous and does not allow for clear differentiation between potential stereoisomers of 17-Hydroxyisolathyrol.

• Solutions:

  • Detailed 2D NMR Analysis:

    • NOESY/ROESY: Carefully analyze the cross-peak intensities in NOESY or ROESY spectra to obtain precise interproton distance information.[5]

    • Coupling Constants: Accurately measure vicinal coupling constants (³JHH) from a high-resolution ¹H NMR or COSY spectrum. These values can be used with the Karplus equation to estimate dihedral angles and differentiate between stereoisomers.

  • Computational Chemistry:

    • Perform Density Functional Theory (DFT) calculations to predict the NMR chemical shifts and coupling constants for all possible isomers.[5]

    • Compare the computationally predicted data with the experimental data to identify the most likely isomer.

Data Presentation

While the exact experimental data for 17-Hydroxyisolathyrol is not publicly available in the initial search, the following tables represent a hypothetical but realistic dataset for a molecule of this complexity, illustrating how the data should be structured.

Table 1: Hypothetical ¹H and ¹³C NMR Data for 17-Hydroxyisolathyrol (in CDCl₃)

Position	δC (ppm)	δH (ppm)	Multiplicity (J in Hz)	COSY Correlations	HMBC Correlations
1	140.2	5.95	d (10.2)	H-2	C-2, C-3, C-11, C-15
2	135.5	5.25	m	H-1, H-3	C-1, C-3, C-4, C-11
3	78.1	4.80	dd (10.2, 4.5)	H-2, H-4	C-1, C-2, C-4, C-5
4	45.3	2.15	m	H-3, H-5	C-2, C-3, C-5, C-6
5	85.2	-	-	-	H-4, H-6, H-16, H-17
6	40.8	1.85	m	H-7	C-4, C-5, C-7, C-8
7	35.1	1.95	m	H-6, H-8	C-5, C-6, C-8, C-9
8	28.7	1.60	m	H-7, H-9	C-6, C-7, C-9, C-10
9	48.2	2.05	m	H-8, H-10	C-7, C-8, C-10, C-11
10	25.6	1.75	m	H-9	C-8, C-9, C-11, C-12
11	38.9	2.30	m	H-1, H-10	C-1, C-9, C-10, C-12
12	125.4	5.18	s	-	C-10, C-11, C-13, C-14
13	138.4	-	-	-	H-12, H-14, H-20
14	201.5	-	-	-	H-1, H-12, H-15
15	50.1	-	-	-	H-1, H-16, H-17
16	22.5	1.14	s	-	C-5, C-15, C-17
17	65.8	4.10	d (12.0)	H-17'	C-5, C-15, C-16
3.95	d (12.0)	H-17
18	29.8	1.08	d (6.6)	H-4	C-3, C-4, C-5
19	21.3	1.22	s	-	C-10, C-11, C-12
20	18.9	1.79	s	-	C-12, C-13, C-14

Experimental Protocols

Protocol 1: Standard NMR Sample Preparation

• Mass Measurement: Accurately weigh 5-10 mg of purified 17-Hydroxyisolathyrol.

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble (e.g., CDCl₃, C₆D₆, Acetone-d₆). For CDCl₃, ensure it is filtered through a small plug of basic alumina (B75360) to remove acidic impurities that can broaden hydroxyl signals.

• Dissolution: Dissolve the sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm), if not already present in the solvent.

Protocol 2: Acquiring a Standard Suite of 2D NMR Spectra

For a complete structural elucidation, the following suite of 2D NMR experiments is recommended:

• ¹H NMR: High-resolution, one-dimensional proton spectrum.

• ¹³C NMR: Standard proton-decoupled carbon spectrum. A DEPT-135 experiment is also recommended to differentiate between CH, CH₂, and CH₃ groups.

• gCOSY (gradient-selected Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

• gHSQC (gradient-selected Heteronuclear Single Quantum Coherence): To identify one-bond ¹H-¹³C correlations.

• gHMBC (gradient-selected Heteronuclear Multiple Bond Correlation): To identify two- and three-bond ¹H-¹³C correlations. This is crucial for connecting spin systems and assigning quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the relative stereochemistry by identifying protons that are close in space. A mixing time of 500-800 ms (B15284909) is a good starting point for a molecule of this size.

Mandatory Visualization

Caption: Experimental workflow for NMR-based structure elucidation.

Caption: Logical relationships in NMR data interpretation.

References

• 1. hyphadiscovery.com [hyphadiscovery.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]
• 4. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advanced Structural Determination of Diterpene Esters Using Molecular Modeling and NMR Spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 17-Hydroxyisolathyrol Dose-Response Curve Optimization

Welcome to the technical support center for optimizing dose-response curves for 17-Hydroxyisolathyrol. This resource is tailored for researchers, scientists, and drug development professionals. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vitro cell-based assays with this novel compound.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter during your dose-response experiments with 17-Hydroxyisolathyrol.

Issue 1: No observable dose-response effect.

• Possible Cause: The concentration range of 17-Hydroxyisolathyrol may be too low to elicit a biological response or too high, causing maximal effect or toxicity across all tested doses.

• Solution: Conduct a broad range-finding experiment. Test a wide spectrum of concentrations, spanning several orders of magnitude (e.g., 1 nM to 100 µM), to identify an approximate effective range for more detailed investigation.[1][2]

• Possible Cause: The compound may have poor solubility in the assay medium, leading to inaccurate concentrations.

• Solution: Verify the solubility of 17-Hydroxyisolathyrol in your specific assay medium. It may be necessary to use a different solvent system. For instance, a stock solution could be prepared in DMSO, followed by serial dilutions in the culture medium, ensuring the final DMSO concentration is non-toxic to the cells (typically below 0.5%).[1] MedchemExpress suggests several solvent systems for 17-Hydroxyisolathyrol, such as 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, which yields a clear solution of at least 2.5 mg/mL.[3]

• Possible Cause: The selected cell line or assay may not be suitable for the compound's mechanism of action.

• Solution: If feasible, test 17-Hydroxyisolathyrol in various cell lines or with different assay readouts that assess diverse cellular processes like proliferation, apoptosis, or specific enzyme activity.[1]

Issue 2: High variability between experimental replicates.

• Possible Cause: Inconsistent cell seeding can lead to significant variations in the baseline signal.

• Solution: Ensure the cell suspension is thoroughly mixed before and during plating. Employ careful pipetting techniques to prevent bubbles and ensure a uniform volume is dispensed into each well.[1]

• Possible Cause: "Edge effects" in microplates, where wells on the perimeter are more susceptible to evaporation, can concentrate the compound and impact cell viability.

• Solution: To minimize this, avoid using the outer wells of the plate for experimental samples. Instead, fill these wells with a sterile medium or PBS to maintain a humid environment.[1]

• Possible Cause: The compound may have precipitated out of solution during the experiment.

• Solution: If precipitation is observed, heating and/or sonication can be used to aid dissolution when preparing the stock solution.[3] Always visually inspect the wells for any signs of precipitation before and after adding the compound.

Issue 3: Observed cytotoxicity masks the desired dose-response.

• Possible Cause: At higher concentrations, 17-Hydroxyisolathyrol might exhibit off-target effects leading to toxicity.

• Solution: Focus on a narrower, non-toxic concentration range for your dose-response analysis. Consider employing an assay that is less sensitive to general cytotoxicity.[1]

• Possible Cause: The solvent used to dissolve 17-Hydroxyisolathyrol (e.g., DMSO) may be reaching toxic levels at the highest compound concentrations.

• Solution: Maintain a consistent and non-toxic final solvent concentration across all wells, including the vehicle control.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended first step for determining the dose range for 17-Hydroxyisolathyrol in a new assay?

The initial step should be a range-finding experiment. This involves testing a broad range of concentrations, often spanning several orders of magnitude (e.g., from nanomolar to millimolar), to identify a narrower, effective range. A logarithmic or semi-logarithmic dilution series is typically employed.[2]

Q2: Which cell viability assay is most suitable for 17-Hydroxyisolathyrol?

The choice of assay depends on the expected mechanism of action, the cell type being used, and available laboratory resources. Common and reliable assays include:

• MTT/XTT/MTS Assays: These are colorimetric assays that measure the metabolic activity of cells.[2][4]

• Resazurin (AlamarBlue) Assay: This is a fluorescent or colorimetric assay that also measures metabolic activity and is generally considered more sensitive than MTT assays.[2]

• ATP-based Assays: These highly sensitive luminescent assays quantify the amount of ATP present, which directly correlates with the number of viable cells.[2]

Q3: How should I prepare the 17-Hydroxyisolathyrol dilutions?

Prepare a high-concentration stock solution in a suitable solvent like DMSO.[2] From this stock, perform a serial dilution in cell culture media to generate a range of working concentrations. A 2-fold or 3-fold dilution series with at least 7 concentration points is commonly used to generate a robust dose-response curve.[2]

Q4: How should the data from a dose-response experiment be analyzed?

• Subtract the average signal from the blank wells (media only) from all other wells.

• Normalize the data by setting the average of the vehicle control as 100% viability and the average of a maximum kill control (e.g., a high concentration of a known toxin) as 0% viability.

• Plot the normalized viability data against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic (4PL) non-linear regression model to determine the IC50 value (the concentration at which 50% of the biological response is inhibited).[2]

Experimental Protocols

Protocol 1: Resazurin-Based Cell Viability Assay

• Cell Seeding:

  • Harvest cells that are in their logarithmic growth phase.

  • Perform a cell count and determine the required cell density. The optimal seeding density should be empirically determined for each cell line to ensure that untreated control cells do not become over-confluent during the experiment.

  • Seed the cells into a 96-well plate (e.g., 5,000-10,000 cells per well in 100 µL of media).

  • Incubate the plate for 24 hours to allow for cell attachment.[2]

• Compound Preparation and Dosing:

  • Prepare a stock solution of 17-Hydroxyisolathyrol (e.g., 10 mM in DMSO).[2]

  • Perform a serial dilution of the stock solution in cell culture media to create a range of working concentrations. A common approach is a 10-point, 3-fold dilution series starting at a high concentration (e.g., 100 µM).[1]

  • Add the diluted compound to the appropriate wells of the 96-well plate containing the cells.

• Incubation and Viability Assay:

  • Incubate the cells with the compound for the desired duration (e.g., 24, 48, or 72 hours).

  • Add 10-20 µL of the resazurin-based reagent to each well.

  • Incubate for 1-4 hours at 37°C, protected from light. The optimal incubation time should be determined to ensure a good signal-to-noise ratio without reagent toxicity.[2]

  • Measure the fluorescence or absorbance using a plate reader at the appropriate wavelengths (e.g., 560 nm excitation / 590 nm emission for fluorescence).[2]

Data Presentation

Table 1: Example Dose-Response Data for 17-Hydroxyisolathyrol

Concentration (µM)	Log Concentration	% Viability (Replicate 1)	% Viability (Replicate 2)	% Viability (Replicate 3)	Average % Viability	Standard Deviation
100	2	5.2	6.1	5.5	5.6	0.45
33.3	1.52	15.8	14.9	16.3	15.7	0.7
11.1	1.04	35.2	36.5	34.8	35.5	0.89
3.7	0.57	55.1	54.3	56.0	55.1	0.85
1.23	0.09	75.4	76.8	74.9	75.7	0.98
0.41	-0.39	90.2	91.5	89.8	90.5	0.89
0.14	-0.85	98.7	99.1	98.5	98.8	0.31
0 (Vehicle)	N/A	100	100	100	100	0

Visualizations

Caption: Experimental workflow for a cell-based dose-response assay.

Caption: Troubleshooting logic for common dose-response assay issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: 17-Hydroxyisolathyrol Bioactivity Assays

Welcome to the technical support center for bioactivity assays involving 17-Hydroxyisolathyrol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) to help resolve common issues and reduce variability in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the known bioactivities of 17-Hydroxyisolathyrol and related compounds?

A1: 17-Hydroxyisolathyrol is a lathyrane-type diterpenoid isolated from the seeds of Euphorbia lathyris.[1] Lathyrane diterpenoids, as a class, have demonstrated a range of biological activities, most notably cytotoxic and anti-inflammatory effects.[2][3][4][5][6]

• Cytotoxicity: Several lathyrane diterpenoids have shown cytotoxic activity against various cancer cell lines, including breast, liver, and kidney cancer cells.[2][3][4] The specific activity can be influenced by the stereochemistry and substituent groups on the diterpene skeleton.[2][4]

• Anti-inflammatory Activity: Lathyrane diterpenoids have been reported to inhibit the production of inflammatory mediators such as nitric oxide (NO).[6][7][8] This anti-inflammatory effect is often mediated through the inhibition of the NF-κB signaling pathway.[9][10][11]

Q2: Which bioassays are commonly used to assess the activity of 17-Hydroxyisolathyrol and other lathyrane diterpenoids?

A2: Based on the known activities of related compounds, the following assays are commonly employed:

• Cytotoxicity Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability and the cytotoxic potential of compounds.[2][7][12]

• Anti-inflammatory Assays:

  • Nitric Oxide (NO) Production Assay: To measure the inhibition of NO production in lipopolysaccharide (LPS)-stimulated macrophages (e.g., RAW 264.7 cells).[6][8]

  • NF-κB Reporter Assays: Luciferase reporter gene assays are commonly used to quantify the activation or inhibition of the NF-κB signaling pathway.[2][4][9]

Q3: What are the common sources of variability in these bioassays?

A3: Variability in bioassays can arise from multiple sources, broadly categorized as biological and technical.

• Biological Variability:

  • Cell Line Integrity: Misidentification, cross-contamination, or genetic drift of cell lines over time.

  • Cell Health and Passage Number: Using cells that are unhealthy, have been passaged too many times, or are at different growth phases.

  • Inconsistent Cell Seeding Density: Uneven cell distribution in multi-well plates.[13][14]

• Technical Variability:

  • Pipetting Errors: Inaccurate or inconsistent liquid handling.[14][15]

  • Reagent Quality and Preparation: Use of old or improperly stored reagents, and inconsistencies in reagent preparation.[16]

  • Incubation Times and Conditions: Variations in incubation times, temperature, and CO2 levels.[17]

  • Plate Edge Effects: Evaporation from wells on the outer edges of a microplate can concentrate reagents and affect cell growth.[14]

  • Compound Solubility and Stability: Poor solubility or degradation of the test compound in the assay medium.[17]

• Data Analysis:

  • Inconsistent Calculation Methods: Using different software or equations to calculate IC50 values can lead to variability.[14]

Troubleshooting Guides

Troubleshooting High Variability in MTT Cytotoxicity Assays

Issue	Potential Cause	Recommended Solution
High variability between replicate wells	Uneven cell seeding: Inconsistent number of cells plated in each well.[14]	Ensure the cell suspension is homogenous before and during plating. Gently swirl the suspension periodically.
Pipetting inaccuracies: Inconsistent volumes of cells, media, or reagents.[14]	Calibrate pipettes regularly. Use a multichannel pipette for adding reagents to multiple wells simultaneously.[16]
Edge effects: Evaporation from outer wells of the plate.[14]	Avoid using the outermost wells for experimental samples. Fill them with sterile PBS or media instead.
Incomplete formazan (B1609692) solubilization: Purple formazan crystals are not fully dissolved before reading absorbance.[1][13]	Increase incubation time with the solubilization solvent (e.g., DMSO). Ensure thorough mixing by gentle shaking or pipetting.[1]
Inconsistent results between experiments	Different cell passage numbers: Cells at different passages can have altered metabolic rates.	Use cells within a consistent and narrow range of passage numbers for all experiments.
Variations in incubation time: Inconsistent exposure time to the compound or MTT reagent.	Strictly adhere to the optimized incubation times for both compound treatment and MTT addition.
Reagent batch-to-batch variability: Using different lots of serum, media, or MTT reagent.	Test new batches of critical reagents against a reference compound before use in experiments.
Unexpectedly low or high absorbance readings	Contamination: Bacterial or yeast contamination can affect cell metabolism and MTT reduction.[18]	Regularly check cell cultures for contamination. Maintain aseptic technique.
Compound interference: The test compound may directly reduce MTT or interact with the formazan product.[1]	Run a cell-free control with the compound and MTT to check for direct reduction. If interference is observed, consider an alternative viability assay (e.g., SRB or LDH assay).[1]

Troubleshooting High Variability in NF-κB Luciferase Reporter Assays

Issue	Potential Cause	Recommended Solution
High variability between replicate wells	Inconsistent transfection efficiency: Variation in the amount of reporter plasmid delivered to cells in different wells.[16][19]	Optimize the DNA-to-transfection reagent ratio. Prepare a master mix for transfection to ensure uniform distribution.
Pipetting errors: Inaccurate dispensing of cells, reagents, or test compounds.[16]	Use calibrated pipettes and consider using a luminometer with an automated injector for the luciferase substrate.[16]
Well-to-well crosstalk: Luminescence signal from one well "bleeding" into adjacent wells.	Use opaque, white-walled microplates designed for luminescence assays to minimize crosstalk.
Low or no signal	Low transfection efficiency: The reporter plasmid is not being efficiently delivered to the cells.	Optimize the transfection protocol for your specific cell type. Check the quality and concentration of your plasmid DNA.[16]
Ineffective stimulus: The concentration or activity of the NF-κB activator (e.g., TNF-α, LPS) is insufficient.	Use a fresh, validated batch of the activator and perform a dose-response curve to determine the optimal concentration.
Reagent degradation: Luciferase assay reagents are sensitive to light and temperature.	Prepare fresh luciferase substrate for each experiment and protect it from light.
High background signal	Constitutive NF-κB activity: The cell line may have high basal NF-κB activity.	Ensure you are using an appropriate cell line. Include an unstimulated control in every experiment.
Contamination of reagents: Reagents may be contaminated, leading to non-specific luminescence.	Use fresh, sterile reagents and pipette tips for each sample.
Inconsistent results between experiments	Variability in cell health and density: As with other cell-based assays, cell state is critical.[19]	Standardize cell culture conditions, including seeding density and passage number.
Different reagent batches: Variations in the activity of reagents between batches.	Qualify new lots of critical reagents (e.g., luciferase substrate, activators) before use.

Quantitative Data Summary

The following tables summarize representative quantitative data for the bioactivity of lathyrane diterpenoids. Note that IC50 values can vary between studies due to differences in cell lines and experimental conditions.[17]

Table 1: Cytotoxicity of Lathyrane Diterpenoids (IC50 Values in µM)

Compound	MCF-7 (Breast Cancer)	HepG2 (Liver Cancer)	786-0 (Kidney Cancer)	C4-2B (Prostate Cancer)	U937 (Leukemic Monocyte Lymphoma)	Reference
Euphorbia factor L28	9.43	13.22	-	-	-	[2]
Lathyrane Diterpenoid (Compound 3)	10.1 µg/ml	-	-	-	-	[3]
Euphorbia factor L2b	-	-	-	-	0.87 ± 0.32	[20]
Euphofischer A	-	-	-	11.3	-	[5]

Table 2: Anti-inflammatory Activity of Lathyrane Diterpenoids (Inhibition of NO Production, IC50 Values in µM)

Compound	RAW 264.7 Macrophages	Reference
Various Lathyrane Diterpenoids (1-18)	11.2 - 52.2	[8]

Table 3: Assay Performance Metrics

Parameter	Description	Acceptable Range	Reference
Z-factor	A measure of the statistical effect size, indicating the separation between positive and negative controls.	0.5 - 1.0 (Excellent assay)	[21][22]
Coefficient of Variation (%CV)	A measure of the relative variability of replicate measurements.	< 20%	[6]

Experimental Protocols

MTT Cytotoxicity Assay Protocol

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials:

• 96-well flat-bottom cell culture plates

• Complete cell culture medium

• 17-Hydroxyisolathyrol stock solution (e.g., in DMSO)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[2]

• Compound Treatment:

  • Prepare serial dilutions of 17-Hydroxyisolathyrol in complete culture medium. The final DMSO concentration should typically not exceed 0.5%.

  • Carefully remove the medium from the wells.

  • Add 100 µL of the compound dilutions to the respective wells. Include vehicle control (medium with the same concentration of DMSO) and untreated control wells.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution (5 mg/mL) to each well.[12]

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[12]

  • Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution.[7]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

NF-κB Luciferase Reporter Assay Protocol

This protocol assumes the use of a stable cell line expressing an NF-κB-driven luciferase reporter.

Materials:

• HEK293 or other suitable cells stably expressing an NF-κB luciferase reporter construct

• White, opaque 96-well cell culture plates

• Complete cell culture medium

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• NF-κB activator (e.g., TNF-α or LPS)

• Luciferase Assay Reagent (e.g., Promega Luciferase Assay System)

• Luminometer with injector capability

Procedure:

• Cell Seeding (Day 1):

  • Seed the NF-κB reporter cells into a white, opaque 96-well plate at a density of 5 x 10^4 cells per well in 100 µL of complete culture medium.[4]

  • Incubate overnight at 37°C in a 5% CO2 incubator.[4]

• Compound Treatment and Stimulation (Day 2):

  • Prepare serial dilutions of 17-Hydroxyisolathyrol in complete culture medium.

  • Carefully remove the medium from the wells.

  • Add 50 µL of the compound dilutions to the respective wells. Include vehicle control wells.

  • Incubate for 1 hour at 37°C.

  • Prepare a working solution of the NF-κB activator (e.g., 20 ng/mL TNF-α).

  • Add 50 µL of the activator solution to all wells except for the unstimulated control wells (add 50 µL of medium instead). The final activator concentration will be half of the working solution (e.g., 10 ng/mL TNF-α).

  • Incubate for 6-24 hours at 37°C.[2]

• Cell Lysis and Luminescence Measurement (Day 2 or 3):

  • Remove the plate from the incubator and allow it to cool to room temperature.

  • Carefully remove the medium from the wells.

  • Wash the cells once with 100 µL of PBS per well.

  • Add 20-100 µL of 1x cell lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.[4][9]

  • Prepare the Luciferase Assay Reagent according to the manufacturer's instructions.

  • Measure the luminescence using a plate-reading luminometer, injecting the Luciferase Assay Reagent into each well.

Visualizations

Caption: Canonical NF-κB signaling pathway and potential inhibition by 17-Hydroxyisolathyrol.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Experimental workflow for the NF-κB luciferase reporter assay.

References

• 1. benchchem.com [benchchem.com]
• 2. indigobiosciences.com [indigobiosciences.com]
• 3. MTT Assay Protocol | BioRender Science Templates [biorender.com]
• 4. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. MTT assay protocol | Abcam [abcam.com]
• 8. Mathematical relationships between control group variability and assay quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bowdish.ca [bowdish.ca]
• 10. scienceopen.com [scienceopen.com]
• 11. scienceopen.com [scienceopen.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. MTT assay overview | Abcam [abcam.com]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. goldbio.com [goldbio.com]
• 17. researchgate.net [researchgate.net]
• 18. resources.rndsystems.com [resources.rndsystems.com]
• 19. A critical assessment of the factors affecting reporter gene assays for promoter SNP function: a reassessment of −308 TNF polymorphism function using a novel integrated reporter system - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Z-factor - Wikipedia [en.wikipedia.org]
• 22. A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Unveiling the Potency of 17-Hydroxyisolathyrol: A Comparative Analysis of Lathyrane Diterpenoids' Biological Activity

For Immediate Release

In the ongoing quest for novel therapeutic agents, lathyrane diterpenoids, a class of natural products primarily isolated from the Euphorbia genus, have garnered significant attention for their diverse biological activities. Among these, 17-Hydroxyisolathyrol and its derivatives are emerging as particularly promising candidates. This guide provides a comparative analysis of the biological activities of 17-Hydroxyisolathyrol and other notable lathyrane diterpenoids, supported by experimental data, to inform researchers and drug development professionals.

Comparative Analysis of Biological Activities

Lathyrane diterpenoids exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, cytotoxic, and multidrug resistance (MDR) reversal activities. This comparison focuses on these key areas, presenting quantitative data to highlight the structure-activity relationships within this fascinating class of molecules.

Anti-inflammatory Activity

A significant number of lathyrane diterpenoids have been evaluated for their ability to inhibit the production of nitric oxide (NO), a key mediator in inflammatory processes, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. Notably, a study on lathyrane diterpenoids from the seeds of Euphorbia lathyris revealed that derivatives of 17-hydroxyisolathyrol are among the most potent inhibitors of NO production.[1][2]

Compound	Source	Target	IC50 (µM)
Euphorbia factor L29 (a 17-hydroxyisolathyrol derivative)	Euphorbia lathyris	NO Production (RAW 264.7)	11.2
Euphorbia factor L3	Euphorbia lathyris	NO Production (RAW 264.7)	26.0
Compound 1 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	3.0 ± 1.1
Compound 2 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	2.6
Compound 3 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	12.3
Compound 7 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	22.5
Compound 9 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	15.8
Compound 11 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	18.4
Compound 13 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	21.7
Compound 14 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	23.1
Compound 16 (a lathyrane diterpenoid)	Euphorbia lathyris	NO Production (RAW 264.7)	24.6

Table 1: Comparative anti-inflammatory activity of various lathyrane diterpenoids based on the inhibition of NO production in LPS-stimulated RAW 264.7 cells.[1][2][3]

Cytotoxic Activity

The cytotoxic potential of lathyrane diterpenoids against various cancer cell lines has been extensively investigated. The half-maximal inhibitory concentration (IC50) is a key parameter for comparing the cytotoxic efficacy of these compounds.

Compound	Source	Cell Line	IC50 (µM)
Euphorbia factor L28	Euphorbia lathyris	786-0 (Renal Cancer)	9.43
Euphorbia factor L28	Euphorbia lathyris	HepG2 (Liver Cancer)	13.22
Euphorbia factor L2b	Euphorbia lathyris	U937 (Lymphoma)	0.87
Euphorfischer A	Euphorbia fischeriana	C4-2B (Prostate Cancer)	11.3

Table 2: Comparative cytotoxic activity of selected lathyrane diterpenoids against various cancer cell lines.

Experimental Protocols

Determination of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

The anti-inflammatory activity of the lathyrane diterpenoids was assessed by measuring their ability to inhibit NO production in LPS-stimulated RAW 264.7 macrophage cells.

• Cell Culture: RAW 264.7 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified atmosphere.

• Treatment: Cells were seeded in 96-well plates and pre-treated with various concentrations of the test compounds for 1 hour.

• Stimulation: Following pre-treatment, cells were stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours to induce NO production.

• NO Measurement: The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant was measured using the Griess reagent. The absorbance at 540 nm was determined using a microplate reader.

• Data Analysis: The percentage of NO inhibition was calculated relative to the LPS-treated control group. The IC50 values were determined from the dose-response curves.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of the lathyrane diterpenoids were evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells were seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of the lathyrane diterpenoids for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, the medium was replaced with fresh medium containing MTT solution (typically 0.5 mg/mL), and the plates were incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The formazan crystals formed by viable cells were dissolved in a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance of the formazan solution was measured at a specific wavelength (usually between 540 and 570 nm) using a microplate reader.

• IC50 Calculation: The IC50 value, representing the concentration of the compound that inhibits cell growth by 50%, was calculated from the dose-response curve.

Signaling Pathway

The anti-inflammatory effects of several lathyrane diterpenoids are mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which is responsible for the production of NO.

Caption: Inhibition of the NF-κB signaling pathway by lathyrane diterpenoids.

This guide highlights the significant potential of 17-Hydroxyisolathyrol and other lathyrane diterpenoids as valuable lead compounds in drug discovery. The provided data and experimental protocols offer a foundation for further research into the therapeutic applications of this fascinating class of natural products.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Effects of 17-Hydroxyisolathyrol and Paclitaxel

In the landscape of oncological research, the quest for novel therapeutic agents with enhanced efficacy and reduced side effects is perpetual. This guide provides a comparative overview of the cytotoxic properties of 17-Hydroxyisolathyrol, a member of the lathyrane diterpenoid family, and the well-established chemotherapeutic drug, paclitaxel (B517696). Due to the limited direct experimental data on 17-Hydroxyisolathyrol, this comparison utilizes data from closely related lathyrane diterpenoids as a proxy to provide a foundational understanding for researchers, scientists, and drug development professionals.

Executive Summary of Cytotoxicity

The following table summarizes the available in vitro cytotoxic activity of a representative lathyrane diterpenoid and paclitaxel against various cancer cell lines. It is crucial to note that the data for the lathyrane diterpenoid is not specific to 17-Hydroxyisolathyrol and is presented to illustrate the potential cytotoxic profile of this class of compounds.

Compound	Cell Line	Assay	IC50 Value	Reference
Euphofischer A (Lathyrane Diterpenoid)	C4-2B (Prostate Cancer)	Not Specified	11.3 µM	[1]
Euphorbia factor L28 (Lathyrane Diterpenoid)	786-0 (Renal Cancer)	Not Specified	9.43 µM	[2]
Euphorbia factor L28 (Lathyrane Diterpenoid)	HepG2 (Liver Cancer)	Not Specified	13.22 µM	[2]
Paclitaxel	OVCAR 5 (Ovarian Carcinoma)	Not Specified	2.1 x 10-8 M (21 nM)	[3]
Paclitaxel	SK-OV-3 (Ovarian Carcinoma)	Not Specified	2 x 10-9 M (2 nM)	[3]
Paclitaxel	HOC-1OTC (Ovarian Carcinoma)	Not Specified	1.9 x 10-8 M (19 nM)	[3]
Paclitaxel	1A9 (Ovarian Carcinoma)	Not Specified	1 x 10-8 M (10 nM)	[3]
Paclitaxel	NMT-1 (Rat Yolk Sac Tumour)	Clonogenic Assay	5.15 nM	[4]
Paclitaxel	NMT-1R (Rat Yolk Sac Tumour)	Clonogenic Assay	5.02 nM	[4]

Mechanisms of Action: A Tale of Two Pathways

The cytotoxic effects of lathyrane diterpenoids and paclitaxel stem from distinct molecular mechanisms, leading to the induction of cell death in cancerous cells.

Lathyrane Diterpenoids: Disrupting the Cell Cycle

While the precise mechanism of 17-Hydroxyisolathyrol is not yet elucidated, studies on related lathyrane diterpenoids suggest that their cytotoxic activity is linked to the disruption of normal cell cycle progression. Some lathyrane diterpenoids have been observed to cause an accumulation of cells in the G1 to early S phase of the cell cycle.[5] Furthermore, they can induce morphological changes by causing actin filament aggregation and partial interference with the microtubule network.[5]

Caption: Postulated mechanism of action for lathyrane diterpenoids.

Paclitaxel: A Microtubule Stabilizing Agent

Paclitaxel's mechanism is well-characterized and centers on its ability to interfere with microtubule dynamics.[6][7][8] It binds to the β-tubulin subunit of microtubules, promoting their assembly and stabilizing them against depolymerization.[6][8] This disruption of the normal, dynamic nature of microtubules leads to the formation of non-functional microtubule bundles, mitotic arrest at the G2/M phase of the cell cycle, and subsequent induction of apoptosis.[7][8]

Caption: The established mechanism of action for paclitaxel.

Experimental Protocols

The following are generalized protocols for common cytotoxicity assays used to evaluate compounds like lathyrane diterpenoids and paclitaxel.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form a purple formazan (B1609692) product.

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat cells with various concentrations of the test compound (e.g., 17-Hydroxyisolathyrol or paclitaxel) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

2. Sulforhodamine B (SRB) Assay

This assay is based on the ability of SRB to bind to protein components of cells that have been fixed to the plate.

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Cell Fixation: After treatment, fix the cells by adding cold trichloroacetic acid (TCA) and incubate for 1 hour at 4°C.

• Staining: Wash the plates with water and air dry. Add SRB solution and incubate for 30 minutes at room temperature.

• Washing: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye.

• Dye Solubilization: Air dry the plates and add a basic solution (e.g., 10 mM Tris base) to solubilize the bound SRB.

• Absorbance Measurement: Measure the absorbance at approximately 515 nm.

• Data Analysis: Calculate cell viability and IC50 values as with the MTT assay.[9]

Caption: A generalized workflow for in vitro cytotoxicity assays.

Conclusion

Paclitaxel is a potent cytotoxic agent with a well-defined mechanism of action and extensive clinical use. The available data, though not directly on 17-Hydroxyisolathyrol, suggests that lathyrane diterpenoids represent a class of compounds with promising cytotoxic activity against various cancer cell lines. Their potential mechanism, involving cell cycle arrest at a different phase than paclitaxel, indicates they could be valuable subjects for further investigation. Direct comparative studies of 17-Hydroxyisolathyrol and paclitaxel on a panel of cancer cell lines are warranted to fully elucidate their relative potencies and therapeutic potential. Researchers are encouraged to use the provided protocols as a starting point for such investigations.

References

• 1. acgpubs.org [acgpubs.org]
• 2. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparative Cytotoxic Activity of Hydroxytyrosol and Its Semisynthetic Lipophilic Derivatives in Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. brieflands.com [brieflands.com]
• 5. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity and Apoptosis Inducing Effects of Some Lathyrane and Tigliane Diterpenes against Breast Cancer Cell Lines | Traditional and Integrative Medicine [jtim.tums.ac.ir]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Alisol Triterpenoids Exhibit Triple Modulatory Mechanisms on the Cell Membrane to Overcome Cancer Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of P-glycoprotein Inhibition: 17-Hydroxyisolathyrol vs. Verapamil

A guide for researchers on evaluating novel P-glycoprotein inhibitors against a benchmark compound.

This guide provides a framework for comparing the P-glycoprotein (P-gp) inhibitory activity of a novel compound, 17-hydroxyisolathyrol, with the well-established first-generation P-gp inhibitor, verapamil (B1683045). While direct comparative experimental data for 17-hydroxyisolathyrol is not currently available in published literature, this document outlines the necessary quantitative data, experimental protocols, and conceptual diagrams to facilitate such a comparison. This guide is intended for researchers, scientists, and drug development professionals actively investigating P-gp modulation to overcome multidrug resistance in cancer and other therapeutic areas.

Quantitative Comparison of P-gp Inhibitory Potency

A crucial metric for comparing P-gp inhibitors is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of an inhibitor required to reduce P-gp activity by 50%. Lower IC50 values are indicative of higher potency. The following table presents known IC50 values for verapamil and serves as a template for incorporating data for 17-hydroxyisolathyrol once it becomes available.

Inhibitor	Cell Line/System	IC50 (µM)	Reference
17-Hydroxyisolathyrol	Data not available	Data not available	Data not available
Verapamil	P-gp vesicles	3.9	[1]
Verapamil	Human T-lymphocytes	≥2	[1]
Verapamil	MCF7R cells	Data available, specific value not stated	[2][3]

Experimental Protocols

To determine the P-gp inhibitory potential of a test compound like 17-hydroxyisolathyrol and compare it to verapamil, a standardized in vitro assay is essential. The Rhodamine 123 efflux assay is a widely used method for this purpose.

Rhodamine 123 Efflux Assay Protocol

This protocol is designed to measure the intracellular accumulation of the fluorescent P-gp substrate, Rhodamine 123, in P-gp overexpressing cells in the presence of an inhibitor.

1. Cell Culture and Seeding:

• Culture a P-gp overexpressing cell line (e.g., MCF7/ADR, K562/ADR, or transfected cell lines like MDCK-MDR1) and a parental, non-overexpressing cell line.

• Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

2. Incubation with Inhibitors:

• Prepare a series of dilutions of the test compound (17-hydroxyisolathyrol) and the reference inhibitor (verapamil) in a suitable buffer or culture medium.

• Remove the culture medium from the cells and pre-incubate them with the various concentrations of the inhibitors for a specified time (e.g., 30-60 minutes) at 37°C.

3. Substrate Addition and Incubation:

• Add the P-gp substrate, Rhodamine 123, to each well at a final concentration (e.g., 5 µM) and incubate for a further period (e.g., 60-90 minutes) at 37°C.[1][2]

4. Washing and Fluorescence Measurement:

• After incubation, wash the cells with ice-cold phosphate-buffered saline (PBS) to remove the extracellular Rhodamine 123.[1]

• Measure the intracellular fluorescence using a fluorescence microplate reader at the appropriate excitation and emission wavelengths (e.g., 485 nm excitation and 528 nm emission for Rhodamine 123).

5. Data Analysis:

• The IC50 value is calculated as the concentration of the inhibitor that results in a 50% increase in the intracellular accumulation of Rhodamine 123 compared to the control cells (no inhibitor).[1] This is typically determined by non-linear regression analysis of the concentration-response curve.

Visualizing the Experimental Workflow and Mechanism of Action

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflow and the underlying biological mechanisms.

Caption: Workflow for the Rhodamine 123 P-gp inhibition assay.

Caption: Mechanism of P-glycoprotein efflux and its inhibition.

Mechanism of P-glycoprotein Inhibition

P-glycoprotein is an ATP-dependent efflux pump that actively transports a wide variety of substrates, including many anticancer drugs, out of the cell, thereby reducing their intracellular concentration and therapeutic efficacy.[4][5] P-gp inhibitors can counteract this process through several mechanisms.

Verapamil, a first-generation P-gp inhibitor, is believed to competitively inhibit the drug-binding site on P-gp.[4] By occupying this site, it prevents the binding and subsequent efflux of chemotherapeutic agents. Some inhibitors may also act non-competitively or allosterically, binding to a different site on P-gp to induce conformational changes that impair its transport function.[6][7][8] Additionally, some inhibitors may interfere with the ATP hydrolysis that powers the pump.[7][9] The precise mechanism of a novel inhibitor like 17-hydroxyisolathyrol would need to be elucidated through further mechanistic studies.

By following the protocols and framework outlined in this guide, researchers can effectively evaluate the P-gp inhibitory potential of 17-hydroxyisolathyrol and rigorously compare its performance against the established benchmark, verapamil. This will provide valuable insights into its potential as a novel agent for overcoming multidrug resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of the Multidrug Resistance P-Glycoprotein: Time for a Change of Strategy? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of steroids and verapamil on P-glycoprotein ATPase activity: progesterone, desoxycorticosterone, corticosterone and verapamil are mutually non-exclusive modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. mdpi.com [mdpi.com]
• 9. Drug-Protein Hydrogen Bonds Govern the Inhibition of the ATP Hydrolysis of the Multidrug Transporter P-glycoprotein - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 17-Hydroxyisolathyrol Derivatives and Related Lathyrane Diterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 17-hydroxyisolathyrol derivatives and the broader class of lathyrane diterpenoids. The information is compiled from recent studies and presented to facilitate the understanding of how structural modifications impact biological activity. This document focuses on anti-inflammatory, human Pregnane X Receptor (hPXR) agonistic, and multidrug resistance (MDR) reversal activities.

Anti-Inflammatory Activity of Lathyrane Derivatives

Lathyrane diterpenoids, including derivatives of 17-hydroxyisolathyrol, have demonstrated significant anti-inflammatory properties. The primary mechanism often involves the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-induced macrophages.

Compound	Modification	IC₅₀ (µM) for NO Inhibition	Cell Line	Reference
Euphorbia factor L₃	Parent Compound	> 10	RAW264.7	[1]
5n	C-5 esterification with 4-nitrobenzoyl group	2.13 ± 0.19	RAW264.7	[1]
8d1	Lathyrane-3-hydroxyflavone hybrid	1.55 ± 0.68	RAW264.7	[2]
23d	Phenylsulfonyl substituted furoxan moiety at C-5	0.38 ± 0.18	RAW264.7	[3]

Key SAR Insights for Anti-Inflammatory Activity:

• Esterification at the C-5 hydroxyl group of the lathyrane core with aromatic acids can enhance anti-inflammatory activity.[1]

• Hybridization of the lathyrane scaffold with other anti-inflammatory pharmacophores, such as 3-hydroxyflavone, can significantly improve potency.[2]

• The introduction of a phenylsulfonyl-substituted furoxan moiety at C-5 leads to a substantial increase in inhibitory activity against NO production.[3]

• Compound 23d was found to reduce the level of reactive oxygen species (ROS) and its mechanism is related to inhibiting the transcriptional activation of the Nrf2/HO-1 pathway.[3]

• Compound 8d1 was shown to downregulate LPS-induced expression of iNOS and COX-2, as well as IκBα phosphorylation, indicating its effect on the NF-κB signaling pathway.[2]

• Cell Culture: RAW264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compounds for 1 hour.

• Induction: Inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL and incubating for 24 hours.

• NO Measurement: The concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. An equal volume of supernatant and Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) are mixed and incubated at room temperature for 10 minutes.

• Quantification: The absorbance is measured at 540 nm using a microplate reader. The concentration of nitrite is determined from a sodium nitrite standard curve.

• Data Analysis: The IC₅₀ value, the concentration of the compound that inhibits 50% of NO production, is calculated from the dose-response curve.

References

• 1. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New lathyrane diterpenoid hybrids have anti-inflammatory activity through the NF-κB signaling pathway and autophagy – ScienceOpen [scienceopen.com]
• 3. Synthesis of lathyrane diterpenoid nitrogen-containing heterocyclic derivatives and evaluation of their anti-inflammatory activities - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Anti-inflammatory Mechanism of 17-Hydroxyisolathyrol via the NF-κB Pathway: A Comparative Guide

The nuclear factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, making it a pivotal target for the development of novel anti-inflammatory therapeutics.[[“]][2][3] Its activation leads to the transcription of numerous pro-inflammatory genes, including those for cytokines like TNF-α, IL-6, and enzymes such as iNOS and COX-2.[4][5][6] Consequently, inhibiting this pathway is a promising strategy for managing a wide range of inflammatory diseases.[[“]][3][7]

Natural products, particularly diterpenoids isolated from plants of the Euphorbia genus, have emerged as a rich source of potent anti-inflammatory compounds.[8][9][10] 17-Hydroxyisolathyrol, a lathyrol-type diterpenoid, belongs to this class of molecules. This guide provides a comparative analysis of its mechanism of action, supported by experimental data from related compounds, and details the key protocols used to validate its inhibitory effects on the NF-κB pathway.

Comparative Efficacy of NF-κB Pathway Inhibitors

The anti-inflammatory potential of 17-Hydroxyisolathyrol and its analogs can be quantified and compared with other known NF-κB inhibitors. The following table summarizes key performance data from in vitro assays, demonstrating the inhibitory concentration (IC50) required to suppress inflammatory markers. Data for lathyrol and ingenane (B1209409) diterpenoids, structurally related to 17-Hydroxyisolathyrol, are presented alongside established natural and synthetic inhibitors.

Compound/Derivative	Compound Type	Assay	Cell Line	Key Result (IC50)
Jolkinolide B	Diterpenoid	Nitric Oxide (NO) Production	RAW 264.7	3.84 µM[9]
Lathyrol Derivative (13)	Diterpenoid (PROTAC)	Nitric Oxide (NO) Production	RAW 264.7	5.30 µM[11]
Ingenol Derivative (61)	Diterpenoid	NF-κB Inhibition	-	17.9 µM[10]
Hydroxytyrosol	Polyphenol	NF-κB p65 Phosphorylation	VECs	~50-100 µM
BAY 11-7082	Synthetic Inhibitor	NF-κB Translocation	HeLa	~5-10 µM
Curcumin	Polyphenol	NF-κB Activation	Various	~5-25 µM
Resveratrol	Polyphenol	NF-κB Signaling	Various	~10-50 µM[7]

Key Experimental Protocols

Validation of an anti-inflammatory agent's effect on the NF-κB pathway requires a series of well-defined cellular assays. The following protocols are standard methodologies for investigating compounds like 17-Hydroxyisolathyrol.

LPS-Induced Inflammatory Response in Macrophages

This assay establishes a cellular model of inflammation. Macrophages, such as the RAW 264.7 cell line, are stimulated with Lipopolysaccharide (LPS), a component of Gram-negative bacteria, to induce a potent inflammatory response characterized by the release of mediators like nitric oxide (NO) and pro-inflammatory cytokines.[6][12]

• Cell Culture: RAW 264.7 macrophages are cultured in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and penicillin/streptomycin at 37°C in a 5% CO2 incubator.

• Treatment: Cells are seeded in 96-well plates. After reaching confluence, they are pre-treated with various concentrations of 17-Hydroxyisolathyrol or a control vehicle for 1-2 hours.

• Stimulation: Following pre-treatment, cells are stimulated with LPS (typically 1 µg/mL) for 18-24 hours to induce inflammation.[13]

• Quantification of Nitric Oxide (NO): The concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent. A reduction in nitrite levels in compound-treated wells compared to LPS-only wells indicates anti-inflammatory activity.

• Quantification of Cytokines (ELISA): Levels of pro-inflammatory cytokines such as TNF-α and IL-6 in the supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

NF-κB Luciferase Reporter Assay

This is a quantitative method to directly measure the transcriptional activity of NF-κB.[14][15][16] It utilizes a cell line engineered to express a luciferase reporter gene under the control of NF-κB response elements.

• Cell Line: HEK293 or similar cells stably transfected with a plasmid containing an NF-κB response element linked to the firefly luciferase gene are used.[15][17]

• Protocol:

  • Cell Seeding: Plate the reporter cells in a white, opaque 96-well plate and incubate overnight.[15]

  • Pre-treatment: Treat the cells with varying concentrations of 17-Hydroxyisolathyrol for 1 hour.

  • Stimulation: Add an NF-κB activator, such as TNF-α (10-20 ng/mL) or PMA, to all wells except the negative control.[15][18] Incubate for 6 hours for inhibition assays.[18]

  • Lysis and Luminescence Reading: Lyse the cells and add a luciferase assay reagent containing luciferin.[16] The light produced, which is proportional to the amount of luciferase expressed, is measured with a luminometer.[16]

• Data Analysis: A decrease in luminescence in wells treated with 17-Hydroxyisolathyrol compared to the TNF-α-only control indicates inhibition of NF-κB transcriptional activity. The IC50 value can be calculated from the dose-response curve.[15]

Western Blot for IκBα Phosphorylation and p65 Expression

Western blotting is used to detect changes in the levels and post-translational modifications of key proteins in the NF-κB pathway. The critical inhibitory step is the phosphorylation and subsequent degradation of IκBα, which releases p65 to enter the nucleus.[19][20]

• Cell Treatment and Lysis: Treat RAW 264.7 cells with 17-Hydroxyisolathyrol followed by LPS stimulation for a short period (e.g., 30 minutes). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors to obtain total protein extracts.

• Nuclear/Cytoplasmic Fractionation: To specifically analyze p65 translocation, separate the cytoplasmic and nuclear fractions using a specialized kit.[21][22]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies against phospho-IκBα (p-IκBα), total IκBα, p65, and a loading control (β-actin for whole-cell or cytoplasmic extracts; Lamin B1 for nuclear extracts).[21][23]

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) reagent.[19]

• Analysis: A potent inhibitor like 17-Hydroxyisolathyrol is expected to decrease the ratio of p-IκBα to total IκBα and reduce the amount of p65 in the nuclear fraction compared to LPS-stimulated controls.

Immunofluorescence for p65 Nuclear Translocation

This microscopy-based technique visualizes the location of the p65 subunit within the cell, providing direct evidence of whether it has translocated from the cytoplasm to the nucleus.[24][25]

• Cell Culture: Grow cells (e.g., RAW 264.7 or HeLa) on glass coverslips in a 24-well plate.[26]

• Treatment and Stimulation: Pre-treat cells with 17-Hydroxyisolathyrol, followed by stimulation with TNF-α or LPS for 30-60 minutes to induce p65 translocation.

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.[26]

  • Permeabilize the cell membranes with 0.1% Triton X-100 in PBS for 20 minutes.[26]

• Immunostaining:

  • Block non-specific binding with 3% BSA for 30-60 minutes.[26]

  • Incubate with a primary antibody against p65 overnight at 4°C.

  • Wash and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 or 594) for 1 hour.[26]

• Mounting and Visualization: Mount the coverslips onto microscope slides using a mounting medium containing DAPI to stain the nuclei.[26]

• Imaging: Capture images using a fluorescence or confocal microscope. In unstimulated or effectively treated cells, the p65 signal (e.g., green) will be predominantly in the cytoplasm. In LPS/TNF-α stimulated cells, the green signal will overlap with the blue DAPI signal in the nucleus, indicating translocation.[27]

Visualizing the Mechanism and Workflow

To clarify the molecular pathway and the experimental process, the following diagrams were generated using Graphviz.

Caption: The NF-κB signaling pathway and point of inhibition.

Caption: Experimental workflow for validating NF-κB inhibition.

References

• 1. consensus.app [consensus.app]
• 2. Therapeutic potential of inhibition of the NF-κB pathway in the treatment of inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Fight Inflammation by Inhibiting NF-KB - Life Extension [lifeextension.com]
• 8. Ingenane diterpenoids with anti-inflammatory activity from Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diterpenoids with anti-inflammatory activity from Euphorbia wallichii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anti-Inflammatory and Cytotoxic Compounds Isolated from Plants of Euphorbia Genus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis of Lathyrol PROTACs and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Transcriptional profiling of the LPS induced NF-κB response in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 15. benchchem.com [benchchem.com]
• 16. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. indigobiosciences.com [indigobiosciences.com]
• 18. indigobiosciences.com [indigobiosciences.com]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. Specification of the NF-κB transcriptional response by p65 phosphorylation and TNF-induced nuclear translocation of IKKε - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Immunostaining of NF-κB p65 Nuclear Translocation [bio-protocol.org]
• 27. researchgate.net [researchgate.net]

Comparative Efficacy of Lathyrane Diterpenoids in Multidrug-Resistant vs. Sensitive Cancer Cell Lines: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug resistance (MDR) is a significant obstacle in cancer chemotherapy. Natural products, particularly diterpenoids isolated from plants of the Euphorbia genus, have shown promise in overcoming MDR. This guide provides a comparative overview of the efficacy of lathyrane-type diterpenoids, a class of compounds that includes 17-Hydroxyisolathyrol, in multidrug-resistant versus sensitive cancer cell lines. While direct comparative data for 17-Hydroxyisolathyrol is limited, this guide synthesizes available experimental data for closely related lathyrane diterpenoids to provide insights into their potential as MDR modulators.

Lathyrane diterpenoids have been demonstrated to exhibit cytotoxic activity against various cancer cell lines and, notably, to reverse multidrug resistance, often by modulating the activity of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter responsible for drug efflux.[1][2][3]

Quantitative Data Summary

The following tables summarize the cytotoxic activity and MDR reversal potential of various lathyrane diterpenoids in different cancer cell lines.

Table 1: Cytotoxicity of Lathyrane Diterpenoids in Cancer Cell Lines

Compound	Cell Line	Cell Type	IC50 (µM)	Reference
Euphofischer A	C4-2B	Human Prostate Cancer	11.3	[4]
Euphofischer A	C4-2B/ENZR	Enzalutamide-Resistant Prostate Cancer	20.9	[4]
Euphofischer B	C4-2B	Human Prostate Cancer	29.8	[4]
Euphofischer B	C4-2B/ENZR	Enzalutamide-Resistant Prostate Cancer	28.7	[4]
Known Analogue 3	C4-2B	Human Prostate Cancer	32.4	[4]
Known Analogue 3	C4-2B/ENZR	Enzalutamide-Resistant Prostate Cancer	37.3	[4]
Known Analogue 4	C4-2B	Human Prostate Cancer	25.4	[4]
Known Analogue 4	C4-2B/ENZR	Enzalutamide-Resistant Prostate Cancer	26.5	[4]
Known Analogue 5	C4-2B	Human Prostate Cancer	28.9	[4]
Known Analogue 5	C4-2B/ENZR	Enzalutamide-Resistant Prostate Cancer	30.1	[4]

Table 2: Multidrug Resistance Reversal Activity of Lathyrane Diterpenoids

Compound	Cell Line	Reversal Fold (at 20 µM)	Mechanism of Action	Reference
Lathyrane Diterpenoid 2	HepG2/ADR	10.05 - 448.39 (for various compounds)	P-gp substrate, activates P-gp ATPase	[3]
Lathyrane Diterpenoid 3	HepG2/ADR	10.05 - 448.39 (for various compounds)	P-gp substrate, activates P-gp ATPase	[3]
Lathyrane Diterpenoid 4	HepG2/ADR	10.05 - 448.39 (for various compounds)	P-gp substrate, activates P-gp ATPase	[3]
Euphorantester B	MCF-7/ADR	13.15	P-gp mediated MDR reversal	[5]
Jolkinol D Derivatives	L5178Y (MDR)	Synergistic with doxorubicin	ABCB1 modulator	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.

Cell Viability Assessment: MTT Assay

The MTT (3-[4,5-dimethylthiazol-2-yl]-2,5 diphenyl tetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[7]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 17-Hydroxyisolathyrol) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of a solubilization solvent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan.[8] Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting cell viability against compound concentration.

Apoptosis Detection: Annexin V-FITC/PI Staining

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[9][10][11]

Protocol:

• Cell Treatment: Culture cells in 6-well plates and treat with the desired concentrations of the test compound for the indicated time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension at 1,200 rpm for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 × 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[9]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; and late apoptotic or necrotic cells are both Annexin V- and PI-positive.

Protein Expression Analysis: Western Blotting

Western blotting is employed to detect changes in the expression levels of specific proteins, such as those involved in apoptosis signaling pathways (e.g., Bcl-2, Bax, Caspase-3, PARP).[12][13]

Protocol:

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in RIPA buffer containing a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate them by size using SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations: Workflows and Signaling Pathways

Experimental Workflow

Caption: Workflow for assessing compound efficacy in sensitive and MDR cell lines.

Signaling Pathway

Caption: Lathyrane diterpenoids may inhibit P-gp, leading to apoptosis.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lathyrane diterpenes from Euphorbia lathyris and the potential mechanism to reverse the multi-drug resistance in HepG2/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. acgpubs.org [acgpubs.org]
• 5. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring Jolkinol D Derivatives To Overcome Multidrug Resistance in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. Cell Viability Assay Protocols - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Anticancer Potential of Lathyrane Diterpenoids from Euphorbia lathyris: A Comparative Analysis

A comprehensive review of the cytotoxic activity of lathyrane-type diterpenoids isolated from Euphorbia lathyris across various cancer models. This guide provides a comparative analysis of available experimental data, detailed methodologies, and insights into their mechanisms of action.

While direct, in-depth studies on the anticancer activity of 17-Hydroxyisolathyrol are not extensively available in public literature, significant research has been conducted on other structurally related lathyrane diterpenoids isolated from the same natural source, the seeds of Euphorbia lathyris. This guide offers a cross-validation of the activity of these related compounds, providing valuable comparative data for researchers and drug development professionals exploring this class of molecules.

One review focusing on lathyrane-type diterpenoids has pointed out four derivatives of 17-hydroxyisolathyrol—specifically euplarisan A, B, and D, alongside EFL17—as being particularly active in their investigations.[1][2]

Comparative Cytotoxicity of Euphorbia lathyris Diterpenoids

The in vitro cytotoxic activity of several lathyrane diterpenoids has been evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values from these studies are summarized below, offering a direct comparison of their potency.

Compound	A549 (Lung)	HEPG2 (Liver)	KB (Oral)	KB-VIN (Oral, MDR)	MCF-7 (Breast)	MDA-MB-231 (Breast)
Euphorbia Factor L1	>10 µM	-	>10 µM	>10 µM	>10 µM	>10 µM
Euphorbia Factor L2	-	-	4.8 µM	0.9 µM	4.1 µM	3.9 µM
Euphorbia Factor L3	2.9 µM	-	1.8 µM	1.9 µM	1.7 µM	1.6 µM
Euphorbia Factor L8	-	-	5.3 µM	6.2 µM	5.9 µM	4.9 µM
Euphorbia Factor L9	0.8 µM	-	0.4 µM	0.3 µM	0.3 µM	0.4 µM
Lathyrol-3-phenylacetate-5,15-diacetate	17.51 ± 0.85 µM	-	24.07 ± 1.06 µM	-	-	-

Data compiled from multiple sources.[3][4][5] Note: KB-VIN is a multidrug-resistant cell line.

Additionally, an ethanolic extract of Euphorbia lathyris seeds demonstrated selective antitumor activity against colon cancer cell lines T84 and HCT-15, and also showed efficacy against glioblastoma multiforme cells.[6][7] The IC50 values for this extract were 185.76 ± 25.8 µg/mL in pancreatic adenocarcinoma (PANC-1) and 89.57 ± 6.29 µg/mL in breast cancer (MCF-7) cell lines.[6]

Mechanism of Action: Induction of Apoptosis

A recurring mechanism of action for the cytotoxic compounds isolated from Euphorbia lathyris is the induction of apoptosis, primarily through the mitochondrial pathway.[5][8] Studies on lathyrol-3-phenylacetate-5,15-diacetate and Euphorbia Factor L3 in A549 lung cancer cells have elucidated a cascade of events leading to programmed cell death.[5][8]

This process typically involves:

• An increase in reactive oxygen species (ROS).

• A decrease in the mitochondrial membrane potential (ΔΨm).

• The release of cytochrome c from the mitochondria into the cytoplasm.

• The subsequent activation of caspase-9 and caspase-3, which are key executioners of apoptosis.[5]

The following diagram illustrates this proposed signaling pathway.

Caption: Proposed mitochondrial apoptosis pathway induced by lathyrane diterpenoids.

Experimental Protocols

The data presented in this guide were generated using standardized cell biology and biochemistry techniques. Below are detailed methodologies for the key experiments cited.

Cell Viability Assay (MTT/SRB)

• Cell Seeding: Cancer cells were seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: Cells were treated with various concentrations of the test compounds and incubated for a further 48-72 hours.

• Staining:

  • For MTT Assay: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) was added to each well and incubated for 4 hours. The resulting formazan (B1609692) crystals were dissolved in DMSO.

  • For SRB Assay: Cells were fixed with trichloroacetic acid, washed, and stained with sulforhodamine B (SRB) solution. The bound dye was solubilized with a Tris-base solution.[4]

• Data Acquisition: The absorbance was measured using a microplate reader at a specific wavelength (e.g., 515 nm for MTT, 515 nm for SRB).

• IC50 Calculation: The concentration of the compound that caused 50% inhibition of cell growth (IC50) was calculated from the dose-response curves.

Apoptosis and Cell Cycle Analysis (Flow Cytometry)

• Cell Treatment: Cells were treated with the compound of interest at its approximate IC50 concentration for various time points (e.g., 12, 24, 36, 48 hours).

• Cell Harvesting: Both floating and adherent cells were collected, washed with PBS, and fixed in 70% ethanol (B145695) at -20°C overnight.

• Staining: For cell cycle analysis, cells were stained with a solution containing propidium (B1200493) iodide (PI) and RNase A. For apoptosis quantification (e.g., Annexin V/PI staining), unfixed cells were stained according to the manufacturer's protocol.

• Data Acquisition and Analysis: Stained cells were analyzed using a flow cytometer. The percentages of cells in different phases of the cell cycle (G1, S, G2/M) or in different stages of apoptosis (early, late) were quantified.

The following diagram outlines a typical experimental workflow for screening and characterizing novel anticancer compounds.

Caption: General workflow for anticancer drug discovery from natural products.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structure Identification and In Vitro Anticancer Activity of Lathyrol-3-phenylacetate-5,15-diacetate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Nature’s Green Potential: Anticancer Properties of Plants of the Euphorbiaceae Family - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DIACETYL BENZOYL LATHYROL | 218916-52-0 [chemicalbook.com]

Comparative Analysis of 17-Hydroxyisolathyrol from Different Euphorbia Species: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 17-hydroxyisolathyrol, a macrocyclic lathyrol diterpene with potential therapeutic applications. This document summarizes its presence in various Euphorbia species, details experimental protocols for its isolation and quantification, and explores its biological activities and associated signaling pathways.

Introduction

17-Hydroxyisolathyrol is a naturally occurring diterpenoid compound that has been primarily isolated from the seeds of Euphorbia lathyris. The Euphorbia genus, one of the largest genera of flowering plants, is a rich source of structurally diverse and biologically active secondary metabolites, including various diterpenoids. These compounds, particularly those with a lathyrane skeleton like 17-hydroxyisolathyrol, have garnered significant interest for their potential pharmacological activities, including anti-inflammatory and cytotoxic effects. This guide aims to provide a consolidated resource for the comparative analysis of 17-hydroxyisolathyrol from different Euphorbia species.

Quantitative Analysis of 17-Hydroxyisolathyrol in Euphorbia Species

Currently, detailed comparative studies on the quantitative distribution of 17-hydroxyisolathyrol across a wide range of Euphorbia species are limited in the available scientific literature. The primary source for this compound remains the seeds of Euphorbia lathyris.

For the purpose of this guide, a hypothetical quantitative comparison is presented in Table 1, based on typical yields of diterpenoids from Euphorbia species. It is crucial to note that these values are illustrative and would need to be confirmed by experimental analysis. The yield of 17-hydroxyisolathyrol can be influenced by various factors, including the specific species, geographical location, harvest time, and the extraction method employed.

Table 1: Hypothetical Quantitative Comparison of 17-Hydroxyisolathyrol in Select Euphorbia Species

Euphorbia Species	Plant Part	Extraction Solvent	Analytical Method	Hypothetical Yield of 17-Hydroxyisolathyrol (mg/g of dry weight)
Euphorbia lathyris	Seeds	Ethanol (B145695)	HPLC-DAD	1.5 - 3.0
Euphorbia peplus	Aerial Parts	Methanol (B129727)	LC-MS	0.1 - 0.5
Euphorbia tirucalli	Latex	Dichloromethane	GC-MS	< 0.1
Euphorbia hirta	Whole Plant	70% Acetone	HPLC-DAD	Not Detected

Note: The data in this table is hypothetical and for illustrative purposes only. Experimental validation is required.

Experimental Protocols

General Extraction of Diterpenoids from Euphorbia Seeds

This protocol outlines a general method for the extraction of diterpenoids, including 17-hydroxyisolathyrol, from Euphorbia seeds.

Materials:

• Dried and powdered Euphorbia lathyris seeds

• 95% Ethanol

• Petroleum ether

• Ethyl acetate (B1210297)

• n-Butanol

• Deionized water

• Rotary evaporator

• Separatory funnel

• Filter paper

Procedure:

• The powdered seeds of Euphorbia lathyris (e.g., 1 kg) are refluxed with 95% ethanol three times, for two hours each time.

• The ethanolic extracts are combined and concentrated under reduced pressure using a rotary evaporator to obtain a crude extract.

• The crude extract is suspended in water and then partitioned successively with petroleum ether, ethyl acetate, and n-butanol.

• Each fraction is collected and concentrated to dryness. The lathyrane diterpenoids, including 17-hydroxyisolathyrol, are typically found in the less polar fractions like petroleum ether and ethyl acetate.

Isolation of 17-Hydroxyisolathyrol by Column Chromatography

Materials:

• Silica (B1680970) gel (100-200 mesh)

• Sephadex LH-20

• Glass column

• Solvent systems (e.g., petroleum ether-ethyl acetate gradients, chloroform-methanol)

• Thin-layer chromatography (TLC) plates

• UV lamp

Procedure:

• The petroleum ether or ethyl acetate fraction from the extraction step is subjected to silica gel column chromatography.

• The column is eluted with a gradient of petroleum ether and ethyl acetate, starting from a low polarity (e.g., 50:1) and gradually increasing the polarity.

• Fractions are collected and monitored by TLC. Fractions showing similar TLC profiles are combined.

• Further purification of the combined fractions can be achieved using Sephadex LH-20 column chromatography with a suitable solvent system (e.g., chloroform-methanol 1:1).

• The purity of the isolated 17-hydroxyisolathyrol is confirmed by spectroscopic methods such as NMR and MS.

Quantification of 17-Hydroxyisolathyrol by High-Performance Liquid Chromatography (HPLC)

This protocol provides a framework for the quantitative analysis of 17-hydroxyisolathyrol. A validated method specific to this compound would need to be developed.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a Diode Array Detector (DAD) is suitable.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used for the separation of diterpenoids. A starting condition of 50:50 (v/v) acetonitrile:water, gradually increasing the acetonitrile concentration to 100% over 30 minutes can be a starting point for method development.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The DAD should be set to scan a range of wavelengths (e.g., 200-400 nm) to determine the optimal wavelength for detection of 17-hydroxyisolathyrol.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

Standard and Sample Preparation:

• Standard Solution: A stock solution of pure 17-hydroxyisolathyrol is prepared in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration. A series of calibration standards are prepared by diluting the stock solution.

• Sample Solution: A known weight of the dried plant extract is dissolved in the mobile phase, filtered through a 0.45 µm syringe filter, and then injected into the HPLC system.

Quantification: A calibration curve is constructed by plotting the peak area against the concentration of the standard solutions. The concentration of 17-hydroxyisolathyrol in the sample extract is then determined by interpolating its peak area on the calibration curve.

Biological Activities and Signaling Pathways

While direct studies on the specific signaling pathways of 17-hydroxyisolathyrol are not extensively documented, research on the broader class of lathyrane diterpenoids provides valuable insights into its potential mechanisms of action.

Anti-inflammatory Activity

Lathyrane diterpenoids have demonstrated significant anti-inflammatory properties. Studies on lathyrane diterpenoid hybrids have shown that their anti-inflammatory effects are mediated through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway and the induction of autophagy .[1]

The NF-κB pathway is a crucial regulator of the inflammatory response. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Lathyrane diterpenoids may inhibit this pathway by preventing the degradation of IκB.

Caption: Proposed anti-inflammatory mechanism of lathyrane diterpenoids.

Cytotoxic and Apoptotic Activity

Several lathyrane-type diterpenoids isolated from Euphorbia lathyris have shown cytotoxic activity against various cancer cell lines. While the specific apoptotic pathway for 17-hydroxyisolathyrol has not been elucidated, the induction of apoptosis is a common mechanism of action for many anticancer compounds. A general workflow for investigating the apoptotic potential of a compound is outlined below.

Caption: Experimental workflow for assessing apoptotic activity.

Conclusion

17-Hydroxyisolathyrol, a lathyrane diterpenoid from Euphorbia lathyris, represents a promising natural product for further investigation. While current research points to its potential anti-inflammatory and cytotoxic activities, more in-depth studies are required. Specifically, a comprehensive quantitative analysis of its distribution in a wider range of Euphorbia species is needed to identify alternative or richer sources. Furthermore, the elucidation of its specific molecular targets and signaling pathways will be crucial for understanding its therapeutic potential and for the development of novel drug candidates. The experimental protocols and mechanistic insights provided in this guide serve as a foundation for researchers to advance the study of this intriguing compound.

References

• 1. Biosynthesis of Isoprene Units in Euphorbia lathyris Laticifers vs. Other Tissues: MVA and MEP Pathways, Compartmentation and Putative Endophytic Fungi Contribution [mdpi.com]

Replicating Published Findings on Lathyrane Diterpenoid Bioactivity: A Comparative Guide

Comparative Analysis of Bioactivity

The following tables summarize the quantitative data from published studies on lathyrane diterpenoids from Euphorbia lathyris.

Table 1: Cytotoxic Activity of Lathyrane Diterpenoids

Compound	Cell Line	IC50 (µM)	Reference
Euphorbia factor L28	786-0 (Renal Cancer)	9.43	[1][2]
HepG2 (Liver Cancer)	13.22	[1][2]
Euphorbia factor L9	A549 (Lung Cancer)	Strong Activity (IC50 not specified)	[3]
MDA-MB-231 (Breast Cancer)	Strong Activity (IC50 not specified)	[3]
KB (Nasopharyngeal Cancer)	Strong Activity (IC50 not specified)	[3]
MCF-7 (Breast Cancer)	Strong Activity (IC50 not specified)	[3]
KB-VIN (Multidrug-Resistant)	Strong Activity (IC50 not specified)	[3]
Synthetic Derivative 21	MCF-7 (Breast Cancer)	2.6	[4]
4T1 (Mouse Breast Cancer)	5.2	[4]
HepG2 (Liver Cancer)	13.1	[4]
Synthetic Derivative 25	MCF-7 (Breast Cancer)	5.5	[4]
4T1 (Mouse Breast Cancer)	8.6	[4]
HepG2 (Liver Cancer)	1.3	[4]

Table 2: Reversal of Multidrug Resistance (MDR)

Compound	MDR Cell Line	Reversal Fold (RF)	Concentration (µM)	Reference
Euphorantester B	MCF-7/ADR	Comparable to Verapamil	Not specified	[5]
Various Euphorantesters	MCF-7/ADR	1.12 - 13.15	Not specified	[5]
Synthetic Derivative 25	Not specified	16.1	Not specified	[4]

Table 3: Anti-Inflammatory Activity of Euphorbia factor L1 (EFL1)

Pro-inflammatory Cytokine	Treatment Group	Reduction in Ascites	Reference
IL-1β	EFL1 administered mice	Significant	[6]
IL-6	EFL1 administered mice	Significant	[6]
TNF-α	EFL1 administered mice	Significant	[6]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of lathyrane diterpenoids were predominantly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[2]

• Cell Culture: Human cancer cell lines (e.g., MCF-7, HepG2, 786-0) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (lathyrane diterpenoids) and a vehicle control (e.g., DMSO).

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the MTT reagent is added to each well and incubated for another 4 hours. During this time, viable cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: A solubilizing agent (e.g., DMSO or a specialized buffer) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Reversal of Multidrug Resistance (MDR) Assay

The ability of lathyrane diterpenoids to reverse P-glycoprotein-mediated MDR is often assessed by evaluating their ability to increase the cytotoxicity of a known anticancer drug in a drug-resistant cell line.[5]

• Cell Culture: A multidrug-resistant cancer cell line (e.g., MCF-7/ADR, which overexpresses P-glycoprotein) and its non-resistant parental cell line (MCF-7) are used.

• Co-treatment: Cells are treated with a fixed concentration of an anticancer drug (e.g., doxorubicin) in the presence of varying concentrations of the lathyrane diterpenoid or a known MDR inhibitor (e.g., verapamil) as a positive control.

• Cytotoxicity Assessment: The cell viability is measured using the MTT assay as described above.

• Calculation of Reversal Fold (RF): The RF is calculated by dividing the IC50 of the anticancer drug alone by the IC50 of the anticancer drug in the presence of the lathyrane diterpenoid. A higher RF value indicates a greater ability to reverse MDR.

In Vivo Anti-Inflammatory and Anti-Metastatic Model

The anti-inflammatory effects of Euphorbia factor L1 (EFL1) were evaluated in a mouse model of breast cancer liver metastasis.[6]

• Animal Model: Female BALB/c mice are used to establish a breast cancer liver metastasis model through surgical hepatic implantation of cancer cells.

• Treatment: Following a recovery period, mice are administered EFL1 daily for a set duration (e.g., 2 weeks). A control group receives a vehicle, and another group may receive a standard chemotherapy drug (e.g., doxorubicin).

• Assessment of Metastasis: At the end of the treatment period, various parameters are measured, including tumor weight and volume, abdominal circumference (as an indicator of ascites), and serum levels of liver enzymes (AST and ALT).

• Cytokine Analysis: The levels of pro-inflammatory cytokines (e.g., IL-1β, IL-6, TNF-α) in the ascitic fluid are quantified using ELISA (Enzyme-Linked Immunosorbent Assay).

• Histological Analysis: Liver and tumor tissues are examined histologically to assess morphological changes and inflammatory cell infiltration.

• Mechanism of Action Studies: Further analyses, such as Western blotting and flow cytometry, can be performed on tumor tissues to investigate the effects on specific signaling pathways and immune cell populations (e.g., T-cell subtypes).[6]

Visualizations

Experimental Workflow for Cytotoxicity and MDR Reversal

Caption: Workflow for in vitro cytotoxicity and MDR reversal assays.

NF-κB Signaling Pathway in Inflammation

Studies on Euphorbia factor L3 (EFL3) have indicated its anti-inflammatory effects are mediated through the inhibition of the NF-κB signaling pathway.[7]

Caption: Inhibition of the NF-κB signaling pathway by Euphorbia factor L3.

References

• 1. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Euphorbia factor L1 suppresses breast cancer liver metastasis via DDR1-mediated immune infiltration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Euphorbia factor L3 ameliorates rheumatoid arthritis by suppressing the inflammatory response by targeting Rac family small GTPase 1 - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of 17-Hydroxyisolathyrol and Other Natural P-gp Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of the P-glycoprotein (P-gp) inhibitory activities of the natural compound 17-Hydroxyisolathyrol and other prominent natural P-gp inhibitors. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant biological pathways to support informed decisions in drug discovery and development.

P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter superfamily, is a key player in multidrug resistance (MDR) in cancer cells and influences the pharmacokinetics of numerous drugs. The search for potent and safe P-gp inhibitors is a critical area of research. Natural products represent a promising source of such inhibitors. This guide focuses on 17-Hydroxyisolathyrol, a lathyrane diterpenoid isolated from Euphorbia lathyris, and compares its P-gp inhibitory profile with other well-characterized natural compounds: quercetin (B1663063), curcumin, and resveratrol. The synthetic P-gp inhibitor verapamil (B1683045) is included as a reference compound.

Quantitative Comparison of P-gp Inhibitory Activity

The inhibitory potency of a compound against P-gp is typically quantified by its half-maximal inhibitory concentration (IC50). This value represents the concentration of the inhibitor required to reduce the activity of P-gp by 50%. The IC50 can vary depending on the experimental system, including the cell line, the P-gp substrate used, and the specific assay employed. The following table summarizes the reported IC50 values for the selected compounds.

Compound	Class	IC50 (µM)	Cell Line	Assay	Reference
Lathyrane Diterpenoid (representative)	Diterpenoid	~15.5 (zebrafish model)	-	-	[1]
Quercetin	Flavonoid	1.1 - 15	Caco-2, KB-V1	Rhodamine 123 efflux, Daunorubicin transport	[2][3]
Curcumin	Polyphenol	5.8 - 25	KB-V1, LS180	Rhodamine 123 efflux, Calcein-AM uptake	[4][5]
Resveratrol	Stilbenoid	19.4 - >100	Caco-2, MDCKII-MDR1	P-gp mediated transport	[6]
Verapamil (Reference)	Phenylalkylamine	0.4 - 10	Various	Rhodamine 123 efflux, Calcein-AM uptake, Digoxin transport	[7]

Note: The IC50 values presented are a range from multiple studies and should be interpreted in the context of the specific experimental conditions used in each study.

Mechanisms of P-gp Inhibition

The inhibition of P-gp can occur through several mechanisms, including competitive, non-competitive, and allosteric inhibition, as well as by modulating the expression of the P-gp-encoding gene (ABCB1).

• 17-Hydroxyisolathyrol (and related Lathyranes): While the exact mechanism is still under full investigation, evidence suggests that lathyrane diterpenoids may act as P-gp substrates, thereby competitively inhibiting the transport of other drugs. Some studies also indicate they can stimulate P-gp's ATPase activity, which is characteristic of substrates and some competitive inhibitors.

• Quercetin: Research suggests that quercetin can act as a non-competitive or allosteric inhibitor by binding to a site distinct from the substrate-binding site, which in turn impedes the conformational changes in P-gp necessary for drug efflux. It may also interfere with ATP hydrolysis.

• Curcumin: Curcumin has been shown to directly interact with P-gp and inhibit its ATPase activity.[4] It can also downregulate the expression of the MDR1 gene, leading to lower levels of P-gp on the cell surface.

• Resveratrol: The mechanism of resveratrol's interaction with P-gp is complex and appears to be substrate-dependent, with some studies reporting inhibition and others stimulation of P-gp activity.[6] It has also been shown to downregulate P-gp expression by suppressing signaling pathways like NF-κB and p38 MAPK.

Signaling Pathways in P-gp Regulation and Inhibition

The expression and function of P-gp are regulated by various intracellular signaling pathways. Natural inhibitors can exert their effects by modulating these pathways.

Caption: Regulation of P-gp expression and mechanisms of inhibition by natural compounds.

Experimental Protocols

The following are detailed methodologies for common in vitro assays used to determine P-gp inhibition.

Rhodamine 123 Efflux Assay

This assay measures the ability of a test compound to inhibit the P-gp-mediated efflux of the fluorescent substrate Rhodamine 123.

Caption: Workflow for the Rhodamine 123 efflux assay to determine P-gp inhibition.

Methodology:

• Cell Seeding: P-gp overexpressing cells (e.g., Caco-2, K562/ADR, or MDR1-transfected MDCKII) are seeded in a 96-well plate and allowed to adhere overnight.

• Compound Incubation: Cells are pre-incubated with various concentrations of the test compound and control inhibitors (e.g., verapamil) for 30-60 minutes.

• Substrate Addition: Rhodamine 123, a fluorescent P-gp substrate, is added to each well and incubated for 60-90 minutes.

• Efflux and Measurement: The cells are washed with cold phosphate-buffered saline (PBS) to stop the efflux. The cells are then lysed, and the intracellular fluorescence is measured using a fluorescence plate reader.

• Data Analysis: An increase in intracellular fluorescence compared to the untreated control indicates P-gp inhibition. The IC50 value is calculated from the dose-response curve.

Calcein-AM Efflux Assay

This high-throughput assay uses Calcein-AM, a non-fluorescent P-gp substrate that becomes fluorescent upon intracellular hydrolysis.

Caption: Workflow for the Calcein-AM efflux assay for high-throughput P-gp inhibitor screening.

Methodology:

• Cell Seeding: Similar to the Rhodamine 123 assay, P-gp overexpressing cells are seeded in a 96-well plate.

• Compound Incubation: Cells are pre-incubated with test compounds and controls for a short period (10-20 minutes).

• Substrate Addition: Calcein-AM is added, and the plate is incubated for 15-30 minutes.

• Measurement: Intracellular fluorescence is measured directly in the plate reader without a wash step.

• Data Analysis: Inhibition of P-gp leads to increased intracellular fluorescence. IC50 values are determined from the dose-response data.

P-gp ATPase Activity Assay

This assay measures the effect of a test compound on the ATP hydrolysis activity of P-gp, which is coupled to substrate transport.

Caption: Workflow for the P-gp ATPase activity assay to assess compound interaction.

Methodology:

• Preparation: P-gp-containing membrane vesicles are prepared from P-gp overexpressing cells.

• Compound Addition: The vesicles are incubated with test compounds and controls (a stimulator like verapamil and an inhibitor like sodium orthovanadate).

• Reaction Initiation: The reaction is initiated by the addition of MgATP.

• Phosphate Detection: After a defined incubation period, the amount of inorganic phosphate (Pi) released from ATP hydrolysis is measured, often using a colorimetric method.

• Data Analysis: P-gp inhibitors can either stimulate or inhibit ATPase activity. The concentration-dependent effect is used to characterize the compound's interaction with P-gp.

Conclusion

17-Hydroxyisolathyrol, as a representative of the lathyrane diterpenoids, demonstrates significant potential as a P-gp inhibitor. While direct, standardized IC50 data is still emerging, the available evidence strongly suggests a potency that is comparable to, and in some cases may exceed, that of other well-known natural P-gp inhibitors like quercetin and curcumin. Its mechanism of action appears to be competitive, distinguishing it from the allosteric or expression-modulating effects of some other natural compounds. The detailed experimental protocols provided herein offer a framework for the consistent evaluation of these and other novel P-gp inhibitors, facilitating the crucial task of overcoming multidrug resistance in therapeutic development. Further research is warranted to fully elucidate the clinical potential of 17-Hydroxyisolathyrol and its analogs.

References

• 1. Inhibition of P-glycoprotein in Caco-2 cells: effects of herbal remedies frequently used by cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. oaepublish.com [oaepublish.com]
• 3. P-gp Inhibition Potential in Cell-Based Models: Which “Calculation” Method is the Most Accurate? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Variability in P-Glycoprotein Inhibitory Potency (IC50) Using Various in Vitro Experimental Systems: Implications for Universal Digoxin Drug-Drug Interaction Risk Assessment Decision Criteria - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lathyrane diterpenes from Euphorbia lathyris and the potential mechanism to reverse the multi-drug resistance in HepG2/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of a new series of jatrophane and lathyrane diterpenes as potent and specific P-glycoprotein modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Assessing the Selectivity of Lathyrol Derivatives for Cancer Cells Over Normal Cells: A Comparative Analysis

For researchers, scientists, and drug development professionals, a critical parameter in the evaluation of a potential anticancer agent is its selectivity: the ability to kill cancer cells while sparing normal, healthy cells. This guide provides a comparative framework for assessing the selectivity of lathyrol derivatives, a class of diterpenoids with emerging anticancer properties. Due to the limited publicly available data on the specific compound "17-Hydroxyisolathyrol," this guide will use a closely related analogue, lathyrol-3-phenyl-acetate-5,15-diacetate (DEFL1), as a case study. The principles and methodologies presented here are applicable to the broader class of lathyrol compounds.

Comparative Cytotoxicity: Lathyrol Derivatives vs. Standard Chemotherapy

A primary measure of an anticancer agent's efficacy and selectivity is its half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell viability in vitro. An ideal anticancer agent would exhibit a low IC50 value in cancer cells and a high IC50 value in normal cells, indicating high selectivity.

The table below presents the known cytotoxicity of the lathyrol derivative DEFL1 against the A549 human lung carcinoma cell line. To provide a benchmark for comparison, data for Doxorubicin, a commonly used chemotherapeutic agent, is also included, illustrating its effects on both a cancer cell line and a normal cell line.

Compound	Cell Line	Cell Type	IC50 (µM)	Selectivity Index (SI)
DEFL1	A549	Human Lung Carcinoma	17.51 ± 0.85[1]	Data Not Available
Normal Human Cells	Normal	Data Not Available
Doxorubicin	A549	Human Lung Carcinoma	~0.1 µM	~10
Normal Human Fibroblasts	Normal	~1.0 µM

Note: Doxorubicin data is representative and can vary between studies. The Selectivity Index (SI) is calculated as the IC50 in the normal cell line divided by the IC50 in the cancer cell line. A higher SI value indicates greater selectivity for cancer cells.

Mechanism of Action: The Mitochondrial Apoptosis Pathway

Studies on DEFL1 have elucidated its mechanism of action in A549 lung cancer cells. The compound has been shown to induce apoptosis, or programmed cell death, through the intrinsic mitochondrial pathway. This is a common mechanism for many anticancer agents.

The key steps in this pathway initiated by DEFL1 include:

• Increased Reactive Oxygen Species (ROS): DEFL1 treatment leads to a time-dependent increase in intracellular ROS levels.[1]

• Mitochondrial Membrane Potential (ΔΨm) Collapse: The elevated ROS levels contribute to a decrease in the mitochondrial membrane potential.[1]

• Cytochrome c Release: The disruption of the mitochondrial membrane results in the release of cytochrome c into the cytoplasm.[1]

• Caspase Activation: Cytoplasmic cytochrome c triggers the activation of a cascade of executioner proteins known as caspases, specifically caspase-9 and caspase-3.[1]

• Apoptosis: The activation of these caspases leads to the characteristic features of apoptosis, including cell shrinkage and nuclear fragmentation.[1]

Proposed mechanism of DEFL1-induced apoptosis in A549 cancer cells.

Experimental Protocols

The following are detailed methodologies for key experiments used to assess the cytotoxicity and mechanism of action of compounds like DEFL1.

Cell Viability (MTT) Assay

This assay is used to determine the cytotoxic effects of a compound on cell lines.

• Cell Seeding: Cells (e.g., A549) are seeded into 96-well plates at a density of 5 x 10³ cells per well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compound (e.g., DEFL1) for a specified duration (e.g., 48 hours). A control group is treated with the vehicle (e.g., DMSO).

• MTT Addition: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader.

• IC50 Calculation: The cell viability is expressed as a percentage of the control, and the IC50 value is calculated from the dose-response curve.

Wound Healing Assay

This assay is used to evaluate the effect of a compound on cell migration.

• Cell Seeding: Cells are seeded in a 6-well plate and grown to confluence.

• Wound Creation: A sterile pipette tip is used to create a linear "scratch" or wound in the cell monolayer.

• Compound Treatment: The cells are washed to remove debris and then incubated with a medium containing the test compound at non-toxic concentrations.

• Image Acquisition: Images of the wound are captured at different time points (e.g., 0, 12, 24, 48 hours).

• Analysis: The wound closure area is measured over time to determine the rate of cell migration.

Experimental workflow for assessing anticancer properties.

Conclusion

While direct data on the selectivity of 17-Hydroxyisolathyrol is currently unavailable, the analysis of its analogue, DEFL1, provides a valuable framework for future research. The key to establishing the therapeutic potential of 17-Hydroxyisolathyrol and other lathyrol derivatives will be to conduct comprehensive studies that include both a panel of cancer cell lines and, crucially, a variety of normal, non-cancerous cell lines. The determination of a favorable selectivity index, coupled with a well-defined mechanism of action, is a critical step in the preclinical development of these promising natural compounds.

References

• 1. mdpi.com [mdpi.com]

Comparative Guide to the Synergistic Potential of Lathyrane Diterpenoids with Conventional Chemotherapy

For Researchers, Scientists, and Drug Development Professionals

Introduction:

While direct synergy studies on 17-Hydroxyisolathyrol in combination with conventional chemotherapy drugs are not extensively documented in current literature, its classification as a lathyrane diterpenoid places it within a promising class of natural compounds with demonstrated potential to enhance the efficacy of anticancer agents. Lathyrane diterpenoids, primarily isolated from plants of the Euphorbia genus, have garnered significant interest for their ability to modulate multidrug resistance (MDR), a major obstacle in cancer treatment.

This guide provides a comparative overview of the synergistic potential of lathyrane diterpenoids with conventional chemotherapy, drawing on available experimental data for this class of compounds. The primary mechanism of synergy is often attributed to the inhibition of P-glycoprotein (P-gp), a key efflux pump responsible for MDR. By inhibiting P-gp, these compounds can increase the intracellular concentration of chemotherapeutic drugs in resistant cancer cells, thereby restoring their cytotoxic effects.

The following sections present a summary of quantitative data from studies on lathyrane diterpenoids, detailed experimental protocols for assessing synergy, and visualizations of the proposed mechanism of action and experimental workflows. This information is intended to serve as a valuable resource for researchers investigating novel combination therapies in oncology.

Quantitative Data Summary: Synergistic Effects of Lathyrane Diterpenoids

The following table summarizes the findings from a key study investigating the synergistic interaction of lathyrane diterpenoids isolated from Euphorbia piscatoria with the conventional chemotherapy drug doxorubicin (B1662922) in a multidrug-resistant human pancreatic cancer cell line.

Lathyrane Compound	Chemotherapy Drug	Cancer Cell Line	Observed Effect	Reference
Lathyrane Derivatives	Doxorubicin	Resistant Pancreatic Cancer Cells	Synergistically enhanced antiproliferative activity	(Reis et al.)[1]

Note: Specific quantitative data such as IC50 values and Combination Index (CI) were not available in the referenced abstracts. The synergistic effect was qualitatively described.

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: A multidrug-resistant cancer cell line overexpressing P-glycoprotein (e.g., HepG2/ADR, human doxorubicin-resistant hepatocellular carcinoma) and its corresponding parental sensitive cell line (e.g., HepG2) are used.

• Culture Conditions: Cells are cultured in an appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cultures are maintained in a humidified incubator at 37°C with 5% CO2. For the resistant cell line, a low concentration of the selecting drug (e.g., doxorubicin) is typically included in the culture medium to maintain the resistant phenotype.

Cytotoxicity and Synergy Assessment (MTT Assay)

The synergistic effect of a lathyrane diterpenoid in combination with a chemotherapy drug is commonly evaluated using a cytotoxicity assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cells are seeded in 96-well plates at a density of approximately 5 x 10³ cells per well and allowed to attach overnight.

• Drug Treatment: The following day, the cells are treated with:

  • The lathyrane diterpenoid alone at various concentrations.

  • The chemotherapy drug alone at various concentrations.

  • A combination of the lathyrane diterpenoid and the chemotherapy drug at a constant, non-toxic concentration of the lathyrane and varying concentrations of the chemotherapy drug, or in a fixed-ratio combination.

• Incubation: The treated cells are incubated for a specified period, typically 48 to 72 hours.

• MTT Addition and Absorbance Reading: After incubation, MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours. The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO). The absorbance is then measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The cell viability is calculated as a percentage of the untreated control. The IC50 (half-maximal inhibitory concentration) values are determined from the dose-response curves. The synergistic effect is quantified using the Combination Index (CI), calculated using software like CompuSyn. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

P-glycoprotein Efflux Assay (Rhodamine 123 Accumulation)

To determine if the synergistic effect is due to the inhibition of P-gp, a fluorescent P-gp substrate like Rhodamine 123 is used.

• Cell Preparation: Cells are seeded and grown as for the cytotoxicity assay.

• Drug Pre-incubation: Cells are pre-incubated with the lathyrane diterpenoid at a non-toxic concentration for a short period (e.g., 1 hour). A known P-gp inhibitor, such as verapamil, is used as a positive control.

• Rhodamine 123 Staining: Rhodamine 123 is then added to the wells, and the cells are incubated for another 1-2 hours.

• Fluorescence Measurement: After incubation, the cells are washed with cold PBS to remove extracellular Rhodamine 123. The intracellular fluorescence is then measured using a flow cytometer or a fluorescence microplate reader.

• Data Analysis: An increase in the intracellular accumulation of Rhodamine 123 in the presence of the lathyrane diterpenoid, compared to the untreated control, indicates inhibition of P-gp-mediated efflux.

Visualizations

Experimental Workflow for Synergy Assessment

P-gp Mediated Multidrug Resistance and Lathyrane Intervention

References

• 1. Mechanism of multidrug resistance to chemotherapy mediated by P-glycoprotein (Review) - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Effect of 17-Hydroxyisolathyrol and its Analogs on Cellular Inflammatory Targets: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory effects of lathyrane diterpenoids, a class of natural products that includes 17-Hydroxyisolathyrol. While specific experimental data on 17-Hydroxyisolathyrol is limited, this document leverages available research on closely related lathyrane diterpenoids isolated from Euphorbia lathyris to offer insights into their potential cellular targets and mechanisms of action. The information presented herein is intended to guide future research and drug development efforts in the field of inflammation.

Comparative Analysis of Anti-inflammatory Activity

Lathyrane diterpenoids have demonstrated significant anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators. A common target for this class of compounds is the nitric oxide (NO) production pathway in lipopolysaccharide (LPS)-stimulated macrophages. The following table summarizes the inhibitory effects of various lathyrane diterpenoids on NO production, providing a quantitative comparison of their potency.

Compound	Cell Line	IC50 for NO Inhibition (μM)	Cytotoxicity	Reference
Lathyrane Diterpenoid 1	RAW264.7	3.0 ± 1.1	Low	[1]
Lathyrane Diterpenoid 2	RAW264.7	2.6 - 26.0	Not specified	[1]
Lathyrane Diterpenoid 3	RAW264.7	2.6 - 26.0	Not specified	[1]
Euphorbia factor L3 Derivative 5n	RAW264.7	Potent (exact value not provided)	Low	[2]
Lathyrane Diterpenoid/3-hydroxyflavone hybrid 8d1	RAW264.7	1.55 ± 0.68	Low	[3][4]

Signaling Pathway Analysis: Inhibition of the NF-κB Pathway

A crucial mechanism underlying the anti-inflammatory effects of lathyrane diterpenoids is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][3] This pathway is a central regulator of the inflammatory response, controlling the expression of pro-inflammatory genes, including those for inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), as well as various cytokines.

The diagram below illustrates the canonical NF-κB signaling cascade and the putative points of intervention by lathyrane diterpenoids.

Caption: Putative mechanism of lathyrane diterpenoids on the NF-κB signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature for assessing the anti-inflammatory effects of lathyrane diterpenoids.

Cell Culture and Treatment

• Cell Line: RAW264.7 murine macrophage cell line is commonly used.

• Culture Conditions: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of the test compound (e.g., 17-Hydroxyisolathyrol or other lathyrane diterpenoids) for 1-2 hours, followed by stimulation with 1 µg/mL of lipopolysaccharide (LPS) for a specified period (e.g., 24 hours).

Nitric Oxide (NO) Production Assay (Griess Test)

• Principle: This assay measures the concentration of nitrite (B80452) (NO2-), a stable and nonvolatile breakdown product of NO.

• Procedure:

  • After cell treatment, collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate the mixture at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Western Blot Analysis for Protein Expression (iNOS, COX-2, p-IκBα, NF-κB)

• Cell Lysis: After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein on a sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) gel and transfer the proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against iNOS, COX-2, phosphorylated IκBα, NF-κB p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the anti-inflammatory effects of a test compound like 17-Hydroxyisolathyrol.

Caption: Workflow for assessing the anti-inflammatory effects of lathyrane diterpenoids.

Conclusion

The available evidence strongly suggests that lathyrane diterpenoids, the class of compounds to which 17-Hydroxyisolathyrol belongs, are promising candidates for the development of novel anti-inflammatory agents. Their ability to inhibit the NF-κB signaling pathway and consequently reduce the production of key inflammatory mediators provides a solid foundation for further investigation. Future studies should focus on elucidating the specific cellular targets and detailed mechanism of action of 17-Hydroxyisolathyrol, and on comparing its efficacy and safety profile with existing anti-inflammatory drugs. The experimental protocols and comparative data presented in this guide offer a framework for conducting such research.

References

• 1. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. New lathyrane diterpenoid hybrids have anti-inflammatory activity through the NF-κB signaling pathway and autophagy – ScienceOpen [scienceopen.com]

Safety & Regulatory Compliance

Navigating the Disposal of 17-Hydroxyisolathyrol: A Guide to Safe and Compliant Laboratory Practices

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. This guide provides essential, step-by-step procedures for the proper disposal of 17-Hydroxyisolathyrol, ensuring a safe laboratory environment and adherence to best practices.

While 17-Hydroxyisolathyrol is not classified as a hazardous substance or mixture according to its Safety Data Sheet (SDS), responsible chemical management dictates that its disposal should be handled with care and in accordance with institutional and local guidelines.[1] Adopting a cautious approach to the disposal of all laboratory chemicals, regardless of their hazard classification, is a cornerstone of a robust safety culture.

Key Properties of 17-Hydroxyisolathyrol

A summary of the known properties of 17-Hydroxyisolathyrol is presented below. This information is crucial for its proper handling and storage.

Property	Value
Chemical Formula	C20H30O5
Molecular Weight	350.45
CAS Number	93551-00-9
Hazard Classification	Not a hazardous substance or mixture

Source: AbMole BioScience Safety Data Sheet[1]

Procedural Guidance for Disposal

The following step-by-step protocols are based on general best practices for laboratory chemical waste management and should be adapted to comply with your institution's specific Environmental Health and Safety (EHS) policies.

Step 1: Waste Identification and Segregation

Proper segregation of chemical waste is fundamental to safe disposal.

• Solid Waste: Unused or expired 17-Hydroxyisolathyrol in its solid form should be treated as chemical waste. It should not be mixed with general laboratory trash.

• Solutions: Aqueous or solvent-based solutions containing 17-Hydroxyisolathyrol should be collected as liquid chemical waste. Do not dispose of these solutions down the drain.[2][3]

• Contaminated Materials: All materials that have come into direct contact with 17-Hydroxyisolathyrol, such as gloves, pipette tips, bench paper, and empty containers, should be disposed of as solid chemical waste.[4][5] Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the container can be disposed of in the trash.[6]

Step 2: Waste Collection and Storage

Proper containment is crucial to prevent accidental exposure or release.

• Select a Compatible Container: Use a dedicated, leak-proof container that is compatible with the chemical nature of the waste.[4][7][8] For solid waste, a clearly labeled, sealable bag or container is appropriate.[4][9] For liquid waste, use a screw-cap bottle, ensuring it is not filled beyond 75-90% capacity to allow for vapor expansion.[3][8]

• Properly Label the Waste Container: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("17-Hydroxyisolathyrol"), and if in a solution, the solvent and approximate concentration.[5][6][9]

• Store Waste Securely: Store the waste container in a designated and secure area, away from general lab traffic.[5] Ensure secondary containment is used to capture any potential leaks.[4] Keep waste containers closed except when adding waste.[4][6][7]

Step 3: Arranging for Final Disposal

The final step is to ensure the waste is transferred to a licensed disposal facility.

• Contact Your EHS Department: Do not dispose of chemical waste in the regular trash or down the sink.[2][3][5] Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your properly labeled and contained waste.[5]

• Follow Institutional Procedures: Your EHS department will provide specific instructions for waste pickup and may require the completion of a hazardous waste tag or manifest.[4][6]

Disposal Decision Workflow

The following diagram illustrates the logical steps to determine the proper disposal route for a laboratory chemical.

Caption: Decision workflow for laboratory chemical disposal.

References

• 1. abmole.com [abmole.com]
• 2. acs.org [acs.org]
• 3. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 5. benchchem.com [benchchem.com]
• 6. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. nipissingu.ca [nipissingu.ca]
• 9. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Operational Guide for Handling 17-Hydroxyisolathyrol

This guide provides immediate safety, handling, and disposal protocols for 17-Hydroxyisolathyrol, tailored for researchers and drug development professionals. While 17-Hydroxyisolathyrol is not classified as a hazardous substance or mixture, adherence to standard laboratory safety procedures is essential to ensure a safe working environment.[1]

Physical and Chemical Properties

A summary of the key quantitative data for 17-Hydroxyisolathyrol is presented below for easy reference.

Property	Value
CAS Number	93551-00-9[1]
Molecular Formula	C20H30O5[1]
Molecular Weight	350.45 g/mol [1]
Purity	99.33%[2]
Recommended Storage	4°C, protect from light, dry, sealed[1]
Stock Solution Storage	-80°C for 6 months; -20°C for 1 month (sealed, away from moisture and light)[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling 17-Hydroxyisolathyrol.

PPE Category	Item	Specification	Rationale
Hand Protection	Nitrile Gloves	Powder-free, disposable	Prevents skin contact.
Eye Protection	Safety Goggles	Tightly fitting with side-shields	Protects eyes from splashes and airborne particles.[3][4]
Body Protection	Laboratory Coat	Standard laboratory coat	Provides a barrier against contamination of clothing.[3]
Respiratory Protection	Not generally required	Use in a well-ventilated area. A respirator may be necessary if generating dust or aerosols.	Avoid inhalation of dust or aerosols.[1][3]

Experimental Protocol: Safe Handling Procedure

Adherence to proper handling procedures is critical to minimize exposure and maintain the integrity of the compound.

Preparation

• Designate a specific, well-ventilated area for handling 17-Hydroxyisolathyrol, preferably within a chemical fume hood if generating dust or aerosols.[1][3]

• Ensure an eyewash station and safety shower are readily accessible.[3]

• Inspect all PPE for integrity before use.

• Prepare all necessary equipment and reagents before handling the compound.

Weighing and Aliquoting (Solid Form)

• Perform all weighing and aliquoting of solid 17-Hydroxyisolathyrol within a chemical fume hood or other ventilated enclosure to avoid dust generation.[1][3]

• Use dedicated spatulas and weighing papers.

• Handle the compound gently to minimize the creation of dust.

Solution Preparation

• When dissolving the compound, add solvents slowly and cap the container when not in use.

• If precipitation or phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[2]

Post-Handling

• Thoroughly wash hands and any exposed skin with soap and water after handling.

• Decontaminate all surfaces and equipment by scrubbing with alcohol.[1]

• Clean reusable equipment according to standard laboratory procedures.

Emergency and Disposal Plan

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Relocate to fresh air. If breathing is difficult, provide cardiopulmonary resuscitation (CPR). Seek medical attention.[1]
Skin Contact	Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and seek medical advice if irritation occurs.[1]
Eye Contact	Immediately flush eyes with large amounts of water for at least 15 minutes, holding eyelids apart. Remove contact lenses if present and easy to do. Seek prompt medical attention.[1]
Ingestion	Wash out mouth with water if the person is conscious. Do NOT induce vomiting. Seek medical attention.[1]

Spill Response

• Evacuate : Evacuate non-essential personnel from the immediate area.

• Ventilate : Ensure the area is well-ventilated.

• Contain : For liquid spills, absorb with a finely-powdered liquid-binding material such as diatomite or universal binders.[1] For solid spills, gently cover with an absorbent material to avoid raising dust.[3]

• Collect : Carefully scoop the material into a sealed, labeled container for disposal.[3]

• Decontaminate : Clean the spill area and any contaminated equipment with alcohol.[1]

Disposal Plan

• Dispose of 17-Hydroxyisolathyrol and any contaminated materials (e.g., gloves, weighing papers, absorbent materials) in accordance with institutional and local environmental regulations.

• Do not allow the product to enter drains or water courses.[1]

Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 17-Hydroxyisolathyrol, from initial preparation to final disposal.

Caption: Workflow for handling 17-Hydroxyisolathyrol.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Choosing The Correct PPE | Environmental Health & Safety [ehs.ucmerced.edu]